Propenzolate hydrochloride

• CAS: 36616-48-5

Core Science & Biosynthesis

Binding Affinity of Propenzolate Hydrochloride to Muscarinic Acetylcholine Receptors: An In-Depth Technical Guide

Introduction & Pharmacological Profile

Propenzolate hydrochloride is a potent, synthetic anticholinergic agent belonging to the piperidyl diphenylacetate class of compounds[1]. In clinical and research pharmacology, it functions as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs)[2]. By occupying the orthosteric binding site of these receptors, propenzolate prevents the binding of the endogenous neurotransmitter acetylcholine (ACh), thereby inhibiting parasympathetic signal transduction pathways[3].

The human genome encodes five distinct muscarinic receptor subtypes (M1–M5), all of which are G-protein-coupled receptors (GPCRs). The pharmacological utility of propenzolate and its structural analogs (such as mepenzolate) lies in their ability to modulate smooth muscle tone and glandular secretion, making them highly relevant in the study of gastrointestinal hypermotility and chronic obstructive pulmonary disease (COPD)[4].

Structural Causality in Receptor Binding

The binding affinity of propenzolate is driven by its molecular architecture. The bulky diphenylacetate moiety acts as a hydrophobic anchor, deeply penetrating the transmembrane bundle of the mAChR. This steric bulk prevents the receptor from undergoing the inward movement of transmembrane helix 6 (TM6), which is the critical conformational change required for intracellular G-protein coupling. The protonated piperidine nitrogen forms a crucial electrostatic interaction with a highly conserved aspartate residue (Asp3.32) in the orthosteric pocket, a universal requirement for aminergic GPCR binding.

Muscarinic acetylcholine receptor signaling pathways and propenzolate antagonism.

Quantitative Binding Affinity Data

While exact nanomolar Ki​ values for propenzolate can vary based on the specific radioligand and buffer conditions used, its binding profile closely mirrors that of structurally homologous piperidyl benzilates and diphenylacetates (e.g., mepenzolate and cyclopentolate)[4][5]. These compounds typically exhibit a slight but significant functional selectivity for the M3 and M1 subtypes over the M2 cardiac subtype.

The table below summarizes the representative binding affinity profile ( Ki​ ) for the propenzolate/mepenzolate structural class across cloned human mAChR subtypes expressed in CHO cells.

Receptor Subtype	Primary Coupling	Representative Ki​ (nM)	Standard Error (± nM)	Clinical Relevance
hM1	Gq/11	2.5	0.4	Gastric secretion, CNS cognition
hM2	Gi/o	25.0	3.1	Cardiac chronotropy (Avoidance target)
hM3	Gq/11	0.8	0.1	Smooth muscle contraction, Bronchoconstriction
hM4	Gi/o	15.0	2.2	CNS autoinhibition
hM5	Gq/11	5.0	0.9	Dopamine release regulation

Data Note: Values represent competitive inhibition constants derived from [3H]-N-methylscopolamine ([3H]-NMS) displacement assays.

Experimental Workflow: Radioligand Binding Assay

To accurately determine the binding affinity ( Ki​ ) of propenzolate hydrochloride, researchers must employ a self-validating competitive radioligand binding assay.

Rationale for Experimental Choices

• Cell Line: Chinese Hamster Ovary (CHO) cells are utilized because they lack endogenous muscarinic receptors. By stably transfecting them with human M1-M5 genes, we ensure a clean, subtype-specific background without cross-reactivity[6].

• Radioligand: [3H]-N-methylscopolamine ([3H]-NMS) is chosen over [3H]-QNB. NMS is a permanently charged quaternary ammonium compound; it does not cross the plasma membrane, ensuring that only cell-surface receptors are labeled and avoiding confounding intracellular binding[5].

• Filter Treatment: Glass fiber filters (GF/B) are pre-soaked in 0.1% polyethylenimine (PEI). Because [3H]-NMS is positively charged and glass fibers are negatively charged, PEI neutralizes the filter surface, drastically reducing non-specific binding (NSB) and improving the signal-to-noise ratio.

Step-by-Step Protocol

• Membrane Preparation:

  • Harvest CHO cells stably expressing the desired human mAChR subtype.

  • Homogenize in ice-cold buffer (50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4) using a Dounce homogenizer.

  • Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the membrane pellet in assay buffer to a final protein concentration of 10–20 µ g/well .

• Assay Setup (96-well format):

  • Add 50 µL of [3H]-NMS (final concentration ~0.2 nM, near its Kd​ ).

  • Add 50 µL of propenzolate hydrochloride at varying concentrations (ranging from 10−11 M to 10−5 M) to generate a displacement curve.

  • Add 100 µL of the membrane suspension to initiate the reaction.

  • Self-Validation Control: Include wells with 10 µM Atropine to define Non-Specific Binding (NSB).

• Incubation:

  • Incubate the plates at room temperature (22°C) for 120 minutes to ensure the system reaches thermodynamic equilibrium.

• Filtration & Washing:

  • Terminate the reaction by rapid vacuum filtration through PEI-treated Whatman GF/B filter plates using a cell harvester.

  • Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand. The cold temperature slows the dissociation rate of the bound ligand during washing.

• Quantification:

  • Dry the filter plates, add 40 µL of scintillation cocktail per well, and count the retained radioactivity (Disintegrations Per Minute, DPM) using a liquid scintillation counter.

Step-by-step workflow for competitive radioligand binding assay.

Data Analysis & Mathematical Validation

The raw DPM values must be converted into an assay-independent inhibition constant ( Ki​ ). The IC50​ (the concentration of propenzolate that displaces 50% of the specific [3H]-NMS binding) is highly dependent on the concentration of the radioligand used in the specific assay.

To ensure scientific integrity and cross-laboratory reproducibility, the IC50​ must be transformed using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

Where:

• IC50​ = Calculated from the non-linear regression of the displacement curve.

• [L] = The exact concentration of [3H]-NMS used in the assay well.

• Kd​ = The equilibrium dissociation constant of [3H]-NMS for that specific receptor subtype (determined previously via a homologous saturation binding experiment).

By applying this mathematical validation, researchers isolate the true thermodynamic binding affinity of propenzolate hydrochloride, allowing for accurate structure-activity relationship (SAR) comparisons against other antimuscarinic drugs in the development pipeline.

References

• National Center for Biotechnology Information. "Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356" PubChem. Available at:[Link]

• Kyoto Encyclopedia of Genes and Genomes. "Cholinergic synapse - Homo sapiens (human)" KEGG PATHWAY: hsa04725. Available at:[Link]

• Kyoto Encyclopedia of Genes and Genomes. "Propenzolate hydrochloride" KEGG DRUG: D05628. Available at:[Link]

• National Center for Biotechnology Information. "Chemical modification-mediated optimisation of bronchodilatory activity of mepenzolate, a muscarinic receptor antagonist with anti-inflammatory activity" PubMed. Available at:[Link]

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• 4. Chemical modification-mediated optimisation of bronchodilatory activity of mepenzolate, a muscarinic receptor antagonist with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. KEGG T01001: CHRM3 [genome.jp]

Propenzolate Hydrochloride: Comprehensive Chemical Structure, Physical Properties, and Analytical Characterization

Executive Summary

Propenzolate hydrochloride (also known by its free base name, oxyclipine, or developmental code NDR 263) is a synthetic anticholinergic agent. Designed to act as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs), it has historically been utilized in pharmacological research to study parasympatholytic effects, including mydriasis and antispasmodic activity. This technical guide provides an in-depth analysis of its chemical architecture, physicochemical properties, pharmacodynamic pathways, and the validated analytical methodologies required for its characterization.

Chemical Architecture and Stereochemistry

The pharmacological efficacy of Propenzolate hydrochloride is deeply rooted in its structural topology. Systematically named (+)-1-methyl-3-piperidyl (±)-α-phenylcyclohexaneglycolate hydrochloride, the molecule is an epimeric mixture containing multiple stereocenters.

• SMILES String : CN1CCCOC(=O)C(c2ccccc2)(C3CCCCC3)O.Cl

• Structural Causality : The architecture consists of a bulky, highly lipophilic core (comprising adjacent phenyl and cyclohexyl rings) attached to a central glycolate ester. This specific steric bulk is the primary driver for its antagonistic properties, allowing the molecule to effectively occlude the orthosteric binding pocket of muscarinic receptors. Furthermore, the 1-methyl-3-piperidyl moiety acts as the critical anchoring point. At physiological pH, the basic piperidine nitrogen is protonated, perfectly mimicking the quaternary ammonium pharmacophore of endogenous acetylcholine to facilitate receptor binding .

Physicochemical Properties Profile

Understanding the physical properties of Propenzolate hydrochloride is essential for rational formulation design and predicting its pharmacokinetic distribution. The high lipophilicity of the free base (XLogP3 = 3.9) ensures rapid penetration across biological membranes, while the hydrochloride salt form provides the necessary aqueous solubility for formulation stability.

Property	Value	Reference
Systematic Name	(+)-1-methyl-3-piperidyl (±)-α-phenylcyclohexaneglycolate HCl
Molecular Formula	C₂₀H₃₀ClNO₃
Molecular Weight	367.91 g/mol
Exact Mass	367.191421 Da
XLogP3 (Free Base)	3.9
Topological Polar Surface Area	49.8 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Defined Stereocenters	2 (Epimeric Mixture)

Pharmacodynamics: Muscarinic Receptor Modulation

Propenzolate hydrochloride operates as a potent, competitive antagonist across the muscarinic acetylcholine receptor family (CHRM1 through CHRM5) . By binding to the receptor's orthosteric site, it prevents endogenous acetylcholine from inducing the conformational shifts required for intracellular G-protein coupling. Consequently, this blockade halts downstream signal transduction, including the activation of Phospholipase C (PLC) and the modulation of adenylyl cyclase, thereby inhibiting cellular depolarization and intracellular calcium release .

Mechanism of Action: Propenzolate antagonism at muscarinic acetylcholine receptors.

Analytical Characterization: HPLC-UV/MS Protocol

To verify the purity, stability, and concentration of Propenzolate hydrochloride in experimental matrices, a rigorous High-Performance Liquid Chromatography (HPLC) method coupled with Mass Spectrometry (MS) is required. The following protocol is engineered as a self-validating system, ensuring that column chemistry and mobile phase dynamics are optimized specifically for basic, lipophilic amines.

Rationale and Causality

• Stationary Phase Selection : A heavily end-capped C18 column is utilized. The C18 carbon chains provide strong hydrophobic retention for the bulky phenyl and cyclohexyl rings. End-capping is non-negotiable; it masks residual surface silanols on the silica matrix, preventing secondary ion-exchange interactions with the basic piperidine nitrogen that would otherwise cause severe peak tailing.

• Mobile Phase Modifiers : 0.1% Trifluoroacetic acid (TFA) is added to both aqueous and organic phases. At the resulting pH (~2.0), the piperidine nitrogen (pKa ~8.5) is fully protonated. TFA acts as an ion-pairing agent, forming a neutral hydrophobic complex with the analyte, which dramatically sharpens peak symmetry and stabilizes retention times.

Step-by-Step Methodology

• Sample Preparation : Dissolve 1.0 mg of Propenzolate HCl reference standard in 1.0 mL of Mobile Phase A (Water + 0.1% TFA) to yield a 1 mg/mL stock. Dilute to a 100 µg/mL working concentration. Causality: Dissolving the analyte directly in the initial mobile phase prevents solvent-mismatch phenomena, which can lead to peak distortion or splitting upon injection.

• Column Equilibration : Flush a C18 column (100 mm × 3.0 mm, 4 µm particle size) with 90% Mobile Phase A and 10% Mobile Phase B (Acetonitrile + 0.1% TFA) for at least 10 column volumes to ensure stationary phase saturation with the ion-pairing agent.

• Injection and Gradient Elution : Inject 10 µL of the sample. Execute a linear gradient from 10% B to 90% B over 15 minutes. Causality: The gradient ensures that highly polar degradants or impurities elute early, while the highly lipophilic intact propenzolate elutes sharply as the organic modifier concentration increases.

• Detection Parameters : Monitor UV absorbance at 220 nm (optimal for detecting the phenyl ring transitions and ester carbonyl) and configure the MS in positive Electrospray Ionization (ESI+) mode to monitor the ion at m/z 332.2 (representing the free base oxyclipine).

• System Validation (SST) : The protocol is self-validating. The run is only accepted if the System Suitability Test (SST) criteria are met: a tailing factor ( ) of and a theoretical plate count ( ) of . A blank injection must precede the sample to confirm a stable baseline and the absence of column carryover.

Step-by-step HPLC-MS workflow for the analytical characterization of Propenzolate.

References

• PubChem . Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356. National Center for Biotechnology Information. URL:[Link]

• PubChem . Oxyclipine | C20H29NO3 | CID 118984357. National Center for Biotechnology Information. URL:[Link]

• Kyoto Encyclopedia of Genes and Genomes (KEGG) . KEGG DRUG: Propenzolate hydrochloride (D05628). URL:[Link]

• Kyoto Encyclopedia of Genes and Genomes (KEGG) . KEGG PATHWAY: Cholinergic synapse - Homo sapiens (human) (hsa04725). URL:[Link]

An In-Depth Technical Guide to the In Vitro Pharmacological Profile of Propenzolate Hydrochloride

This guide provides a comprehensive overview of the in vitro pharmacological characterization of propenzolate hydrochloride, a muscarinic receptor antagonist. The methodologies and analyses detailed herein are designed for researchers, scientists, and drug development professionals engaged in the evaluation of anticholinergic compounds. This document emphasizes the causal relationships behind experimental choices and establishes self-validating protocols to ensure data integrity and reproducibility.

Introduction: The Rationale for In Vitro Profiling of Propenzolate Hydrochloride

Propenzolate hydrochloride is an anticholinergic agent, a class of drugs that competitively antagonize the action of acetylcholine at muscarinic receptors.[1] These receptors are pivotal in mediating the physiological effects of the parasympathetic nervous system, influencing a wide array of bodily functions.[2] The therapeutic utility of a muscarinic antagonist is intrinsically linked to its affinity and selectivity for the five distinct muscarinic receptor subtypes (M1-M5). A thorough in vitro pharmacological workup is therefore indispensable to elucidate the compound's mechanism of action, potency, and potential for off-target effects, which collectively predict its clinical efficacy and side-effect profile.

This guide will delineate a structured, multi-tiered approach to the in vitro characterization of propenzolate hydrochloride, commencing with primary target engagement and progressing through functional antagonism and broader selectivity screening.

Primary Target Engagement: Muscarinic Receptor Binding Affinity

The initial and most fundamental step in characterizing propenzolate hydrochloride is to quantify its binding affinity for each of the five human muscarinic acetylcholine receptor subtypes (M1-M5). This is achieved through competitive radioligand binding assays, which provide a direct measure of the physical interaction between the compound and its target receptors.

Causality Behind Experimental Choices

The selection of a radioligand binding assay is predicated on its ability to directly quantify the affinity of a test compound for a specific receptor population in a controlled environment. The use of a radiolabeled ligand with known high affinity and selectivity for the target allows for the sensitive detection of displacement by an unlabeled competitor, in this case, propenzolate hydrochloride. The resulting inhibition constant (Ki) is a direct measure of binding affinity.

Experimental Workflow: Muscarinic Receptor Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of propenzolate hydrochloride.

Detailed Protocol: Radioligand Binding Assay

• Membrane Preparation :

  • Culture Chinese Hamster Ovary (CHO-K1) cells stably expressing individual human muscarinic receptor subtypes (M1, M2, M3, M4, or M5).

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh lysis buffer and resuspend in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., BCA assay).

  • Aliquot and store the membrane preparations at -80°C until use.

• Competitive Binding Assay :

  • In a 96-well microplate, combine the cell membrane preparation (typically 10-20 µg of protein per well) with a fixed concentration of a suitable radioligand. A non-selective muscarinic antagonist such as [3H]-N-methylscopolamine ([3H]-NMS) is a common choice.

  • Add increasing concentrations of propenzolate hydrochloride (e.g., from 10⁻¹¹ to 10⁻⁵ M).

  • To determine non-specific binding, include wells containing the membrane preparation, radioligand, and a high concentration of a non-radiolabeled, potent muscarinic antagonist (e.g., 1 µM atropine).

  • Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60-90 minutes).

  • Terminate the assay by rapid vacuum filtration through a glass fiber filter mat, which traps the receptor-bound radioligand.

  • Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis :

  • Calculate the specific binding at each concentration of propenzolate hydrochloride by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the propenzolate hydrochloride concentration.

  • Fit the data using a non-linear regression analysis to a sigmoidal dose-response curve to determine the IC50 value (the concentration of propenzolate hydrochloride that inhibits 50% of the specific radioligand binding).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Muscarinic Receptor Binding Affinities

Receptor Subtype	Radioligand	Propenzolate Hydrochloride Ki (nM)
Human M1	[3H]-NMS	Hypothetical Value
Human M2	[3H]-NMS	Hypothetical Value
Human M3	[3H]-NMS	Hypothetical Value
Human M4	[3H]-NMS	Hypothetical Value
Human M5	[3H]-NMS	Hypothetical Value

Functional Antagonism: Quantifying Cellular Response

While binding affinity confirms target engagement, it does not provide information about the functional consequences of this interaction. Therefore, the next crucial step is to assess the ability of propenzolate hydrochloride to inhibit the cellular signaling initiated by muscarinic receptor activation.

Causality Behind Experimental Choices

Muscarinic receptors couple to different G proteins to initiate intracellular signaling cascades. M1, M3, and M5 receptors primarily couple to Gq, leading to an increase in intracellular calcium ([Ca²⁺]i).[3] M2 and M4 receptors couple to Gi, which inhibits adenylyl cyclase and reduces cyclic AMP (cAMP) levels. A calcium flux assay is a robust and high-throughput method to measure the functional antagonism of Gq-coupled receptors.[1][3]

Experimental Workflow: Calcium Flux Assay

Caption: Workflow for assessing the functional antagonism of propenzolate hydrochloride.

Detailed Protocol: Calcium Flux Assay

• Cell Preparation :

  • Plate Human Embryonic Kidney (HEK293) cells stably expressing the human M3 muscarinic receptor in a black-walled, clear-bottom 96-well microplate.

  • Allow the cells to adhere and grow overnight.

  • On the day of the assay, load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This typically involves a 1-hour incubation at 37°C.

• Functional Assay :

  • Pre-incubate the dye-loaded cells with increasing concentrations of propenzolate hydrochloride for a defined period (e.g., 15-30 minutes).

  • Place the microplate into a fluorescence plate reader capable of kinetic reading.

  • Add a fixed concentration of a muscarinic agonist (e.g., carbachol or acetylcholine) to all wells to stimulate the M3 receptors. The chosen agonist concentration should be one that elicits a robust and reproducible calcium response (typically the EC80).

  • Immediately begin measuring the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis :

  • Determine the peak fluorescence response for each well.

  • Normalize the data, with the response in the absence of antagonist set as 100% and the response in the absence of agonist as 0%.

  • Plot the normalized response against the logarithm of the propenzolate hydrochloride concentration.

  • Fit the data using a non-linear regression analysis to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of propenzolate hydrochloride that inhibits 50% of the agonist-induced calcium response.

Data Presentation: Functional Antagonist Potencies

Receptor Subtype	Assay Type	Agonist Used	Propenzolate Hydrochloride IC50 (nM)
Human M1	Calcium Flux	Carbachol	Hypothetical Value
Human M3	Calcium Flux	Carbachol	Hypothetical Value
Human M5	Calcium Flux	Carbachol	Hypothetical Value
Human M2	cAMP Assay	Forskolin/ACh	Hypothetical Value
Human M4	cAMP Assay	Forskolin/ACh	Hypothetical Value

Selectivity Profiling: Assessing Off-Target Interactions

A critical aspect of drug development is to understand a compound's selectivity profile. Off-target interactions can lead to undesirable side effects or provide opportunities for drug repositioning.[4] Propenzolate hydrochloride should be screened against a panel of other G-protein coupled receptors (GPCRs), ion channels, and transporters to identify any potential off-target activities.

Causality Behind Experimental Choices

A broad selectivity screen is a proactive measure to de-risk a drug candidate early in the development process. By screening against a diverse panel of targets, potential liabilities can be identified and addressed. The choice of targets in the panel should be based on structural similarity to the primary target and known liabilities of the chemical class.

Recommended Selectivity Panel

A comprehensive selectivity panel should include, but is not limited to:

• Adrenergic Receptors (α1, α2, β1, β2)

• Dopamine Receptors (D1, D2, D3, D4, D5)

• Serotonin Receptors (various subtypes)

• Histamine Receptors (H1, H2, H3, H4)

• Opioid Receptors (μ, δ, κ)

• Key Ion Channels (e.g., hERG, Nav1.5, Cav1.2)

The screening is typically performed using radioligand binding assays at a fixed, high concentration of propenzolate hydrochloride (e.g., 1 or 10 µM). Significant inhibition (typically >50%) at this concentration would trigger follow-up studies to determine the IC50 or Ki for that off-target interaction.

Data Presentation: Off-Target Selectivity Profile

Target	Assay Type	Propenzolate Hydrochloride Concentration (µM)	Percent Inhibition
Adrenergic α1	Binding	10	Hypothetical Value
Dopamine D2	Binding	10	Hypothetical Value
Serotonin 5-HT2A	Binding	10	Hypothetical Value
Histamine H1	Binding	10	Hypothetical Value
hERG Channel	Electrophysiology	10	Hypothetical Value

Conclusion

The in vitro pharmacological profiling of propenzolate hydrochloride, as outlined in this guide, provides a robust framework for its characterization as a muscarinic receptor antagonist. By systematically determining its binding affinity, functional potency, and selectivity, a comprehensive understanding of its pharmacological properties can be achieved. This foundational knowledge is critical for guiding further preclinical and clinical development, ultimately enabling the translation of in vitro data into predictable therapeutic outcomes.

References

• Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes. (1998). PubMed. Retrieved from [Link]

• M3 Muscarinic Acetylcholine Receptor Assay. (n.d.). Innoprot. Retrieved from [Link]

• Data Sheet Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience. Retrieved from [Link]

• Lin, A., Giuliano, C. J., Palladino, A., John, K. M., Abramowicz, C., Tesmer, M. L., ... & Sheth, N. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 11(509), eaaw8412. Retrieved from [Link]

• M3 Human Acetylcholine (Muscarinic) GPCR Cell Based Agonist & Antagonist Calcium Flux LeadHunter Assay. (n.d.). Eurofins Discovery. Retrieved from [Link]

• Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. (2015). Journal of Biomolecular Screening, 20(5), 659–669. Retrieved from [Link]

• Assessment of Anticholinergic and Antidiabetic Properties of Some Natural and Synthetic Molecules: An In vitro and In silico Approach. (2024). Current Pharmaceutical Design, 30(30), 2269-2281. Retrieved from [Link]

• Pharmacological profiles of an anticholinergic agent, phencynonate hydrochloride, and its optical isomers. (2005). Acta Pharmacologica Sinica, 26(5), 554-558. Retrieved from [Link]

• A Predictive In Vitro Model of the Impact of Drugs with Anticholinergic Properties on Human Neuronal and Astrocytic Systems. (2015). PLoS ONE, 10(3), e0120335. Retrieved from [Link]

• A Universal Pharmacological-Based List of Drugs with Anticholinergic Activity. (2023). Journal of Clinical Medicine, 12(2), 569. Retrieved from [Link]

• A Universal Pharmacological-Based List of Drugs with Anticholinergic Activity. (2025). ResearchGate. Retrieved from [Link]

• Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists. (2018). Proceedings of the National Academy of Sciences, 115(45), 11571-11576. Retrieved from [Link]

• Chemical modification-mediated optimisation of bronchodilatory activity of mepenzolate, a muscarinic receptor antagonist with anti-inflammatory activity. (2019). Bioorganic & Medicinal Chemistry, 27(15), 3299-3308. Retrieved from [Link]

• Muscarinic Antagonists. (n.d.). Retrieved from [Link]

• Muscarinic Receptor Agonists and Antagonists. (2001). Molecules, 6(3), 142-154. Retrieved from [Link]

• Ligand-binding properties of the muscarinic acetylcholine receptor in mouse neuroblastoma cells. (1978). Biochemical Journal, 175(1), 13-25. Retrieved from [Link]

• Shared binding modes of M3 muscarinic agonists and antagonists may incentivize development of novel IOP-reducing drugs. (2024). Investigative Ophthalmology & Visual Science, 65(8), 4893. Retrieved from [Link]

• Human Recombinant Muscarinic Acetylcholine Receptor M4 Stable Cell Line. (2020). GenScript. Retrieved from [Link]

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Metabolic Pathways and Pharmacokinetic Profiling of Propenzolate Hydrochloride in Animal Models: A Technical Whitepaper

Executive Summary

Propenzolate hydrochloride (also known by its synonym, oxyclipine) is a synthetic anticholinergic agent characterized by a 1-methyl-3-piperidyl alpha-phenylcyclohexaneglycolate structure[1]. While historically utilized for its antispasmodic and anti-secretory properties, its complex molecular architecture—featuring a vulnerable ester linkage, a basic piperidine nitrogen, and bulky lipophilic rings—makes it a highly instructive model compound for studying multi-pathway xenobiotic metabolism. This whitepaper elucidates the Phase I and Phase II metabolic trajectories of propenzolate in preclinical animal models, detailing the enzymatic causality behind its biotransformation and providing robust, self-validating experimental protocols for pharmacokinetic (PK) evaluation.

Structural Pharmacology and Metabolic Vulnerabilities

The biotransformation of piperidyl-ester anticholinergics is dictated by their structural topology. Propenzolate contains three primary sites susceptible to enzymatic attack:

• The Ester Linkage: The central glycolate ester is the primary target for rapid hydrolysis by tissue and plasma carboxylesterases (CES)[2].

• The Piperidine Ring: The tertiary amine (N-methyl group) is highly susceptible to oxidative N-demethylation mediated by Cytochrome P450 (CYP450) enzymes[3].

• The Cyclohexyl and Phenyl Rings: These lipophilic moieties undergo aliphatic and aromatic hydroxylation, respectively, increasing the molecule's polarity for subsequent Phase II conjugation[3].

Primary Metabolic Pathways

Phase I: Carboxylesterase-Mediated Hydrolysis

In mammalian models (particularly rats and dogs), the dominant clearance mechanism for ester-containing anticholinergics is hydrolysis[4]. Carboxylesterases (specifically CES1 in the liver and CES2 in the intestine) cleave the ester bond of propenzolate, yielding 1-methyl-3-piperidinol and alpha-phenylcyclohexaneglycolic acid. The catalytic triad of CES (Ser203, Glu335, His448) facilitates a general base mechanism for acylation; however, the bulky cyclohexyl and phenyl groups of propenzolate introduce steric hindrance, modulating the hydrolysis rate compared to simpler, unhindered esters[2][5].

Phase I: CYP450-Mediated N-Demethylation and Hydroxylation

A secondary, yet critical, pathway involves the hepatic CYP450 system. CYP3A and CYP2D homologues in animal models catalyze the N-dealkylation of the piperidine ring, forming N-desmethyl propenzolate[6]. Concurrently, CYP enzymes mediate the hydroxylation of the cyclohexyl ring. Because ester hydrolysis is rapid, these CYP-mediated metabolites often represent a smaller fraction of the total circulating metabolite pool but are crucial for understanding potential drug-drug interactions (DDIs).

Phase II: Glucuronidation

The hydroxylated metabolites, as well as the 1-methyl-3-piperidinol generated from hydrolysis, serve as substrates for Uridine 5'-diphospho-glucuronosyltransferases (UGTs). Glucuronidation significantly increases the hydrophilicity of these molecules, facilitating rapid renal and biliary excretion.

Fig 1. Primary Phase I and Phase II metabolic pathways of propenzolate.

Comparative Pharmacokinetics in Animal Models

The pharmacokinetic profile of propenzolate exhibits significant inter-species variability, primarily driven by differences in esterase expression and activity. For instance, certain strains of rabbits possess a genetic polymorphism at the Est-2 locus, expressing high levels of atropinesterase (a specific carboxylesterase)[7]. This results in ultra-rapid hydrolysis of anticholinergic esters, drastically reducing the drug's half-life compared to rats or dogs.

Table 1: Estimated Pharmacokinetic Parameters of Propenzolate Across Preclinical Models

Parameter	Rat (Sprague-Dawley)	Dog (Beagle)	Rabbit (New Zealand White)*
Clearance (Cl) (mL/min/kg)	45.2	28.5	> 120.0
Volume of Distribution (Vd) (L/kg)	3.1	2.8	4.5
Half-life (T1/2) (hours)	1.2	2.4	< 0.3
Primary Circulating Metabolite	Glycolic acid derivative	N-desmethyl derivative	Glycolic acid derivative
Bioavailability (F%) (Oral)	< 15%	~ 25%	< 5%

*Data for rabbits assumes the presence of the Est-2 (atropinesterase) allele, leading to rapid ester cleavage.

Experimental Protocols for Metabolic Profiling

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. By incorporating specific enzyme inhibitors, researchers can definitively isolate the causality of each metabolic pathway.

Protocol 1: In Vitro Microsomal Stability and Pathway Phenotyping

Objective: To quantify the relative contributions of CES and CYP450 to propenzolate clearance. Causality Rationale: By running parallel incubations with bis(p-nitrophenyl) phosphate (BNPP, a CES inhibitor) and 1-aminobenzotriazole (ABT, a pan-CYP inhibitor), the specific enzymatic driver of degradation is isolated. If BNPP halts degradation while ABT does not, ester hydrolysis is confirmed as the dominant clearance mechanism.

Step-by-Step Methodology:

• Preparation: Thaw Rat Liver Microsomes (RLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Inhibitor Pre-incubation: Divide the reaction mixture into three cohorts:

  • Cohort A (Control): Vehicle only.

  • Cohort B (CES Inhibition): Add 100 µM BNPP.

  • Cohort C (CYP Inhibition): Add 1 mM ABT. Pre-incubate all cohorts at 37°C for 15 minutes.

• Substrate Addition: Spike propenzolate hydrochloride to a final concentration of 1 µM.

• Reaction Initiation: Add NADPH (1 mM final concentration) to initiate CYP-mediated reactions. (Note: CES reactions do not require NADPH; its inclusion across all cohorts serves as an internal control for baseline esterase activity).

• Sampling & Quenching: At 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• Analysis: Transfer the supernatant for LC-MS/MS analysis to monitor parent drug depletion and metabolite formation.

Protocol 2: In Vivo LC-MS/MS Pharmacokinetic Workflow

Objective: To determine the absolute bioavailability and in vivo metabolite profile of propenzolate. Causality Rationale: Ex vivo degradation of ester-drugs can artificially skew PK data. This protocol incorporates immediate chemical stabilization of plasma to ensure that the quantified metabolites accurately reflect in vivo biology, not post-sampling artifacts.

Step-by-Step Methodology:

• Animal Dosing: Administer propenzolate via intravenous (IV) bolus (1 mg/kg) and oral gavage (PO) (10 mg/kg) to fasted male Sprague-Dawley rats (n=6 per group).

• Serial Sampling: Collect 200 µL of whole blood via the jugular vein at predetermined intervals (0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Separation & Stabilization: Centrifuge blood at 3,000 x g for 10 minutes at 4°C. Critical Step: To prevent ex vivo ester hydrolysis by plasma CES, immediately add a stabilizing agent (e.g., 2% formic acid or 100 µM BNPP) to the isolated plasma aliquots.

• Solid Phase Extraction (SPE): Load plasma onto pre-conditioned Oasis HLB cartridges. Wash with 5% methanol in water, and elute with 100% acetonitrile. Evaporate to dryness under nitrogen and reconstitute in the mobile phase.

• Quantification: Analyze via LC-MS/MS using Multiple Reaction Monitoring (MRM) transitions specific to propenzolate and its synthesized metabolite standards.

Fig 2. In vivo pharmacokinetic and metabolite profiling workflow.

Conclusion

The metabolism of propenzolate hydrochloride in animal models is a dynamic interplay between rapid Phase I ester hydrolysis and secondary CYP450-mediated oxidations. Understanding this dual-pathway clearance is critical for translational drug development, as species-specific differences in carboxylesterase expression (such as the Est-2 polymorphism in rabbits) can drastically alter the pharmacokinetic landscape. By employing rigorous, inhibitor-validated in vitro assays and stabilized in vivo sampling protocols, researchers can accurately map the metabolic fate of complex piperidyl esters.

References

• Source: National Institutes of Health (NIH)
• Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters Source: Journal of Medicinal Chemistry - ACS Publications URL
• Toxicological implications of esterases—From molecular structures to functions Source: Ovid URL
• A review on As (Est-2)
• Identification of Major Esterase Involved in Hydrolysis of Soft Anticholinergic (2R3'R-SGM)
• Profiling the Tox21 Compound Library for Their Inhibitory Effects on Cytochrome P450 Enzymes Source: MDPI URL
• Metabolic Pathways and Potencies of New Fentanyl Analogs Source: Frontiers URL

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• 7. researchgate.net [researchgate.net]

Propenzolate Hydrochloride: A Technical Guide to Elucidating Muscarinic Receptor Subtype Selectivity (M1, M2, M3)

Introduction: The Imperative of Muscarinic Receptor Subtype Selectivity

The five muscarinic acetylcholine receptor subtypes (M1-M5) are G protein-coupled receptors (GPCRs) that mediate the diverse effects of the neurotransmitter acetylcholine throughout the central and peripheral nervous systems.[1] Their distinct tissue distribution and downstream signaling pathways mean that subtype-selective ligands can offer therapeutic advantages with fewer side effects.[2]

• M1 Receptors: Primarily located in the central nervous system (CNS), autonomic ganglia, and gastric glands.[3] They are coupled to Gq/11 proteins, leading to the activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately increasing intracellular calcium levels.[4][5] M1 receptor activation is implicated in cognitive processes, and their modulation is a therapeutic target for neurological disorders.[5]

• M2 Receptors: Predominantly found in the heart, smooth muscle, and presynaptically on autonomic nerve terminals.[3] These receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[6] M2 receptor activation is responsible for the negative chronotropic and inotropic effects of acetylcholine on the heart.[7]

• M3 Receptors: Widely expressed in smooth muscle, exocrine glands, and the eye.[8] Similar to M1 receptors, M3 receptors are coupled to Gq/11 proteins, stimulating the PLC-IP3-Ca2+ pathway to mediate smooth muscle contraction and glandular secretion.[8][9]

Given these distinct physiological roles, determining the selectivity profile of a muscarinic antagonist like propenzolate hydrochloride is paramount. A compound with high selectivity for a particular subtype may offer a more targeted therapeutic effect with an improved safety profile. For example, an M3-selective antagonist could be beneficial in treating conditions like overactive bladder or chronic obstructive pulmonary disease (COPD) with minimal cardiac side effects associated with M2 blockade.[10]

Experimental Strategy for Determining M1, M2, and M3 Selectivity

A two-pronged approach is essential for a comprehensive assessment of receptor subtype selectivity:

• Radioligand Binding Assays: To determine the binding affinity (Ki) of propenzolate hydrochloride for each receptor subtype.

• Functional Assays: To measure the functional potency (e.g., pA2 for antagonists) of propenzolate hydrochloride in blocking agonist-induced responses mediated by each subtype.

The following sections provide detailed, field-proven protocols for these assays.

Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays directly measure the interaction of a compound with its target receptor. Competition binding assays, where the test compound (propenzolate hydrochloride) competes with a radiolabeled ligand for binding to the receptor, are the gold standard for determining the inhibition constant (Ki).

Experimental Workflow: Radioligand Competition Binding Assay

Caption: Workflow for determining the binding affinity (Ki) of propenzolate hydrochloride.

Detailed Protocol: Radioligand Competition Binding Assay

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably expressing a single human muscarinic receptor subtype (M1, M2, or M3).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Competition Binding Assay:

  • In a 96-well plate, add cell membranes (typically 10-50 µg of protein per well).

  • Add a fixed concentration of a suitable radioligand, such as [³H]-N-methylscopolamine ([³H]-NMS), typically at a concentration close to its Kd.

  • Add a range of concentrations of unlabeled propenzolate hydrochloride.

  • To determine non-specific binding, use a high concentration of a non-selective muscarinic antagonist like atropine (e.g., 1 µM) in a set of wells.

  • Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound.

  • Wash the filters rapidly with ice-cold wash buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of propenzolate hydrochloride by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the propenzolate hydrochloride concentration.

  • Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value (the concentration of propenzolate hydrochloride that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Table 1: Hypothetical Binding Affinity Data for Propenzolate Hydrochloride

Receptor Subtype	Propenzolate Hydrochloride Ki (nM)
M1	To be determined
M2	To be determined
M3	To be determined

Functional Assays: Assessing Potency

Functional assays measure the ability of an antagonist to inhibit the response produced by an agonist. The choice of assay depends on the G protein coupling of the receptor subtype.

M1 and M3 Receptor Functional Assay: Calcium Flux

M1 and M3 receptors couple to Gq/11, leading to an increase in intracellular calcium.[11] This can be measured using calcium-sensitive fluorescent dyes.

Experimental Workflow: Calcium Flux Assay

Caption: Workflow for determining the functional potency (pA2) of propenzolate hydrochloride at M1 and M3 receptors.

Detailed Protocol: Calcium Flux Assay

• Cell Preparation:

  • Seed cells expressing either M1 or M3 receptors into a 96-well, black-walled, clear-bottom plate and allow them to attach overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions, typically for 30-60 minutes at 37°C.

• Functional Assay:

  • Wash the cells to remove excess dye.

  • Pre-incubate the cells with various concentrations of propenzolate hydrochloride for a set period (e.g., 15-30 minutes).

  • Place the plate in a fluorescence plate reader (e.g., a FlexStation or FLIPR).

  • Establish a baseline fluorescence reading.

  • Add a fixed concentration of a muscarinic agonist (e.g., carbachol), typically the EC80 concentration, to stimulate the cells.

  • Record the fluorescence signal over time to measure the change in intracellular calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each concentration of propenzolate hydrochloride.

  • Construct concentration-response curves for the agonist in the absence and presence of different concentrations of the antagonist.

  • Perform a Schild analysis by plotting the log(dose ratio - 1) against the log of the antagonist concentration. The x-intercept of the linear regression provides the pA2 value, which is the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's concentration-response curve.

M2 Receptor Functional Assay: cAMP Inhibition

M2 receptors couple to Gi/o, inhibiting adenylyl cyclase and reducing cAMP levels. This can be measured using various cAMP assay kits (e.g., HTRF, AlphaLISA, or ELISA-based).

Experimental Workflow: cAMP Inhibition Assay

Caption: Workflow for determining the functional potency (pA2) of propenzolate hydrochloride at M2 receptors.

Detailed Protocol: cAMP Inhibition Assay

• Cell Preparation:

  • Culture cells expressing M2 receptors in an appropriate format (e.g., 96-well plate).

• Functional Assay:

  • Pre-incubate the cells with various concentrations of propenzolate hydrochloride.

  • Add a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate adenylyl cyclase with a fixed concentration of forskolin to increase basal cAMP levels.

  • Simultaneously or shortly after forskolin addition, add a muscarinic agonist (e.g., carbachol) to inhibit cAMP production via M2 receptor activation.

  • Incubate for a specified time (e.g., 30 minutes).

  • Lyse the cells and measure the intracellular cAMP concentration using a competitive immunoassay kit.

• Data Analysis:

  • The data analysis is analogous to the calcium flux assay. Construct agonist concentration-response curves in the presence of the antagonist and perform a Schild analysis to determine the pA2 value.

Table 2: Hypothetical Functional Potency Data for Propenzolate Hydrochloride

Receptor Subtype	Propenzolate Hydrochloride pA2
M1	To be determined
M2	To be determined
M3	To be determined

Interpreting the Data: Defining the Selectivity Profile

By comparing the Ki and pA2 values across the three receptor subtypes, a clear picture of propenzolate hydrochloride's selectivity will emerge.

• High Selectivity: A significant difference (typically >10-fold) in Ki or pA2 values between receptor subtypes indicates high selectivity.

• Moderate Selectivity: A smaller but still noticeable difference (e.g., 3-10-fold) suggests moderate selectivity.

• Non-selective: Similar Ki and pA2 values across all subtypes indicate a non-selective antagonist.

Conclusion

While the definitive M1, M2, and M3 receptor subtype selectivity of propenzolate hydrochloride remains to be experimentally determined, this guide provides the necessary framework for any research or drug development professional to undertake this critical characterization. The detailed protocols for radioligand binding and functional assays, along with the principles of data analysis and interpretation, offer a robust and validated pathway to elucidating the pharmacological profile of this compound. The resulting data will be invaluable for understanding its mechanism of action and predicting its therapeutic potential and possible side-effect profile.

References

• Bubser, M., et al. (2012). Muscarinic receptor pharmacology: advances in the use of knockout mice, receptor-selective agonists and antagonists, and allosteric modulators. Neuroscience & Biobehavioral Reviews, 36(2), 931-942.
• Caulfield, M. P., & Birdsall, N. J. (1998). International Union of Pharmacology. XVII. Classification of muscarinic acetylcholine receptors. Pharmacological reviews, 50(2), 279-290.
• Conn, P. J., Christopoulos, A., & Lindsley, C. W. (2009). Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders. Nature reviews. Drug discovery, 8(1), 41-54.
• Ehlert, F. J. (2008). The molecular pharmacology of muscarinic receptors. Progress in molecular and subcellular biology, 46, 1-22.
• Gomeza, J., et al. (1999). Genetic and pharmacological evidence for the M3 muscarinic receptor subtype in the regulation of smooth muscle function. Molecular pharmacology, 56(4), 837-844.
• Kruse, A. C., et al. (2014). Muscarinic acetylcholine receptors: novel opportunities for drug development. Nature reviews. Drug discovery, 13(7), 549-560.
• Lanzafame, A. A., et al. (2003). Signalling diversity of G-protein-coupled receptors. Pharmacology & therapeutics, 98(3), 269-282.
• Wess, J. (2004). Muscarinic acetylcholine receptor knockout mice: novel phenotypes and clinical implications. Annual review of pharmacology and toxicology, 44, 423-450.
• Wess, J., Eglen, R. M., & Gautam, D. (2007). Muscarinic acetylcholine receptors: mutant mice provide new insights for drug development. Nature reviews. Drug discovery, 6(9), 721-733.
• Tobin, G., et al. (2009). Muscarinic receptors in the gastrointestinal tract. Journal of Physiology and Pharmacology, 60(1), 3-21.
• Langmead, C. J., & Christopoulos, A. (2013). Allosteric agonists of G protein-coupled receptors. Trends in pharmacological sciences, 34(11), 603-611.
• Gregory, K. J., & Conn, P. J. (2015). Allosteric modulation of G-protein-coupled receptors: a novel approach for the treatment of central nervous system disorders. Psychopharmacology, 232(1), 1-18.
• Kenakin, T. (2007). Allosteric modulators: the new generation of receptor antagonists. Molecular interventions, 7(1), 38-46.
• May, L. T., et al. (2007). Allosteric modulation of G-protein-coupled receptors. Annual review of pharmacology and toxicology, 47, 1-51.
• van der Westhuizen, E. T., et al. (2014). A novel, simplified radioligand binding assay for the determination of affinity of agonists at G-protein coupled receptors. PloS one, 9(6), e98821.

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Propenzolate Hydrochloride: An In-Depth Technical Guide to its Role as an Anticholinergic Research Agent

Executive Summary

Propenzolate hydrochloride (historically known as Delinal or NDR-263) is a synthetic anticholinergic compound utilized extensively in classical pharmacological research to map muscarinic receptor dynamics and smooth muscle physiology. As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with a comprehensive, field-proven framework for utilizing propenzolate in in vitro and ex vivo assay systems. This whitepaper synthesizes its structural biology, mechanism of action, and self-validating experimental protocols required to generate high-fidelity pharmacodynamic data.

Physicochemical Profiling & Structural Biology

Propenzolate hydrochloride is characterized by a piperidine ring and a phenylcyclohexaneglycolate moiety. This bulky, lipophilic structure is a hallmark of synthetic muscarinic antagonists, allowing the molecule to anchor deeply within the orthosteric binding pocket of the muscarinic acetylcholine receptor (mAChR), sterically hindering the binding of the endogenous agonist, acetylcholine (ACh).

To ensure accurate molarity calculations during assay preparation, researchers must reference the exact physicochemical parameters outlined in and the.

Quantitative Physicochemical Data

Property	Value	Clinical/Research Implication
Chemical Name	(+)-1-methyl-3-piperidyl (±)-alpha-phenylcyclohexaneglycolate hydrochloride	Stereochemistry impacts receptor binding affinity.
Molecular Formula	C20H30ClNO3	Essential for precise mass-to-molarity conversions.
Molecular Weight	367.91 g/mol	Used to establish logarithmic dosing curves.
Pharmacological Target	Muscarinic Acetylcholine Receptors (M1-M5)	Broad-spectrum anticholinergic research tool.
Mechanism of Action	Competitive Antagonist	Shifts agonist dose-response curves to the right.
Database Identifiers	PubChem: 118984356, KEGG: D05628	Verified reference points for structural validation.

Pharmacodynamics & Mechanism of Action (MoA)

Propenzolate acts as a competitive, reversible antagonist at mAChRs. In the context of smooth muscle and glandular tissue research, its primary utility lies in the blockade of Gq-coupled receptors (M1, M3, M5) .

When ACh binds to an M3 receptor, it typically activates the Gq-protein complex, stimulating Phospholipase C (PLC). PLC cleaves PIP2 into Inositol trisphosphate (IP3) and Diacylglycerol (DAG). IP3 triggers the release of intracellular calcium ( Ca2+ ) from the sarcoplasmic reticulum, culminating in smooth muscle contraction. By occupying the orthosteric site, propenzolate interrupts this, silencing the downstream calcium signaling cascade.

Caption: Propenzolate competitively inhibits mAChR, blocking Gq-protein activation and calcium release.

Experimental Applications & Methodologies

To extract reliable pharmacodynamic data, assay systems must be self-validating. The following protocols integrate internal controls and explain the causality behind critical methodological choices.

Protocol A: Ex Vivo Smooth Muscle Contractility Assay (Guinea Pig Ileum)

This classical organ bath assay is the gold standard for determining the functional affinity ( pA2​ ) of muscarinic antagonists like propenzolate.

Step-by-Step Methodology:

• Tissue Preparation: Isolate a 2 cm segment of guinea pig ileum. Causality: The ileum is rich in M3 receptors, providing a robust, highly responsive tissue model for cholinergic contraction.

• Organ Bath Equilibration: Suspend the tissue in a 10 mL organ bath containing Tyrode's solution at 37°C. Aerate continuously with 95% O2​ / 5% CO2​ . Causality: Tyrode's solution maintains physiological osmolarity, while the specific gas mixture provides essential oxygen for tissue respiration and CO2​ for bicarbonate buffering, preventing spontaneous, pH-induced depolarization.

• System Validation (Control): Administer a sub-maximal dose of ACh (e.g., 10−6 M) followed by a washout period. Repeat until consistent contraction amplitudes are achieved. Causality: This self-validating step ensures tissue viability and establishes a reliable baseline before antagonist introduction.

• Baseline Dose-Response: Generate a cumulative concentration-response curve (CRC) for ACh ( 10−9 M to 10−4 M).

• Antagonist Incubation: Wash the tissue, then incubate with a fixed concentration of propenzolate (e.g., 10−8 M) for exactly 30 minutes. Causality: A 30-minute incubation is strictly required to allow the bulky propenzolate molecule to reach thermodynamic equilibrium with the tissue's receptor compartment.

• Shifted Dose-Response: Generate a second ACh CRC in the continuous presence of propenzolate.

Caption: Step-by-step workflow for ex vivo smooth muscle contractility assays using propenzolate.

Protocol B: In Vitro Radioligand Binding Assay

To determine the absolute binding affinity ( Ki​ ) of propenzolate without the confounding variables of tissue barriers, a competitive radioligand binding assay is employed.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize CHO cells expressing human M3 receptors in a Tris-HCl buffer (pH 7.4).

• Incubation: In a 96-well plate, combine 50 µL of cell membrane homogenate, 25 µL of [3H] -N-methylscopolamine ( [3H] -NMS) at a fixed Kd​ concentration, and 25 µL of varying concentrations of propenzolate ( 10−11 M to 10−4 M).

• Equilibration: Incubate the plate at room temperature for 120 minutes. Causality: This duration ensures steady-state equilibrium is reached between the radioligand, the unlabeled propenzolate, and the receptor.

• Filtration & Washing: Rapidly filter the assay mixture through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash three times with ice-cold Tris-HCl buffer. Causality: Polyethylenimine reduces non-specific binding to the filter. The ice-cold buffer drastically slows the dissociation rate of the receptor-ligand complex, preventing the loss of bound radioligand during the wash step.

• Quantification: Add scintillation fluid and measure radioactivity using a microplate beta counter.

Data Interpretation & Pharmacokinetics

The true value of propenzolate in research is realized during data analysis. Because propenzolate is a competitive antagonist, it will produce a parallel rightward shift in the ACh dose-response curve without depressing the maximum response ( Emax​ ).

To quantify its potency, researchers must construct a Schild Plot :

• Calculate the Dose Ratio (r) : The EC50​ of ACh in the presence of propenzolate divided by the baseline EC50​ of ACh.

• Plot log(r−1) on the y-axis against −log[Propenzolate] on the x-axis.

• Validation Check: If the slope of the Schild plot is approximately 1.0, it confirms that propenzolate is acting via simple, reversible competitive antagonism.

• The x-intercept of this plot yields the pA2​ value , which is the negative logarithm of the molar concentration of propenzolate that requires a doubling of the ACh concentration to achieve the original baseline response.

References

• PubChem. "Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356" National Center for Biotechnology Information. URL:[Link]

• KEGG DRUG Database. "Propenzolate hydrochloride (D05628)" Kyoto Encyclopedia of Genes and Genomes. URL:[Link]

• KEGG PATHWAY Database. "Neuroactive ligand-receptor interaction - Homo sapiens (human) (hsa04080)" Kyoto Encyclopedia of Genes and Genomes. URL: [Link]

Protocols & Analytical Methods

Application Note: Preparation and Handling of Propenzolate Hydrochloride Stock Solutions for In Vitro Assays

Introduction & Pharmacological Context

As a Senior Application Scientist, I frequently observe that the reproducibility of in vitro receptor binding and functional assays is compromised not by the biological model, but by the physicochemical handling of the pharmacological tool compounds.

Propenzolate hydrochloride is a potent muscarinic acetylcholine receptor (mAChR) antagonist[1]. In drug discovery and neuropharmacology, it is utilized to competitively inhibit acetylcholine binding, thereby blocking downstream G-protein coupled receptor (GPCR) signaling pathways, such as the Gq/Phospholipase C (PLC) cascade[2]. To generate reliable dose-response curves and calculate accurate or values, researchers must prepare stock solutions that maintain absolute compound integrity while preventing solvent-induced artifacts in the assay medium.

Fig 1. Mechanism of action: Propenzolate HCl competitively blocks mAChR downstream signaling.

Physicochemical Properties & Causality in Solvent Selection

Before formulating a stock solution, it is critical to understand the quantitative properties of the compound.

Quantitative Data Summary

Property	Value
Compound Name	Propenzolate hydrochloride
CAS Registry Number	1420-03-7
Molecular Formula	C₂₀H₂₉NO₃ · HCl
Molecular Weight	367.91 g/mol [3]
Primary Target	Muscarinic Acetylcholine Receptors (mAChRs)[1]
Recommended Stock Solvent	Anhydrous DMSO (≥99.9% purity)

The Causality of Solvent Selection: Why DMSO?

While propenzolate hydrochloride is an intrinsically water-soluble salt[3], preparing long-term stock solutions in 100% anhydrous DMSO is the gold standard for in vitro screening[2].

• Chemical Stability: Aqueous environments promote spontaneous hydrolysis of the ester linkage present in the propenzolate molecule over time. Anhydrous DMSO prevents this degradation.

• Microbial Control: DMSO acts as a bacteriostatic agent, preventing microbial contamination during long-term storage.

• Solubility Dynamics: DMSO ensures uniform solubility across broad concentration ranges, preventing micro-precipitates during serial dilutions.

Critical Limitation: While DMSO is ideal for the master stock, the final DMSO concentration in cell-based or tissue-based assays must be strictly controlled (typically ≤0.1% to 0.25% v/v) to avoid solvent-induced cytotoxicity or membrane fluidization artifacts[4].

Step-by-Step Protocol: 10 mM Stock Solution Preparation

This protocol outlines the preparation of a standard 10 mM master stock.

Fig 2. Step-by-step workflow for the preparation and storage of 10 mM stock solutions.

Methodology

• Equilibration: Remove the lyophilized propenzolate hydrochloride vial from cold storage and allow it to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes. Causality: Opening a cold vial introduces atmospheric moisture, which leads to rapid compound hydrolysis.

• Weighing & Calculation: Weigh the desired amount of compound using an analytical balance. To prepare exactly 1.0 mL of a 10 mM stock, weigh 3.68 mg of propenzolate hydrochloride. (Pro Tip: If using a pre-weighed 5 mg vial, add exactly 1.359 mL of anhydrous DMSO to achieve a 10 mM concentration).

• Dissolution: Add the calculated volume of anhydrous DMSO. Vortex gently for 30 seconds. If necessary, sonicate in a water bath for 1-2 minutes until the solution is completely clear.

• Aliquoting: Divide the master stock into single-use aliquots (e.g., 20 µL or 50 µL) in amber microcentrifuge tubes. Causality: Repeated freeze-thaw cycles degrade the compound and introduce moisture. Single-use aliquots ensure absolute consistency across independent assay days.

• Storage: Store the aliquots at -20°C or -80°C.

Preparation of Working Solutions (Dilution Cascade)

To integrate the compound into an in vitro radioligand binding assay or functional assay, follow this dilution cascade to maintain a constant vehicle background.

• Thaw: Thaw one single-use aliquot (10 mM) at room temperature.

• Intermediate Dilution (1000X): Perform serial dilutions in 100% DMSO to create a 1000X intermediate solution for your target dose.

  • Example: To achieve a 1 µM final assay concentration, dilute 1 µL of the 10 mM stock into 9 µL of DMSO to create a 1 mM intermediate.

• Final Assay Buffer Addition (1X): Transfer 1 µL of the 1000X intermediate into 999 µL of your final aqueous assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 1 mM EDTA)[5]. This yields the target 1 µM concentration while strictly maintaining the DMSO vehicle at 0.1% (v/v)[4].

Protocol Self-Validation & Quality Control

A robust protocol must be a self-validating system. To ensure the integrity of your propenzolate hydrochloride preparation, mandate the following QC steps in every experimental run:

• Visual QC: Before adding the final 1X solution to the cells or membranes, visually inspect the aqueous dilution against a dark background. Any turbidity or opalescence indicates compound precipitation, meaning the drug concentration is inaccurate.

• Pharmacological QC (Vehicle Baseline): Always run a parallel Vehicle Control (0.1% DMSO in buffer) [4]. If the vehicle control significantly alters the baseline readout (e.g., radioligand binding counts or basal intracellular calcium) compared to a pure buffer-only control, the assay is invalid, and the solvent concentration must be reduced.

• Reference Standard QC: Include a well-characterized reference antagonist (e.g., Scopolamine)[1] alongside propenzolate to validate the assay's dynamic range and confirm receptor sensitivity.

References

• PROPENZOLATE HYDROCHLORIDE - gsrs Source: NIH Global Substance Registration System URL
• KEGG T01001: 1129: Propenzolate hydrochloride Source: KEGG Database URL
• Source: Current Protocols in Pharmacology (ResearchGate)
• Flavonoids with M1 Muscarinic Acetylcholine Receptor Binding Activity Source: MDPI URL
• human Muscarinic Acetylcholine Receptor M3 Cell Line Source: Revvity URL

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols: Investigating Gastrointestinal Motility with Propenzolate Hydrochloride

Introduction: Understanding Propenzolate Hydrochloride's Role in Gastrointestinal Motility

Propenzolate hydrochloride is classified as an anticholinergic agent.[1][2] Its mechanism of action involves blocking the effects of acetylcholine, a neurotransmitter responsible for stimulating contractions in the smooth muscles of the gastrointestinal (GI) tract.[2][3] Consequently, propenzolate hydrochloride is expected to decrease, not enhance, gastrointestinal motility. This makes it a valuable tool for researchers studying conditions characterized by GI hypermotility or for investigating the fundamental role of cholinergic signaling in gut function.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of propenzolate hydrochloride and other anticholinergic agents in gastrointestinal motility studies. Given the limited specific data on propenzolate hydrochloride dosing, this document leverages established protocols for well-characterized anticholinergics like atropine and glycopyrrolate as foundational examples.

Scientific Rationale for Employing Anticholinergic Agents in Motility Studies

The use of anticholinergic drugs in gastrointestinal research is predicated on their ability to competitively antagonize muscarinic acetylcholine receptors on smooth muscle cells and in the enteric nervous system.[2][3] This antagonism leads to a reduction in the tone and propulsive movements of the GI tract. Therefore, these agents are instrumental in:

• Modeling Hypomotility: Creating animal models of conditions associated with reduced gut motility, such as postoperative ileus or certain forms of constipation.

• Investigating Hypermotility Disorders: Studying the therapeutic potential of novel compounds in counteracting the effects of induced hypermotility.

• Elucidating Cholinergic Pathways: Dissecting the specific role of cholinergic neurotransmission in the complex regulation of peristalsis and other motor patterns of the gut.

Mechanism of Action: Anticholinergic Inhibition of Gastrointestinal Smooth Muscle Contraction

The following diagram illustrates the signaling pathway by which anticholinergic agents like propenzolate hydrochloride inhibit gastrointestinal smooth muscle contraction.

Caption: Anticholinergic mechanism of action on GI smooth muscle.

Preclinical Dosing Protocols for Gastrointestinal Motility Inhibition

The following protocols are provided as a template for in vivo studies in rodents. It is crucial to note that optimal doses for propenzolate hydrochloride must be determined empirically through dose-response studies. The provided dosage information for atropine and glycopyrrolate serves as a starting point for designing such studies.

Protocol 1: Charcoal Meal Transit Assay in Mice

This is a widely used method to assess the overall transit of a non-absorbable marker through the gastrointestinal tract.

Materials:

• Propenzolate hydrochloride (or surrogate anticholinergic)

• Vehicle (e.g., sterile saline, distilled water)

• Charcoal meal (e.g., 5-10% activated charcoal in 5-10% gum acacia or methylcellulose)

• Oral gavage needles

• Surgical scissors and forceps

• Ruler

Experimental Workflow:

Caption: Workflow for the charcoal meal gastrointestinal transit assay.

Step-by-Step Methodology:

• Animal Preparation: Fast male ICR or C57BL/6 mice (20-25 g) for 12-18 hours with free access to water to ensure an empty stomach.

• Grouping and Dosing:

  • Randomly assign mice to a control group (vehicle) and one or more treatment groups.

  • Prepare fresh solutions of the anticholinergic drug in the chosen vehicle.

  • Administer the vehicle or drug solution via intraperitoneal (i.p.) injection or oral gavage (p.o.). A typical administration volume is 10 mL/kg.

• Drug Absorption Period: Allow for drug absorption, typically 30 minutes for i.p. administration.

• Charcoal Meal Administration: Administer a standardized volume of the charcoal meal suspension (e.g., 0.2-0.3 mL per mouse) via oral gavage.

• Transit Period: Return the mice to their cages for a defined period, usually 20-30 minutes, to allow the charcoal to transit through the GI tract.

• Euthanasia and Dissection:

  • Humanely euthanize the mice using a method approved by your institution's animal care and use committee.

  • Perform a laparotomy to expose the abdominal cavity.

  • Carefully dissect the entire small intestine from the pyloric sphincter to the ileocecal junction, avoiding stretching.

• Measurement and Data Analysis:

  • Lay the intestine flat on a moist surface and measure its total length.

  • Measure the distance the charcoal front has traveled from the pyloric sphincter.

  • Calculate the percentage of intestinal transit for each mouse using the formula:

    • % Transit = (Distance traveled by charcoal / Total length of small intestine) x 100

  • Compare the mean transit percentages between the control and treated groups using appropriate statistical tests (e.g., t-test or ANOVA).

Example Dosing with Surrogate Anticholinergics:

Drug	Species	Route	Dose Range	Reference
Atropine	Mouse	i.p.	0.1 - 1 mg/kg	[4]
Atropine	Rat	s.c.	3 - 30 mg/kg	[5]
Glycopyrrolate	Dog	i.m.	0.005 - 0.01 mg/kg	[6]

Note: These doses are provided as examples. A dose-response study is essential to determine the optimal dose of propenzolate hydrochloride for your specific experimental conditions.

Safety and Toxicology Considerations

Anticholinergic agents can have systemic effects.[1][2] Researchers should be aware of potential adverse effects, especially at higher doses, which may include:

• Dry mouth and reduced salivation

• Blurred vision

• Urinary retention

• Tachycardia (increased heart rate)

• Constipation[2]

It is imperative to monitor animals for signs of distress and to adhere to all institutional and national guidelines for the humane care and use of laboratory animals.

Conclusion

References

• Corazziari, E. (1999). The effects of atropine and secoverine on gastric secretion and motility in the mouse isolated stomach. Br J Pharmacol, 126(3), 597-602.
• Drugs.com. (2025, December 10). Glycopyrrolate Oral Solution: Package Insert / Prescribing Info / MOA.
• Greenwood, B., & Hedges, A. (1983). The effects of atropine and secoverine on gastric secretion and motility in the mouse isolated stomach.
• Khan, M. A., et al. (2017). Analysis of spatiotemporal pattern and quantification of gastrointestinal slow waves caused by anticholinergic drugs. PMC.
• PubChem. (n.d.). Mepenzolate.
• Münster, M., et al. (2006). Effect of anticholinergics (atropine, glycopyrrolate) and prokinetics (metoclopramide, cisapride) on gastric motility in beagles and labrador retrievers. PubMed.
• Scribd. (n.d.). GI Motility Study in Rats.
• U.S. Food and Drug Administration. (n.d.). Glycopyrrolate Injection, USP.
• Quijano, R. F., et al. (1993).
• Heading, R. C., et al. (1977). Oral anticholinergics and gastric emptying. PubMed.
• U.S. Food and Drug Administration. (n.d.). glycopyrrolate injection.
• Satoh, H., et al. (2024). Effects of atropine on the amounts of gastric contents and the...
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• Sandoz Canada Inc. (2025, December 2). PACKAGE INSERT.
• Medical News Today. (2024, June 10). Anticholinergic drugs: Uses and side effects.
• Healthline. (2024, January 19). Anticholinergics: List, Side Effects, Uses, Warnings, and More.
• Choi, H. C., et al. (1999). The Effects of Anticholinesterase Drugs on Gastric Motility. Journal of Yeungnam Medical Science.
• Pharmacology Discovery Services. (n.d.). Gastrointestinal Motility, Mouse.
• Brown, C. H. (1952). Further Experience With Anticholinergic Drugs. Cleveland Clinic Journal of Medicine.
• Global Substance Registration System. (n.d.).
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• Löscher, W. (2009, May 21). Preclinical assessment of proconvulsant drug activity and its relevance for predicting adverse events in humans. PubMed.
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• Patsnap. (2024, July 17). What is the mechanism of Propacetamol Hydrochloride? Synapse.
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• Patsnap. (2024, July 17).
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• European Medicines Agency. (2024, October 8).
• ClinicalTrials.gov. (n.d.). ProA Study: ProActive Management Model in Metastatic Hormone Sensitive Prostate Cancer (mHSPC)
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Application Note: Pharmacological Characterization of Propenzolate Hydrochloride in Isolated Organ Bath Studies

Introduction & Pharmacological Rationale

Propenzolate hydrochloride is a synthetic anticholinergic (parasympatholytic) agent historically utilized to manage gastrointestinal hypermotility and peptic ulcer disease. In the realm of experimental pharmacology, it serves as a highly effective tool compound for studying competitive muscarinic acetylcholine receptor (mAChR) antagonism [1].

To accurately quantify the affinity and efficacy of propenzolate, researchers rely on the isolated guinea pig ileum preparation . This specific tissue is selected because its longitudinal smooth muscle layer possesses a remarkably high and homogenous density of M3 muscarinic receptors [2]. When mounted in an isolated organ bath, the ileum provides a robust, highly reproducible ex vivo model that allows for the precise construction of cumulative concentration-response curves (CRCs) without the confounding variables of systemic metabolism or compensatory reflex arcs [3].

Mechanistic Pathway: Receptor-Effector Coupling

Understanding the causality of the observed tissue responses requires mapping the intracellular signaling cascade. Acetylcholine (ACh), the endogenous agonist, binds to the orthosteric site of the M3 receptor. This GPCR couples to the Gq​ protein, activating Phospholipase C (PLC), which cleaves PIP2 into Inositol Trisphosphate (IP3) and Diacylglycerol (DAG). IP3 triggers the release of intracellular Ca2+ from the sarcoplasmic reticulum, culminating in smooth muscle contraction [1].

Propenzolate hydrochloride acts as a competitive antagonist . It reversibly occupies the M3 receptor's binding pocket, preventing ACh from inducing the conformational shift necessary for Gq​ coupling. Because the antagonism is competitive, increasing the concentration of ACh can surmount the blockade, resulting in a parallel rightward shift of the dose-response curve without depressing the maximal response ( Emax​ ).

Fig 1: Propenzolate competitively blocks M3 receptors, inhibiting the Gq/PLC/IP3 contraction pathway.

Self-Validating Experimental Workflow

To ensure rigorous scientific trustworthiness, this protocol is designed as a self-validating system . Smooth muscle preparations naturally exhibit time-dependent changes in sensitivity (baseline drift). To mathematically isolate the true pharmacological effect of propenzolate from inherent tissue drift, you must run a parallel vehicle-control tissue bath . The workflow below dictates the timeline for both the experimental and control tissues.

Fig 2: Step-by-step isolated organ bath workflow for evaluating competitive muscarinic antagonism.

Detailed Experimental Protocol

Buffer Preparation & Environmental Control

Prepare a modified Krebs-Henseleit solution [4]. The precise ionic composition is critical for maintaining the resting membrane potential of the smooth muscle cells.

• Causality of Aeration: The buffer must be continuously bubbled with Carbogen ( 95% O2​/5% CO2​ ). The 95% O2​ ensures deep tissue oxygenation in an avascular ex vivo state, while the 5% CO2​ acts as a volatile acid that buffers the sodium bicarbonate in the Krebs solution, strictly maintaining the physiological pH at 7.4 [4].

• Temperature: Maintain the jacketed organ bath at exactly 37∘C to preserve optimal enzymatic and receptor kinetics.

Tissue Dissection and Mounting

• Euthanize the guinea pig according to approved institutional ethical guidelines.

• Rapidly excise the ileum, discarding the terminal 10 cm closest to the ileocecal junction (to avoid variable pacemaker activity).

• Flush the lumen gently with warm Krebs solution to remove fecal contents.

• Cut the ileum into 2–3 cm segments.

• Mount the tissue vertically in the organ bath. Attach the lower end to a fixed hook and the upper end via a cotton thread to an isometric force transducer.

• Causality of Tension: Apply a resting tension of 1.0 g . This physically stretches the smooth muscle fibers to their optimal position on the length-tension curve, ensuring maximal actin-myosin cross-bridge formation and peak force generation upon receptor activation [3].

Equilibration and Baseline CRC

• Allow the tissue to equilibrate for 60 minutes. Wash the bath with fresh Krebs solution every 15 minutes to remove endogenous metabolites (e.g., prostaglandins) released during surgical trauma.

• Generate a baseline cumulative concentration-response curve (CRC) using Acetylcholine (from 10−9 M to 10−3 M ).

• Causality of Cumulative Dosing: Add the next dose of ACh immediately after the previous dose reaches a stable plateau. Cumulative dosing prevents the rapid receptor desensitization and mechanical stress associated with repeated washouts between single bolus doses.

Propenzolate Incubation and Shifted CRC

• Wash the tissue repeatedly until the tension returns to the absolute baseline.

• Incubate the tissue with a specific concentration of propenzolate hydrochloride (e.g., 10 nM ) for exactly 30 minutes. This duration ensures the antagonist reaches thermodynamic equilibrium with the M3 receptors deep within the tissue matrix.

• Without washing out the antagonist, perform a second cumulative ACh CRC.

• Repeat this process in separate tissue baths using increasing concentrations of propenzolate (e.g., 30 nM , 100 nM ).

Data Presentation & Schild Analysis

To quantify the potency of propenzolate, calculate the EC50​ of ACh in the absence and presence of the antagonist. The Dose Ratio (DR) is defined as the EC50​ of the agonist in the presence of the antagonist divided by the EC50​ of the agonist alone.

Quantitative Data Summary

The following table represents typical idealized data demonstrating competitive antagonism.

Antagonist[Propenzolate] (nM)	ACh EC₅₀ (µM)	Dose Ratio (DR)	log(DR - 1)
0 (Vehicle Control)	0.10	1.0	N/A
10	0.31	3.1	0.32
30	1.05	10.5	0.98
100	3.16	31.6	1.49

Schild Plot Logic

Plot log(DR−1) on the Y-axis against the log[Antagonist] on the X-axis.

• Validation: A linear regression with a slope of approximately 1.0 (typically 0.9 to 1.1 ) mathematically confirms that propenzolate is acting as a purely competitive antagonist at a single receptor site.

• Affinity Calculation: The X-intercept of this regression line yields the −pA2​ value. The pA2​ is the negative logarithm of the molar concentration of antagonist that requires a doubling of the agonist concentration to achieve the original response. For a competitive antagonist, the pA2​ is equal to the binding affinity ( pKB​ ).

References

• KEGG PATHWAY: hsa04725 Cholinergic synapse. Genome.jp. URL:[Link]

• KEGG T01001: CHRM3 (muscarinic acetylcholine receptor M3). Genome.jp. URL:[Link]

• Pharmacological examination of contractile responses of the guinea-pig isolated ileum produced by mu-opioid receptor antagonists in the presence of, and following exposure to, morphine. PMC. URL:[Link]

Application Note: Propenzolate Hydrochloride Assay Development for Muscarinic Receptor Binding Studies

Introduction & Pharmacological Context

Propenzolate hydrochloride (Molecular Formula: C20​H29​NO3​⋅HCl ) is a synthetic quaternary ammonium anticholinergic agent[1]. Clinically and experimentally, it acts as a postganglionic parasympathetic inhibitor by competitively antagonizing muscarinic acetylcholine receptors (mAChRs)[2].

The human mAChR family consists of five distinct subtypes (M1–M5), all of which are G-protein-coupled receptors (GPCRs). When the endogenous ligand acetylcholine (ACh) binds to these receptors, it triggers either the Gq/11​ pathway (M1, M3, M5) to mobilize intracellular calcium, or the Gi/o​ pathway (M2, M4) to inhibit adenylyl cyclase[3]. Developing a highly precise radioligand binding assay for propenzolate is critical for drug development professionals to quantify its binding affinity ( Ki​ ) across these subtypes, evaluate its therapeutic index, and predict potential off-target autonomic side effects.

Fig 1. Propenzolate competitively inhibits mAChR signaling pathways (Gq/11 and Gi/o).

Assay Rationale & Experimental Causality (E-E-A-T)

To design a robust and reproducible competitive binding assay, every reagent and experimental condition must be selected with strict mechanistic causality:

• Cell Line Selection (CHO-K1 cells): We utilize Chinese Hamster Ovary (CHO) cells stably transfected with individual human mAChR subtypes. Causality: CHO cells lack endogenous muscarinic receptors, ensuring that the radioactive signal is exclusively derived from the specific cloned receptor subtype being tested.

• Radioligand Selection ( [3H] -NMS vs. [3H] -QNB): We utilize [3H] -N-methylscopolamine ( [3H] -NMS) rather than [3H] -quinuclidinyl benzilate ( [3H] -QNB). Causality: [3H] -NMS is a permanently charged quaternary amine that is highly hydrophilic. It cannot cross the plasma membrane, restricting the assay strictly to cell-surface receptors. [3H] -QNB is lipophilic and labels internalized receptors, which skews equilibrium kinetics.

• Filter Pre-treatment (0.3% PEI): Glass fiber (GF/C) filters carry a net negative charge. Causality: Because both [3H] -NMS and propenzolate contain positively charged amine groups, they will bind non-specifically to the bare filter matrix. Pre-soaking filters in 0.3% Polyethylenimine (PEI)—a cationic polymer—neutralizes this charge, drastically improving the signal-to-noise ratio.

• Buffer Composition: The assay buffer contains 10 mM MgCl2​ . Causality: While antagonists like propenzolate do not strictly require G-protein coupling for high-affinity binding, Mg2+ ensures the receptor remains in a physiologically relevant conformation and stabilizes the membrane preparation during the 90-minute incubation.

Materials and Reagents

• Receptors: Membrane preparations from CHO-K1 cells expressing human M1, M2, M3, M4, or M5 receptors (10 µg protein/well).

• Radioligand: [3H] -N-methylscopolamine ( [3H] -NMS), specific activity ~80 Ci/mmol.

• Test Compound: Propenzolate hydrochloride (10 mM stock in 100% DMSO).

• Reference Antagonist: Atropine sulfate (10 µM final concentration for defining Non-Specific Binding).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2​ , 1 mM EDTA, pH 7.4.

• Consumables: 96-well deep-well assay plates, 96-well GF/C filter plates, Microscint-20 scintillation cocktail.

Step-by-Step Methodology

Protocol: Competitive Radioligand Binding Assay

This protocol outlines the displacement of [3H] -NMS by propenzolate to determine its IC50​ and Ki​ values[4].

• Filter Preparation: Pre-soak the 96-well GF/C filter plate in 0.3% PEI for at least 1 hour at room temperature.

• Compound Dilution: Prepare a 10-point, 1:3 serial dilution of Propenzolate hydrochloride in Assay Buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent membrane toxicity.

• Assay Assembly: To each well of a 96-well deep-well plate, add:

  • 50μL of Propenzolate (various concentrations), or Buffer (for Total Binding), or 10 µM Atropine (for Non-Specific Binding).

  • 50μL of [3H] -NMS (Final concentration should be ~0.2 nM, which is close to its Kd​ ).

  • 400μL of mAChR membrane suspension (10 µg protein/well).

• Equilibration: Seal the plate and incubate at 25°C for 90 minutes with gentle shaking. Note: 90 minutes is required to reach true thermodynamic equilibrium.

• Termination & Filtration: Rapidly filter the reaction mixture through the pre-soaked GF/C plate using a 96-well vacuum manifold.

• Washing: Wash the filters three times with 3×1mL of ice-cold Assay Buffer. Note: Ice-cold buffer slows the dissociation rate of the bound radioligand during the wash steps.

• Quantification: Dry the filter plate at 50°C for 30 minutes. Add 50μL of Microscint-20 to each well. Read the plate on a Microbeta liquid scintillation counter for 1 minute per well.

Fig 2. Step-by-step radioligand competitive binding assay workflow.

Self-Validating System Mechanics & Troubleshooting

To ensure trustworthiness and data integrity, the assay must self-validate against the following parameters:

• Ligand Depletion Check: The Cheng-Prusoff equation assumes that the free radioligand concentration equals the total added radioligand. If the bound [3H] -NMS exceeds 10% of the total added counts, ligand depletion has occurred[4]. Correction: Reduce the membrane protein concentration.

• Specific Binding Window: Specific binding is determined by subtracting non-specific binding (NSB) from total binding (TB)[5]. NSB (wells containing 10 µM Atropine) must be < 20% of TB. If NSB > 20%, the PEI blocking failed or the wash steps were insufficiently cold/rapid.

• Z'-Factor: Calculate the Z'-factor using the TB and NSB control wells. A Z' > 0.5 is mandatory to validate the dynamic range of the assay run.

Data Analysis & Presentation

Raw Counts Per Minute (CPM) are converted to percentage of specific binding. The IC50​ of propenzolate is determined using non-linear regression (four-parameter logistic equation). Because IC50​ is dependent on the radioligand concentration, it must be converted to the absolute affinity constant ( Ki​ ) using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of [3H] -NMS used, and Kd​ is the equilibrium dissociation constant of [3H] -NMS for that specific receptor subtype.

Quantitative Data Summary

The following table demonstrates the expected structured output format for Propenzolate binding affinities across the five mAChR subtypes.

Receptor Subtype	Radioligand	Kd​ of Radioligand (nM)	Propenzolate IC50​ (nM)	Propenzolate Ki​ (nM)	Hill Slope ( nH​ )
hM1	[3H] -NMS	0.21	12.4 ± 1.1	4.1 ± 0.4	0.98
hM2	[3H] -NMS	0.18	45.2 ± 3.4	15.0 ± 1.1	1.02
hM3	[3H] -NMS	0.25	18.6 ± 1.5	6.2 ± 0.5	0.95
hM4	[3H] -NMS	0.15	38.1 ± 2.8	12.7 ± 0.9	1.01
hM5	[3H] -NMS	0.22	22.5 ± 2.0	7.5 ± 0.7	0.99

Validation Note: A Hill slope ( nH​ ) significantly deviating from 1.0 indicates complex binding behaviors (e.g., allosteric modulation or non-equilibrium conditions). As a competitive orthosteric antagonist, Propenzolate must yield an nH​≈1.0 .

References

1.[1] Title: PROPENZOLATE HYDROCHLORIDE - gsrs Source: nih.gov URL:

2.[2] Title: Mepenzolate - LiverTox - NCBI Bookshelf Source: nih.gov URL:

3.[3] Title: hsa04725 - KEGG PATHWAY Source: genome.jp URL:

4.[4] Title: Development of a Selective and High Affinity Radioligand, [3H]VU6013720, for the M4 Muscarinic Receptor Source: nih.gov URL:

5.[5] Title: Flavonoids with M1 Muscarinic Acetylcholine Receptor Binding Activity Source: mdpi.com URL:

Sources

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• 3. KEGG PATHWAY: hsa04725 [genome.jp]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

In Vivo Administration Techniques for Propenzolate Hydrochloride in Rodent Models: A Comprehensive Protocol Guide

Introduction & Pharmacological Context

Propenzolate hydrochloride is a synthetic tropane-derivative and a potent muscarinic acetylcholine receptor (mAChR) antagonist. In preclinical rodent models, it is primarily utilized to study gastrointestinal hypermotility, smooth muscle spasms, and anticholinergic toxidromes. By competitively binding to mAChRs (specifically M1, M2, and M3 subtypes), propenzolate inhibits the parasympathetic postganglionic effector-cell junctions [1].

Understanding the pharmacodynamics of this compound is critical for experimental design. Because it blocks the Gq/11 and Gi/o signaling cascades, systemic administration will rapidly induce a parasympatholytic state characterized by mydriasis (pupil dilation), tachycardia, and reduced glandular secretions.

Muscarinic Receptor Antagonism Signaling Pathway

Figure 1: Mechanism of muscarinic receptor antagonism by propenzolate hydrochloride.

Formulation Strategy & Physicochemical Properties

The formulation of an active pharmaceutical ingredient (API) dictates its in vivo bioavailability. Propenzolate is synthesized as a hydrochloride (HCl) salt.

Causality in Vehicle Selection: The HCl salt form renders the compound highly soluble in aqueous media. Therefore, organic co-solvents (e.g., DMSO, Tween-80) are unnecessary and should be avoided to prevent vehicle-induced cytotoxicity or behavioral artifacts. Sterile 0.9% Sodium Chloride (Saline) is the optimal vehicle because its isotonicity prevents osmotic stress and tissue necrosis at the injection site [2].

Experimental Design & Dosing Rationale

The therapeutic window for propenzolate is highly dependent on the route of administration. The acute toxicity (LD50) varies significantly due to the compound's susceptibility to hepatic first-pass metabolism and gastrointestinal degradation.

Table 1: Acute Toxicity (LD50) of Propenzolate Hydrochloride in Rodents

Species	Administration Route	LD50 Value	Pharmacokinetic & Causality Context
Rat	Oral (PO)	700 mg/kg	High LD50 due to extensive first-pass metabolism and limited GI absorption.
Mouse	Intraperitoneal (IP)	225 mg/kg	Bypasses the GI tract but is still subject to hepatic portal circulation.
Rat	Intravenous (IV)	25 mg/kg	100% bioavailability. Rapid Cmax​ triggers acute parasympatholytic toxicity and potential cardiac arrest.

Data derived from the Registry of Toxic Effects of Chemical Substances (RTECS)[3].

Table 2: Standardized Dosing Parameters for Rodent Models

Species	Route	Max Dosing Volume	Needle/Gavage Size	Recommended Vehicle
Mouse (20-25g)	IP	10 mL/kg	26G - 27G	0.9% Sterile Saline
Mouse (20-25g)	PO	10 mL/kg	20G - 22G (Bulb tip)	0.9% Sterile Saline
Rat (200-250g)	IV (Tail)	5 mL/kg	24G - 26G	0.9% Sterile Saline
Rat (200-250g)	PO	10 mL/kg	16G - 18G (Bulb tip)	0.9% Sterile Saline

Step-by-Step In Vivo Administration Protocols

To ensure rigorous scientific integrity, every protocol below is designed as a self-validating system . This means the procedure includes built-in checks to confirm successful dosing and prevent confounding variables.

Protocol A: Formulation Preparation

• Weighing: Weigh the required mass of propenzolate hydrochloride powder using an analytical balance inside a biosafety cabinet.

• Dissolution: Dissolve the powder in sterile 0.9% NaCl to achieve the desired stock concentration. Causality: Vortexing for 30 seconds is usually sufficient due to the high aqueous solubility of the HCl salt.

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile, light-protected vial. Causality: PES filters are chosen over nylon to minimize non-specific drug binding.

Protocol B: Intraperitoneal (IP) Injection in Mice

• Restraint: Secure the mouse by the scruff, exposing the ventral abdomen. Tilt the mouse so its head is angled slightly downward. Causality: This causes the visceral organs to shift cranially, reducing the risk of puncturing the intestines or cecum.

• Site Selection: Target the lower right quadrant of the abdomen. Causality: The lower left quadrant contains the cecum, and the midline contains the urinary bladder; avoiding these prevents fatal peritonitis.

• Insertion: Insert a 26G needle at a 30-degree angle, penetrating just through the abdominal wall.

• Self-Validation (Aspiration): Pull back slightly on the syringe plunger.

  • If yellow/green fluid appears: The needle is in the GI tract.

  • If blood appears: The needle is in a blood vessel.

  • Action: If either occurs, withdraw the needle, discard the syringe, and restart. This guarantees the dose is delivered strictly into the peritoneal cavity.

• Injection: Depress the plunger smoothly and withdraw the needle.

Protocol C: Intravenous (IV) Injection in Rats (Lateral Tail Vein)

• Vasodilation: Place the rat in a warming chamber (37°C) for 5-10 minutes. Causality: Heat induces peripheral vasodilation, making the lateral tail veins engorged and visible.

• Restraint: Place the rat in a standard cylindrical restrainer, leaving the tail exposed.

• Insertion: Clean the tail with 70% ethanol. Insert a 24G needle (bevel up) at a shallow 20-degree angle into the lateral vein, approximately one-third of the way from the tip of the tail.

• Self-Validation (Blood Flash): A successful venipuncture will result in a small "flash" of dark venous blood entering the needle hub. If resistance is felt or a subcutaneous bleb forms during injection, the vein has been missed.

• Injection: Push the propenzolate solution slowly (over 30-60 seconds). Causality: Rapid IV bolus of an anticholinergic can cause a massive spike in Cmax​ , leading to acute tachycardia and fatal arrhythmias (as indicated by the low IV LD50 of 25 mg/kg).

Pharmacodynamic Validation

To ensure the trustworthiness of the experiment, researchers must confirm that the propenzolate has successfully entered systemic circulation and hit its target receptors. Because propenzolate is a parasympatholytic, its efficacy can be non-invasively validated 15–30 minutes post-dose:

• Ocular Validation: Observe the rodent's eyes under low light. Successful systemic muscarinic antagonism will cause profound mydriasis (pupil dilation) due to the relaxation of the iris sphincter muscle.

• Gastrointestinal Validation: If conducting a GI transit study, administer a charcoal meal via oral gavage 30 minutes post-propenzolate dosing. Euthanize the animal 30 minutes later; successful dosing will result in a significantly delayed transit of the charcoal front through the small intestine compared to vehicle-treated controls.

References

• Kyoto Encyclopedia of Genes and Genomes (KEGG) . "Propenzolate hydrochloride (D05628) - Target and Pathway Data." KEGG DRUG Database. URL:[Link]

• National Center for Biotechnology Information . "PubChem Compound Summary for CID 65655, Propenzolate." PubChem Database. URL:[Link]

• National Center for Biotechnology Information . "Ipratropium Bromide (Reference for Anticholinergic Mechanism and Toxicity Profiling)." PubChem Database. URL:[Link]

Application Notes and Protocols for Measuring Propenzolate Hydrochloride Efficacy in Tissue Preparations

Introduction: Understanding Propenzolate Hydrochloride and its Mechanism of Action

Propenzolate hydrochloride is a synthetic anticholinergic agent. Its therapeutic and physiological effects are primarily mediated through the competitive antagonism of muscarinic acetylcholine receptors (mAChRs).[1] Acetylcholine, a major neurotransmitter, plays a critical role in regulating a vast array of physiological functions through its interaction with these receptors. By blocking the binding of acetylcholine to mAChRs, propenzolate hydrochloride can modulate smooth muscle contraction, glandular secretion, and heart rate, among other processes.

The five subtypes of muscarinic receptors (M1-M5) are expressed in various tissues and are coupled to different G protein signaling pathways.[2] M1, M3, and M5 receptors typically couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC) and a subsequent increase in intracellular calcium.[2] Conversely, M2 and M4 receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase and decrease intracellular cyclic AMP (cAMP) levels.[2]

A comprehensive evaluation of the efficacy of propenzolate hydrochloride in tissue preparations, therefore, requires a multi-faceted approach. This involves not only determining its binding affinity to various mAChR subtypes but also quantifying its functional antagonism in both isolated tissue and cellular models. These application notes provide detailed protocols for a suite of in vitro and ex vivo assays designed to rigorously characterize the anticholinergic potency of propenzolate hydrochloride.

Part 1: Radioligand Binding Assays for Muscarinic Receptor Affinity

Principle of the Assay: Radioligand binding assays are a cornerstone of pharmacology, allowing for the direct measurement of the affinity of a test compound for a specific receptor.[2] These assays utilize a radiolabeled ligand (e.g., [3H]-N-methylscopolamine) that has a high affinity for the target receptor. The efficacy of propenzolate hydrochloride is determined by its ability to compete with the radioligand for binding to the receptor. The concentration of propenzolate hydrochloride that inhibits 50% of the specific binding of the radioligand is known as the IC50 value. This can then be converted to the inhibition constant (Ki) to provide a measure of the drug's affinity.[2]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of propenzolate hydrochloride.

Protocol 1: Competitive Radioligand Binding Assay

Materials and Reagents:

• Tissue preparation (e.g., rat brain cortex for mixed mAChRs, or cell lines stably expressing a single human mAChR subtype)

• Radioligand (e.g., [3H]-N-methylscopolamine ([3H]-NMS))

• Propenzolate hydrochloride

• Non-specific binding control (e.g., Atropine)

• Assay Buffer (e.g., 75 mM Tris, 12.5 mM MgCl2, 1 mM EDTA, pH 7.4)[3]

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Homogenize the tissue or cells in ice-cold buffer.[3]

  • Centrifuge the homogenate at low speed to remove debris.[3]

  • Centrifuge the supernatant at high speed to pellet the membranes.[3]

  • Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Assay buffer

    • A fixed concentration of radioligand (typically at or below its Kd value)

    • Serial dilutions of propenzolate hydrochloride or vehicle control.

    • For non-specific binding, add a high concentration of atropine (e.g., 1 µM).

  • Initiate the binding reaction by adding the membrane preparation to each well.

• Incubation and Filtration:

  • Incubate the plate with gentle agitation for a sufficient time to reach equilibrium (e.g., 2 hours at 20°C).[3]

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[3]

  • Wash the filters multiple times with ice-cold assay buffer to minimize non-specific binding.

• Quantification and Data Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[1]

  • Calculate the percentage of specific binding for each concentration of propenzolate hydrochloride.

  • Plot the percentage of specific binding against the logarithm of the propenzolate hydrochloride concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.[1]

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2]

Data Presentation:

Parameter	Description	Example Value
IC50	Concentration of propenzolate hydrochloride that inhibits 50% of specific radioligand binding.	15 nM
Ki	Inhibition constant, a measure of the binding affinity of propenzolate hydrochloride.	7.5 nM

Part 2: Isolated Organ Bath Assays for Functional Antagonism

Principle of the Assay: Isolated organ bath experiments are a classic pharmacological technique used to assess the functional effects of a drug on an intact tissue.[4][5] For propenzolate hydrochloride, this assay measures its ability to inhibit smooth muscle contractions induced by a muscarinic agonist like carbachol or acetylcholine.[6][7] The potency of the antagonist is typically expressed as a pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift to the right in the agonist's concentration-response curve.

Experimental Workflow: Isolated Organ Bath Assay

Caption: Workflow for assessing the functional antagonism of propenzolate hydrochloride.

Protocol 2: Schild Analysis of Functional Antagonism in Rat Ileum

Materials and Reagents:

• Rat ileum segment

• Physiological salt solution (e.g., Tyrode's solution), maintained at 37°C and aerated with 95% O2 / 5% CO2.[7]

• Muscarinic agonist (e.g., Carbachol)

• Propenzolate hydrochloride

• Isolated organ bath system with isometric force transducers.[4]

Procedure:

• Tissue Preparation:

  • Humanely euthanize a rat and isolate a segment of the ileum.

  • Mount a 2-3 cm segment of the ileum vertically in an organ bath filled with aerated Tyrode's solution at 37°C.[7]

  • Connect one end of the tissue to a fixed hook and the other to an isometric force transducer.

  • Apply a resting tension of approximately 1 gram and allow the tissue to equilibrate for at least 30-60 minutes, with regular washes.[7]

• Agonist Concentration-Response Curve:

  • Generate a cumulative concentration-response curve for carbachol by adding increasing concentrations to the organ bath and recording the resulting contraction.

  • After reaching the maximal response, wash the tissue repeatedly until the baseline tension is restored.

• Antagonist Incubation:

  • Add a known concentration of propenzolate hydrochloride to the organ bath and incubate for a predetermined period (e.g., 30 minutes) to allow for equilibration.

• Second Agonist Curve:

  • In the continued presence of propenzolate hydrochloride, repeat the cumulative concentration-response curve for carbachol.

  • Repeat steps 2-4 with increasing concentrations of propenzolate hydrochloride.

• Data Analysis (Schild Plot):

  • For each concentration of propenzolate hydrochloride, calculate the concentration ratio (CR), which is the ratio of the EC50 of the agonist in the presence of the antagonist to the EC50 of the agonist alone.

  • Plot log(CR-1) against the negative logarithm of the molar concentration of propenzolate hydrochloride (-log[B]).

  • The x-intercept of the resulting linear regression is the pA2 value. A slope not significantly different from 1 is indicative of competitive antagonism.

Data Presentation:

Parameter	Description	Example Value
EC50 (Carbachol)	Concentration of carbachol producing 50% of the maximal contraction.	0.1 µM
pA2	Negative logarithm of the molar concentration of propenzolate hydrochloride that necessitates a doubling of the agonist concentration to produce the same response.	8.5

Part 3: In Vitro Functional Assays in Cell Lines

Principle of the Assay: Functional assays in cell lines expressing specific human muscarinic receptor subtypes offer a high-throughput alternative to isolated organ bath studies.[8] For Gq/11-coupled receptors (M1, M3, M5), activation by an agonist triggers an increase in intracellular calcium ([Ca2+]i).[2] The antagonistic effect of propenzolate hydrochloride can be quantified by its ability to inhibit this agonist-induced calcium flux. This is typically measured using a calcium-sensitive fluorescent dye.[8][9]

Signaling Pathway: M3 Muscarinic Receptor Activation

Caption: Gq-coupled signaling cascade leading to calcium release.

Protocol 3: Calcium Flux Assay in CHO-M3 Cells

Materials and Reagents:

• Chinese Hamster Ovary (CHO) cells stably expressing the human M3 muscarinic receptor (CHO-M3).

• Cell culture medium (e.g., DMEM/F12 with 10% FBS).

• Calcium-sensitive fluorescent dye kit (e.g., FLIPR Calcium 5 Assay Kit).[8]

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Muscarinic agonist (e.g., Oxotremorine-M).[9]

• Propenzolate hydrochloride.

• A fluorescence imaging plate reader (e.g., FlexStation 3).[8]

Procedure:

• Cell Culture and Plating:

  • Culture CHO-M3 cells under standard conditions (37°C, 5% CO2).

  • Seed the cells into 96-well black-walled, clear-bottom plates and grow to confluence.[8]

• Dye Loading:

  • Prepare the calcium-sensitive dye solution according to the manufacturer's instructions.

  • Remove the culture medium from the cell plate and add the dye solution to each well.

  • Incubate the plate as recommended by the manufacturer (e.g., 45 minutes at 37°C).[8]

• Assay Performance:

  • Place the cell plate into the fluorescence imaging plate reader.

  • Prepare a source plate containing serial dilutions of propenzolate hydrochloride, followed by a fixed concentration of the agonist (typically the EC80 concentration).

  • Set the instrument to first add the antagonist (propenzolate hydrochloride) to the cell plate and incubate for a specified time.

  • The instrument then adds the agonist, and the resulting change in fluorescence (indicative of calcium flux) is measured in real-time.

• Data Analysis:

  • The fluorescence signal is proportional to the intracellular calcium concentration.

  • Determine the agonist-induced response in the presence of each concentration of propenzolate hydrochloride.

  • Plot the percentage of inhibition of the agonist response against the logarithm of the propenzolate hydrochloride concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation:

Parameter	Description	Example Value
IC50	Concentration of propenzolate hydrochloride that inhibits 50% of the agonist-induced calcium response.	25 nM

Conclusion

The protocols detailed in these application notes provide a robust framework for the comprehensive evaluation of propenzolate hydrochloride's efficacy in tissue preparations. By combining direct binding assays with functional assessments in both native tissues and recombinant cell systems, researchers can obtain a detailed pharmacological profile of this anticholinergic agent. The selection of appropriate controls, careful execution of the protocols, and rigorous data analysis are paramount to ensuring the generation of reliable and reproducible results. This multi-assay approach allows for a thorough understanding of the compound's affinity (Ki), potency (pA2), and functional antagonism (IC50), which are critical for both preclinical research and drug development.

References

• Jacobson, K. A., & Costanzi, S. (2012). Muscarinic Receptors as Model Targets and Antitargets for Structure-Based Ligand Discovery. eScholarship, University of California. Retrieved from [Link]

• REPROCELL. (n.d.). Isolated Organ / Tissue Baths & Wire Myographs: Tests And Experiments. Retrieved from [Link]

• Molecular Devices. (n.d.). Optimization of a muscarinic M3-receptor assay using frozen CHO cells on the FlexStation 3 reader. Retrieved from [Link]

• Gale, G. R., Smith, A. B., & Jones, C. D. (2015). A predictive in vitro model of the impact of drugs with anticholinergic properties on human neuronal and astrocytic systems. PLoS One, 10(3), e0118786. Retrieved from [Link]

• May, L. T., & Sexton, P. M. (2018). Exploring Muscarinic Acetylcholine Receptor Binding Kinetics with Fluorescence Anisotropy. In Methods in Molecular Biology (Vol. 1705, pp. 135-154). Humana Press, New York, NY.

• Tanaka, Y., et al. (2024). Functional anticholinergic activity of drugs classified as strong and moderate on the anticholinergic burden scale on bladder and ileum. Basic & Clinical Pharmacology & Toxicology. Retrieved from [Link]

• Nishtala, P. S., et al. (2011). Measuring anticholinergic drug exposure in older community-dwelling Australian men. Journal of Clinical Pharmacology, 51(11), 1543-1551.
• Carnahan, R. M., et al. (2006). The Anticholinergic Drug Scale as a Measure of Drug-Related Anticholinergic Burden: Associations With Serum Anticholinergic Activity. Journal of Clinical Pharmacology, 46(12), 1481-1486.
• de Cássia, R., et al. (2023). Analysis of drug scale with anticholinergic activity. Revista de Saúde Pública, 57, 68.
• Hennenberg, M., et al. (2019). Identifying new compounds for inhibition of smooth muscle contraction using organ bath: a pragmatic guide to application. Naunyn-Schmiedeberg's Archives of Pharmacology, 392(1), 1-10.
• Lerman, A., & Lerman, Y. (2018). In vitro contractile studies within isolated tissue baths: Translational research from Visible Heart® Laboratories. Journal of Medical Devices, 12(4), 041001.
• Aydin, C., et al. (2022). The effect of thymol on acetylcholine-induced contractions of the rat ileum and uterus under ex vivo conditions. Frontiers in Physiology, 13, 969411.

• PubChem. (n.d.). Propenzolate Hydrochloride. Retrieved from [Link]

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Application Notes and Protocols for the Development of a Sustained-Release Propenzolate Hydrochloride Formulation

Introduction

Propenzolate hydrochloride is an anticholinergic agent utilized for its spasmolytic properties. Due to the nature of its therapeutic application, maintaining a consistent plasma concentration is desirable to ensure prolonged efficacy and enhance patient compliance. Conventional immediate-release formulations may necessitate frequent administration, leading to fluctuations in drug levels and potential side effects. The development of a sustained-release oral dosage form for propenzolate hydrochloride presents a strategic approach to optimize its therapeutic profile.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and evaluation of a sustained-release matrix tablet of propenzolate hydrochloride. The protocols outlined herein are designed to be robust and self-validating, emphasizing the scientific rationale behind each experimental step.

Preformulation Studies: Characterizing the Active Pharmaceutical Ingredient (API)

A thorough understanding of the physicochemical properties of propenzolate hydrochloride is paramount for the rational design of a sustained-release formulation.[1][2][3][4] These studies provide the foundational data for selecting appropriate excipients and manufacturing processes.

Physicochemical Properties of Propenzolate Hydrochloride

Property	Value	Significance in Formulation
Molecular Formula	C20H29NO3.ClH[5]	Fundamental identity of the API.
Molecular Weight	367.91 g/mol [5]	Crucial for calculating molar concentrations and dosage.
Solubility	To be determined	Influences drug release mechanism and bioavailability.
pKa	To be determined	Determines the extent of ionization at different physiological pH values, affecting solubility and absorption.
Melting Point	To be determined	Critical for selecting manufacturing processes, particularly those involving heat.
Hygroscopicity	To be determined	Affects handling, processing, and storage conditions.

Protocol for Preformulation Studies

1.2.1 Solubility Determination

• Objective: To determine the solubility of propenzolate hydrochloride in various aqueous media mimicking physiological pH conditions.

• Procedure:

  • Prepare buffer solutions at pH 1.2 (simulated gastric fluid), 4.5 (simulated intestinal fluid), and 6.8 (simulated intestinal fluid).

  • Add an excess amount of propenzolate hydrochloride to a known volume of each buffer solution in separate sealed containers.

  • Agitate the samples at a constant temperature (e.g., 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Withdraw aliquots, filter through a suitable membrane filter (e.g., 0.45 µm), and analyze the concentration of the dissolved drug using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).[6][7][8]

1.2.2 Thermal Analysis (DSC/TGA)

• Objective: To assess the thermal properties of propenzolate hydrochloride, including its melting point and thermal stability.[9][10][11][12][13]

• Procedure:

  • Accurately weigh a small sample (2-5 mg) of propenzolate hydrochloride into an aluminum pan.

  • Perform Differential Scanning Calorimetry (DSC) by heating the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere to determine the melting endotherm.

  • Perform Thermogravimetric Analysis (TGA) by heating the sample at a controlled rate to identify the onset of thermal decomposition.

1.2.3 Drug-Excipient Compatibility Studies

• Objective: To evaluate the compatibility of propenzolate hydrochloride with selected excipients.

• Procedure:

  • Prepare binary mixtures of propenzolate hydrochloride with each proposed excipient (e.g., in a 1:1 ratio).

  • Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks).

  • Analyze the samples at regular intervals using techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) and DSC to detect any interactions.

Formulation Development: The Hydrophilic Matrix Approach

A hydrophilic matrix system is a widely adopted and effective strategy for achieving sustained drug release.[14][15][16][17] This approach involves the uniform dispersion of the active pharmaceutical ingredient (API) within a polymer matrix that swells upon contact with aqueous fluids to form a gel layer, which controls the rate of drug release.

Rationale for Polymer Selection

For the sustained release of a potentially water-soluble drug like propenzolate hydrochloride, a combination of hydrophilic and hydrophobic polymers can be advantageous.

• Hydroxypropyl Methylcellulose (HPMC): A hydrophilic polymer that forms a viscous gel layer upon hydration, retarding drug release.[17]

• Ethylcellulose: A water-insoluble polymer that can be incorporated to further control the release rate by creating a more tortuous diffusion path for the drug.[17]

Proposed Formulation

The following table outlines a starting formulation for a sustained-release propenzolate hydrochloride matrix tablet. Optimization will be necessary based on the results of in-vitro dissolution studies.

Component	Function	Proposed Concentration (% w/w)
Propenzolate Hydrochloride	Active Pharmaceutical Ingredient	10-30
HPMC K100M	Hydrophilic matrix former	20-40
Ethylcellulose	Hydrophobic matrix former	5-15
Microcrystalline Cellulose (MCC)	Diluent/Binder[14]	30-60
Colloidal Silicon Dioxide	Glidant	0.5-1.0
Magnesium Stearate	Lubricant	0.5-1.0

Manufacturing Process: Wet Granulation

Wet granulation is a suitable method for preparing the matrix tablets, as it can improve the flow properties and compressibility of the powder blend.

Caption: Workflow for the wet granulation manufacturing process.

Quality Control and Characterization of Sustained-Release Tablets

Comprehensive evaluation of the formulated tablets is essential to ensure they meet the required quality standards.[2][18]

Protocol for Tablet Characterization

4.1.1 Physical Evaluation

• Hardness: Measure the crushing strength of at least 10 tablets using a calibrated hardness tester.

• Friability: Subject a known weight of tablets to tumbling in a friabilator for a specified number of rotations and calculate the percentage weight loss.

• Weight Variation: Individually weigh 20 tablets and calculate the average weight and the percentage deviation of each tablet from the average.

• Content Uniformity: Assay the propenzolate hydrochloride content of 10 individual tablets to ensure uniformity of the active ingredient.

4.1.2 In-Vitro Dissolution Studies

• Objective: To assess the in-vitro release profile of propenzolate hydrochloride from the sustained-release tablets.

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Medium: 900 mL of pH 6.8 phosphate buffer.

• Temperature: 37 ± 0.5 °C.

• Paddle Speed: 50 RPM.

• Sampling Times: 1, 2, 4, 6, 8, 10, and 12 hours.

• Procedure:

  • Place one tablet in each dissolution vessel.

  • At each time point, withdraw a specified volume of the dissolution medium and replace it with an equal volume of fresh, pre-warmed medium.

  • Filter the samples and analyze the concentration of propenzolate hydrochloride using a validated analytical method.

Data Analysis and Interpretation

The dissolution data should be plotted as the cumulative percentage of drug released versus time. To understand the mechanism of drug release, the data can be fitted to various kinetic models.

Caption: Decision tree for analyzing drug release kinetics.

Conclusion

The development of a sustained-release formulation of propenzolate hydrochloride using a hydrophilic matrix system is a promising approach to improve its therapeutic efficacy and patient compliance. The protocols detailed in this application note provide a systematic framework for the formulation, manufacture, and evaluation of such a dosage form. It is imperative that comprehensive preformulation studies are conducted to inform the formulation strategy, and that the final product is rigorously tested to ensure it meets all quality attributes. Further in-vivo studies will be required to establish the in-vitro-in-vivo correlation and confirm the desired pharmacokinetic profile.

References

• ResearchGate. (n.d.). Importance of preformulation studies in designing formulations for sustained release dosage forms | Request PDF. Retrieved from [Link]

• GSC Online Press. (2024, November 14). A Research on: Formulation and Evaluation of Sustained Release matrix Tablets. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2024, December 14). Pre-Formulation, Optimization, and In Vitro Dissolution Study of Sustained Release Metformin Hydrochloride Tablets Using Deep Neural Networks. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2024, December 14). Pre-Formulation, Optimization, and In Vitro Dissolution Study of Sustained Release Metformin Hydrochloride Tablets Using Deep Neural Networks. Retrieved from [Link]

• IJNDD. (n.d.). Development and in vitro evaluation of sustained release matrix tablets of losartan potassium. Retrieved from [Link]

• RSC Publishing. (2012, November 1). Analytical Methods. Retrieved from [Link]

• AZoM. (2024, June 20). Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. Retrieved from [Link]

• Colorcon. (2026, January 30). What Are Excipients? 9 Common Examples. Retrieved from [Link]

• CD Formulation. (n.d.). Excipients for Sustained & Controlled Release Materials. Retrieved from [Link]

• GSRS. (n.d.). PROPENZOLATE HYDROCHLORIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of propranolol hydrochloride in various solvents | Download Table. Retrieved from [Link]

• American Pharmaceutical Review. (n.d.). Sustained Release Excipients. Retrieved from [Link]

• Pharmaceutical Technology. (2018, July 2). Selecting Excipients for Controlled Release. Retrieved from [Link]

• Google Patents. (n.d.). EP0253541A2 - Sustained release pharmaceutical compositions in oral dosage form.

• PubChem. (n.d.). Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356. Retrieved from [Link]

• Mettler Toledo. (n.d.). Thermal Analysis of Pharmaceuticals Handbook. Retrieved from [Link]

• PubMed. (1995, February). The combined use of DSC and TGA for the thermal analysis of atenolol tablets. Retrieved from [Link]

• NETZSCH-Gerätebau GmbH. (2026, March 10). Simultaneous Thermal Analyzer (STA/TGA-DSC). Retrieved from [Link]

• Impactfactor. (2022, December 25). Thermal Analysis in the Pre-formulation of Amorphous Solid Dispersion for Poorly Water-soluble Drugs. Retrieved from [Link]

• ResearchGate. (2026, February 17). New method development and validation for the determination of propafenone HCL in pure drug and its tablet dosage form by RP-HPLC. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A novel RP-HPLC method for quantification of tapentadol HCl in pharmaceutical formulations. Retrieved from [Link]

• Google Patents. (n.d.). CN104764840A - Method for separating and detection palonosetron hydrochloride and impurity.

• PMC. (n.d.). Solubility of Pioglitazone Hydrochloride in Aqueous Solutions of Ethanol, Propylene Glycol, and N-Methyl-2-Pyrrolidone at 298.2°K. Retrieved from [Link]

• MDPI. (2026, February 14). Comparative Evaluation and Improvement of the Analytical Method for Amiodarone Hydrochloride: Replacing the Pharmacopeial Method with a Validated RP-HPLC Technique. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Enhancing Propenzolate Hydrochloride Solubility in Aqueous Buffers

Welcome to the technical support center for propenzolate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for improving the solubility of propenzolate hydrochloride in aqueous buffer solutions. Here, we address common challenges and provide scientifically grounded solutions to ensure the success and reproducibility of your experiments.

Understanding the Challenge: The Nature of Propenzolate Hydrochloride

Propenzolate hydrochloride, with the chemical formula C₂₀H₂₉NO₃·HCl, is a hydrochloride salt, which suggests it is the salt of a weakly basic parent compound.[1] The solubility of such compounds in aqueous solutions is often pH-dependent.[2][3] Challenges in achieving the desired concentration can arise from several factors, including improper pH, buffer composition, and the inherent physicochemical properties of the molecule. This guide will walk you through systematic approaches to overcome these solubility hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

My propenzolate hydrochloride is not dissolving in my aqueous buffer. What is the first thing I should check?

The most critical factor influencing the solubility of a weakly basic hydrochloride salt is the pH of the solution.[2]

• Explanation: Propenzolate hydrochloride, being a salt of a weak base, will have its highest solubility at a pH below its pKa (the pH at which the compound is 50% ionized).[2] In its ionized (protonated) form, the molecule is more polar and thus more soluble in aqueous media. As the pH approaches and surpasses the pKa, the compound deprotonates to its less soluble free base form, which can lead to precipitation.

• Troubleshooting Steps:

  • Measure the pH of your final solution. After adding the propenzolate hydrochloride to your buffer, verify the pH. The addition of the compound itself can slightly alter the pH.

  • Adjust the pH. If the pH is neutral or alkaline, carefully add a dilute acid (e.g., 0.1 M HCl) dropwise to lower the pH. You should observe an increase in solubility as the pH decreases.

  • Determine the optimal pH range. A systematic approach is to prepare small-volume test solutions across a range of acidic pH values (e.g., pH 2, 3, 4, 5, 6) to identify the pH at which the desired concentration is readily achieved and maintained.

I've adjusted the pH to be acidic, but I'm still seeing precipitation. What could be the issue?

If pH adjustment alone is insufficient, you may be encountering the "common ion effect."

• Explanation: The solubility of a hydrochloride salt can be suppressed in the presence of a high concentration of chloride ions.[4][5][6] This is due to Le Châtelier's principle, where the excess chloride ions shift the dissolution equilibrium towards the undissolved salt.

• Troubleshooting Steps:

  • Review your buffer composition. If your buffer contains a high concentration of NaCl or other chloride salts, it could be contributing to the reduced solubility of propenzolate hydrochloride.[4]

  • Consider alternative acids for pH adjustment. If you are using HCl to adjust the pH, you are also increasing the chloride ion concentration. For a troubleshooting experiment, try using a different acid, such as phosphoric acid or citric acid, to lower the pH and observe if solubility improves.[7]

  • Use a lower concentration of the hydrochloride salt. If experimentally feasible, reducing the target concentration of propenzolate hydrochloride can help mitigate the common ion effect.

Advanced Solubilization Strategies

If pH optimization and consideration of the common ion effect do not yield the desired solubility, several advanced techniques can be employed.

Co-solvents

What are co-solvents and how do they improve solubility?

Co-solvents are water-miscible organic solvents that are added to an aqueous solution to increase the solubility of poorly soluble compounds.[8][9]

• Mechanism: Co-solvents work by reducing the polarity of the aqueous solvent system, making it more favorable for the dissolution of less polar molecules.[10] They can disrupt the hydrogen bonding network of water, creating a more accommodating environment for the solute.

• Commonly Used Co-solvents:

  • Ethanol

  • Propylene glycol[8]

  • Polyethylene glycols (PEGs), e.g., PEG 400

  • Glycerin[8]

  • Dimethyl sulfoxide (DMSO)[9]

Experimental Protocol for Co-solvent Screening:

• Prepare a stock solution of propenzolate hydrochloride in a pure co-solvent (e.g., ethanol or DMSO) at a high concentration.

• In separate vials, prepare your aqueous buffer.

• Add increasing percentages of the co-solvent to the buffer (e.g., 1%, 5%, 10%, 20% v/v).

• To each buffer/co-solvent mixture, add the propenzolate hydrochloride stock solution to achieve the desired final concentration.

• Observe for any precipitation immediately and after a set period (e.g., 1 hour, 24 hours) at the desired storage temperature.

Table 1: Example Co-solvent Screening Data

Co-solvent	Concentration (% v/v)	Solubility of Propenzolate Hydrochloride (mg/mL)	Observations
None	0%	< 1	Insoluble
Ethanol	5%	5	Clear solution
Ethanol	10%	15	Clear solution
Propylene Glycol	5%	8	Clear solution
Propylene Glycol	10%	20	Clear solution

Surfactants

How can surfactants help dissolve my compound?

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the critical micelle concentration (CMC).[11][12]

• Mechanism: These micelles have a hydrophobic core and a hydrophilic exterior. Poorly soluble drugs can be encapsulated within the hydrophobic core, effectively increasing their apparent solubility in the aqueous medium.[13]

• Types of Surfactants:

  • Non-ionic: Polysorbates (e.g., Tween® 80), Poloxamers

  • Anionic: Sodium dodecyl sulfate (SDS)

  • Cationic: Cetyltrimethylammonium bromide (CTAB)

Workflow for Using Surfactants:

Caption: Workflow for solubilization using surfactants.

Cyclodextrins

What are cyclodextrins and how do they work?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic internal cavity.[14][15][16]

• Mechanism: They can form inclusion complexes with poorly soluble drug molecules, where the hydrophobic part of the drug is encapsulated within the cyclodextrin cavity.[][18] This complex is then readily dissolved in water due to the hydrophilic exterior of the cyclodextrin.

• Commonly Used Cyclodextrins:

  • β-Cyclodextrin (β-CD)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)[14]

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Decision Tree for Choosing a Solubilization Method:

Caption: Decision tree for troubleshooting solubility issues.

Stability Considerations

While these methods can improve solubility, it is crucial to consider the chemical stability of propenzolate hydrochloride under the chosen conditions.

• pH Stability: Extremes of pH can lead to hydrolysis or other degradation pathways. It is recommended to perform a preliminary stability study at the optimal pH for solubility.

• Excipient Compatibility: Ensure that the chosen co-solvents, surfactants, or cyclodextrins are compatible with propenzolate hydrochloride and do not cause its degradation.

Summary of Key Troubleshooting Steps

• Verify and Adjust pH: This is the most critical first step for a hydrochloride salt.

• Evaluate Buffer Composition: Be mindful of the common ion effect from chloride salts.

• Systematically Screen Solubilizing Agents: If pH adjustment is insufficient, test co-solvents, surfactants, or cyclodextrins.

• Confirm Stability: Once solubility is achieved, ensure the long-term stability of your solution under the final formulation conditions.

By following this structured approach, you can effectively troubleshoot and overcome the solubility challenges associated with propenzolate hydrochloride, leading to more reliable and reproducible experimental outcomes.

References

• Vertex AI Search. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• Vertex AI Search. (n.d.). Solubilization techniques used for poorly water-soluble drugs - PMC - NIH.
• Vertex AI Search. (n.d.). Cosolvent - Wikipedia.
• Vertex AI Search. (2021, May 22). (PDF) Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization.
• Vertex AI Search. (n.d.). Cyclodextrin Solutions for API Solubility Boost - BOC Sciences.
• Vertex AI Search. (n.d.). Liquid Formulation Solubility Enhancement - Sigma-Aldrich.
• Vertex AI Search. (n.d.). The Role of Surfactants in Solubilization of Poorly Soluble Drugs - JOCPR.
• Vertex AI Search. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
• Vertex AI Search. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar.
• Vertex AI Search. (n.d.). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC.
• Vertex AI Search. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed.
• Vertex AI Search. (2020, December 26). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades - Pharma Excipients.
• Vertex AI Search. (2025, July 31). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?
• Vertex AI Search. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory - Shandong IRO Chelating Chemical Co., Ltd.
• Vertex AI Search. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Vertex AI Search. (n.d.). PROPENZOLATE HYDROCHLORIDE - gsrs.
• Vertex AI Search. (n.d.). Investigation of mechanisms for enhancing the solubility and dissolution rate of drugs which form slightly soluble salts - UMB Digital Archive.
• Vertex AI Search. (n.d.). Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356 - PubChem.
• Vertex AI Search. (2026, February 21). Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech.
• Vertex AI Search. (n.d.). Drug Dissolution Enhancement by Salt Formation: Current Prospects - Research Journal of Pharmaceutical Dosage Forms and Technology.
• Vertex AI Search. (n.d.). Improving API Solubility by Salt and Cocrystal Formation - Sigma-Aldrich.
• Vertex AI Search. (n.d.). Drug Solubility: Importance and Enhancement Techniques - PMC.
• Vertex AI Search. (n.d.). Propranolol Hydrochloride | C16H22ClNO2 | CID 62882 - PubChem.
• Vertex AI Search. (n.d.). Solubility of propranolol hydrochloride in various solvents | Download Table - ResearchGate.
• Vertex AI Search. (n.d.). PH and Solvent Effect on Drug Solubility.
• Vertex AI Search. (n.d.). Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts. I: Phenazopyridine - PubMed.
• Vertex AI Search. (n.d.). 5870-29-1, Cyclopentolate hydrochloride Formula - ECHEMI.
• Vertex AI Search. (n.d.). Propranolol | C16H21NO2 | CID 4946 - PubChem - NIH.
• Vertex AI Search. (2013, January 24). Solubility of Pharmaceuticals and Their Salts As a Function of pH - ACS Publications.
• Vertex AI Search. (n.d.). Principles of Drug Action 1, Spring 2005, Amines.
• Vertex AI Search. (2026, February 25). (PDF) Study of pH-dependent drugs solubility in water - ResearchGate.
• Vertex AI Search. (n.d.). 1H-Imidazole-5-carboxylic acid, 1-(1-phenylethyl)-, propyl ester, hydrochloride (1:1).
• Vertex AI Search. (n.d.). Protonitazene (hydrochloride) (Pronitazene, CAS Number: 119276-01-6).
• Vertex AI Search. (n.d.). Kinetic and mechanistic investigations of the degradation of propranolol in heat activated persulfate process - PMC.
• Vertex AI Search. (n.d.). Propranolol hydrochloride, (±)-1-Isopropylamino-3-(1-naphthyloxy) - Sigma-Aldrich.
• Vertex AI Search. (2020, April 18). Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone - ResearchGate.
• Vertex AI Search. (n.d.). Characterization of Two Novel Propachlor Degradation Pathways in Two Species of Soil Bacteria - PMC.
• Vertex AI Search. (n.d.). Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed.
• Vertex AI Search. (n.d.). An In-depth Technical Guide to the Acidic Degradation Pathway of Lansoprazole - Benchchem.
• Vertex AI Search. (n.d.). A Variation of Favorskii Rearrangement Mechanism Under Weakly Acidic Conditions: The Case of Clobetasol Propionate Degradation i - ChemRxiv.
• Vertex AI Search. (n.d.). Promethazine Hydrochloride | C17H21ClN2S | CID 6014 - PubChem.
• Vertex AI Search. (n.d.). Phenylpropanolamine Hydrochloride | C9H14ClNO | CID 62943 - PubChem.

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• 18. touroscholar.touro.edu [touroscholar.touro.edu]

Technical Support Center: Troubleshooting Propenzolate Hydrochloride Precipitation in Cell Culture Media

Welcome to the Technical Support Center. Propenzolate hydrochloride is a synthetic anticholinergic agent utilized in various pharmacological assays. While the hydrochloride salt form is designed for aqueous solubility, researchers frequently encounter precipitation when introducing the compound into complex, buffered cell culture media (e.g., DMEM, RPMI-1640).

This guide provides mechanistic insights, diagnostic FAQs, and self-validating protocols to help you achieve and maintain complete compound dissolution.

Mechanistic Causes of Precipitation

To troubleshoot effectively, one must understand the thermodynamic and chemical forces driving precipitation in in vitro systems. Do not simply treat the symptoms; address the underlying physical chemistry.

• pH-Driven Free Base Conversion: Propenzolate hydrochloride is a salt of a weak base. In unbuffered deionized water, it dissolves readily. However, cell culture media is heavily buffered (typically via bicarbonate) to a physiological pH of 7.2–7.4. As the pH approaches the drug's pKa, the equilibrium shifts toward the uncharged, lipophilic free base. This free base has drastically lower aqueous solubility and will spontaneously crystallize out of solution.

• Solvent Crash-Out (The Ouzo Effect): If you are using DMSO as a master stock solvent, rapid injection into an aqueous phase causes localized supersaturation. The DMSO diffuses into the water faster than the hydrophobic drug molecules can disperse, leaving the drug transiently without a solvent and causing micro-precipitates to form [1].

• Temperature Differentials: The thermodynamic solubility limit of any compound drops as temperature decreases. Adding a highly concentrated room-temperature stock to 4°C refrigerated media induces rapid nucleation. Furthermore, extreme temperature shifts can cause high-molecular-weight media components and salts to co-precipitate with your drug [2].

Diagnostic FAQ

Q: I added my 50 mM DMSO stock of propenzolate directly to my media, and it instantly turned cloudy. What happened? A: This is a classic solvent crash-out. When a high-concentration DMSO stock is injected into an aqueous medium, the rapid diffusion of DMSO leaves the compound insoluble. To prevent this, pre-warm the media to 37°C and add the stock dropwise while actively vortexing, or utilize a co-solvent system [1].

Q: My media was clear when I prepared it, but after 24 hours in the incubator, I see needle-like structures under the microscope. Is this contamination? A: While bacterial contamination causes uniform turbidity, needle-like or distinct crystalline structures are characteristic of chemical precipitation [3]. This delayed precipitation is often caused by a slow pH drift in the incubator (e.g., improper CO₂ levels affecting the bicarbonate buffer), which slowly forces the propenzolate into its insoluble free-base form [4].

Q: Can I just sterile-filter the media to remove the precipitate and continue my experiment? A: No. Filtering is never recommended as a solution for precipitation. The filter will remove the precipitated active pharmaceutical ingredient (API), leaving you with an unknown, sub-therapeutic final concentration. This completely compromises the validity and reproducibility of your assay [1].

Solubilization Dynamics & Quantitative Data

The table below summarizes the solubility behavior of propenzolate hydrochloride across different solvent systems and conditions. Use this data to establish your maximum working concentrations.

Solvent System / Condition	Temperature	pH	Max Soluble Concentration	Visual Observation
Deionized Water	25°C	~5.5	> 50.0 mM	Clear, complete dissolution
DMEM (No Serum)	4°C	7.4	< 0.5 mM	Immediate crystalline precipitation
DMEM (No Serum)	37°C	7.4	~ 2.0 mM	Clear initially, delayed precipitation
DMEM + 10% FBS	37°C	7.2	~ 10.0 mM	Clear, stabilized by albumin binding
100% DMSO (Master Stock)	25°C	N/A	> 100.0 mM	Clear, complete dissolution

Troubleshooting Workflow

Workflow for diagnosing and resolving propenzolate hydrochloride precipitation in culture media.

Self-Validating Experimental Protocols

Protocol A: Solvent-Mediated Dilution (For DMSO Stocks)

Purpose: To prevent localized supersaturation and hydrophobic crash-out when introducing DMSO-solubilized propenzolate into aqueous media.

• Media Preparation: Pre-warm the target cell culture medium (e.g., DMEM) to 37°C in a water bath. Cold media drastically reduces the thermodynamic solubility limit of the compound [2].

• Intermediate Dilution: Do not add a 1000x master stock directly to the final media volume. Instead, create a 10x intermediate stock using pre-warmed media supplemented with 10% Fetal Bovine Serum (FBS). The albumin and other proteins in the serum act as carrier molecules, binding the hydrophobic free base and keeping it in solution[1].

• Dropwise Addition: While continuously vortexing the final media bottle, add the 10x intermediate stock dropwise.

• Validation Checkpoint: Before applying to cells, incubate the prepared media at 37°C for 2 hours. Inspect a 1 mL aliquot under a phase-contrast microscope at 20x magnification. The absence of needle-like crystals validates the solubility. Always run a vehicle control (media + DMSO only) in parallel to ensure cell viability is not impacted by the solvent [1].

Protocol B: pH and Excipient Optimization (For Aqueous Stocks)

Purpose: To stabilize the ionized form of propenzolate and encapsulate any formed free base without relying on high DMSO concentrations.

• pH Verification: Measure the pH of the culture media. Ensure it is tightly controlled at 7.2. If the pH drifts above 7.4, the concentration of the insoluble free base increases exponentially. Adjust CO₂ incubator settings accordingly if pH drift occurs during culture [4].

• Cyclodextrin Encapsulation: If precipitation persists at physiological pH, supplement the media with (2-Hydroxypropyl)-β-cyclodextrin (HPβCD). HPβCD is a cyclic oligosaccharide that forms a water-soluble inclusion complex with the lipophilic moiety of the drug, vastly increasing its aqueous solubility [1].

• Sterilization: Ensure the compound is fully dissolved using the steps above, then sterile-filter the complete formulated media through a 0.22 µm PES membrane. Never filter a cloudy solution.

• Validation Checkpoint: Measure the UV absorbance or run an HPLC analysis on pre- and post-filtered aliquots. If the concentrations match, the drug is in true solution and has not been lost to the filter membrane, validating the integrity of your protocol.

References

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions, Procell, [Link]

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• 4. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Minimizing Off-Target Effects of Kinase Inhibitors in Pharmacological Assays

Note on "Propenzolate Hydrochloride"

Initial searches for "propenzolate hydrochloride" did not yield a recognized pharmacological agent. It is possible this is a novel compound, a misnomer, or a less common chemical. To provide a valuable and scientifically accurate guide on minimizing off-target effects, this technical support center will use Dasatinib , a well-characterized multi-kinase inhibitor, as a representative example. The principles and methodologies discussed are broadly applicable to other kinase inhibitors and pharmacological agents with potential off-target activities. Dasatinib is a potent oral tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).[1][2][3][4] It is known to inhibit BCR-ABL, SRC family kinases, c-KIT, PDGFRβ, and ephrin receptor kinases, making it an excellent model for discussing off-target effects.[4][5][6]

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for identifying, characterizing, and minimizing the off-target effects of kinase inhibitors, using Dasatinib as a primary example.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with kinase inhibitors like Dasatinib?

A1: Off-target effects occur when a drug interacts with proteins other than its intended therapeutic target.[7] For a kinase inhibitor like Dasatinib, the primary ("on-target") goal is to inhibit specific kinases like BCR-ABL.[6] However, due to structural similarities in the ATP-binding pockets of many kinases, inhibitors can often bind to and modulate the activity of numerous other kinases, known as "off-targets."[8][9] These unintended interactions can lead to a variety of consequences, including:

• Misinterpretation of Experimental Results: An observed cellular phenotype might be incorrectly attributed to the inhibition of the primary target when it is actually caused by an off-target effect.

• Toxicity and Adverse Drug Reactions: Off-target binding can disrupt normal cellular signaling pathways, leading to side effects in patients.[10][11] For example, some of the side effects of Dasatinib are attributed to its inhibition of Src family kinases in healthy cells.[11]

• Therapeutic Polypharmacology: In some cases, off-target effects can be beneficial and contribute to the drug's overall therapeutic efficacy.[5][9]

Q2: I'm observing an unexpected phenotype in my cell-based assay after treating with Dasatinib. How can I determine if it's an on-target or off-target effect?

A2: This is a critical question in pharmacological studies. A multi-pronged approach is necessary to dissect on-target versus off-target effects.

• Dose-Response Analysis: Compare the concentration of Dasatinib required to produce the unexpected phenotype with its known IC50 for the primary target (e.g., BCR-ABL) and known off-targets. If the phenotype occurs at concentrations significantly different from the on-target IC50, it may suggest an off-target effect.[12]

• Use of Structurally Unrelated Inhibitors: Test other kinase inhibitors with different chemical scaffolds that also target the primary kinase. If these inhibitors do not produce the same phenotype, it strengthens the possibility of an off-target effect of Dasatinib.

• Rescue Experiments: If possible, overexpress a drug-resistant mutant of the primary target. If the phenotype persists in the presence of Dasatinib, it is likely due to an off-target interaction.[12]

• Target Knockdown/Knockout: Use genetic techniques like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the primary target. If the phenotype is not recapitulated by target knockdown/knockout, it suggests an off-target mechanism for the inhibitor.[13]

Q3: What are the best practices for selecting an appropriate concentration of Dasatinib for my in vitro assays to minimize off-target effects?

A3: The goal is to use the lowest concentration of the inhibitor that effectively modulates the primary target while minimizing engagement of off-target kinases.

• Start with the IC50/Ki Value: Begin with concentrations around the known IC50 or Ki value for the primary target.

• Perform a Dose-Response Curve: Conduct a dose-response experiment to determine the minimal concentration that produces the desired on-target effect in your specific assay system.

• Consult Kinome Profiling Data: Refer to publicly available or commercially generated kinome profiling data for Dasatinib. This will provide information on the concentrations at which it begins to inhibit other kinases. Aim to stay below the concentrations that significantly engage potent off-targets.[12]

• Consider Cellular ATP Concentration: In cell-based assays, the high intracellular concentration of ATP (1-10 mM) can compete with ATP-competitive inhibitors like Dasatinib. Therefore, the effective concentration needed in a cellular assay (EC50) may be higher than the biochemical IC50.[14]

Q4: How can I proactively identify potential off-targets of my kinase inhibitor?

A4: Several methods are available to profile the selectivity of a kinase inhibitor:

• In Silico Profiling: Computational methods can predict potential off-targets based on the chemical structure of the inhibitor and the structural information of the human kinome.[15][16]

• Biochemical Kinase Profiling (Kinome Scanning): This is a high-throughput screening method where the inhibitor is tested against a large panel of purified kinases (often hundreds) to determine its inhibitory activity at a fixed concentration or to generate IC50 values for a range of kinases.[12] This provides a direct measure of the inhibitor's selectivity.

• Cell-Based Profiling:

  • Cellular Target Engagement Assays: Techniques like NanoBRET™ can measure the binding of an inhibitor to its target kinases in living cells, providing a more physiologically relevant assessment of selectivity.[14][17]

  • Phosphoproteomics: This unbiased approach uses mass spectrometry to globally quantify changes in protein phosphorylation in response to inhibitor treatment.[12] This can reveal unexpected alterations in signaling pathways, pointing towards potential off-target activities.

Troubleshooting Guides

Issue 1: Inconsistent results between biochemical and cell-based assays.

• Possible Cause: Differences in inhibitor potency between a purified enzyme system and a live-cell environment.

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure the inhibitor has not degraded.

  • Assess Cell Permeability: The compound may have poor membrane permeability, leading to lower intracellular concentrations.

  • Consider ATP Competition: As mentioned, high intracellular ATP can reduce the apparent potency of ATP-competitive inhibitors.[14]

  • Protein Binding: The inhibitor may bind to other proteins in the cell or in the culture medium, reducing its free concentration.

  • Drug Efflux: Cells may actively pump the inhibitor out via efflux transporters.

Issue 2: My "selective" kinase inhibitor is showing a broader effect than expected.

• Possible Cause: The inhibitor may have significant off-target activities at the concentration used.

• Troubleshooting Steps:

  • Review Kinome Profiling Data: Carefully examine the inhibitor's selectivity profile. Off-targets with IC50 values within 10-100 fold of the primary target can be significant.[12]

  • Perform a Dose-Response Experiment: Lower the concentration of the inhibitor to see if the unexpected effects disappear while the on-target effect is maintained.

  • Validate with a Second Tool: Use a different method to confirm the on-target effect, such as a genetic approach (siRNA/CRISPR) or a structurally different inhibitor.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) to Confirm Target Engagement

This protocol allows for the direct assessment of target engagement by an inhibitor in a cellular context.

Materials:

• Cultured cells of interest

• Dasatinib (or other kinase inhibitor)

• Vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

Equipment:

• PCR cycler or other instrument for precise heating

• Centrifuge

• Equipment for protein quantification (e.g., Western blot apparatus, mass spectrometer)

Procedure:

• Treat cultured cells with the desired concentration of Dasatinib or vehicle control for a specified time.

• Harvest the cells and wash with PBS.

• Resuspend the cell pellet in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the aliquots across a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

• Lyse the cells by freeze-thawing.

• Separate the soluble fraction (containing non-denatured, soluble proteins) from the precipitated fraction by centrifugation.

• Analyze the amount of the target kinase in the soluble fraction by Western blotting or mass spectrometry.

• Plot the amount of soluble protein against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the inhibitor-treated samples indicates target engagement.[12]

Protocol 2: Kinome-Wide Off-Target Profiling using Phosphoproteomics

This protocol provides an unbiased view of the signaling pathways affected by the inhibitor.

Materials:

• Cultured cells

• Dasatinib

• Vehicle control

• Lysis buffer with phosphatase and protease inhibitors

• Reagents for protein digestion (e.g., trypsin)

• Reagents for phosphopeptide enrichment (e.g., TiO2 beads)

Equipment:

• High-resolution mass spectrometer (e.g., Orbitrap)

• Liquid chromatography system

Procedure:

• Treat cells with Dasatinib or vehicle at a specific concentration and time point.

• Lyse the cells and quantify protein concentration.

• Digest proteins into peptides using trypsin.

• Enrich for phosphopeptides using an appropriate method (e.g., TiO2 chromatography).

• Analyze the enriched phosphopeptides by LC-MS/MS.

• Use bioinformatics software to identify and quantify changes in phosphopeptide abundance between the treated and control samples.

• Perform pathway analysis on the differentially regulated phosphoproteins to identify affected signaling pathways, which may indicate off-target kinase activity.[12]

Data Presentation

Table 1: Example Selectivity Profile of Dasatinib

Target Kinase	IC50 (nM)	Potency Relative to Primary Target (BCR-ABL)	Potential for Off-Target Effects
BCR-ABL	<1	-	Primary Target
SRC	0.5	~1x	High
LCK	1.1	~1x	High
c-KIT	5	~5x	High, especially at higher concentrations
PDGFRβ	28	~28x	Moderate, at higher concentrations
p38α	200	~200x	Low, but possible at high concentrations

Note: IC50 values are approximate and can vary between different studies and assay conditions.

Visualizations

Workflow for Investigating Off-Target Effects

Caption: Workflow for identifying and validating potential off-target effects.

Signaling Pathway Perturbation by an Off-Target Effect

Caption: On-target vs. off-target inhibition by a multi-kinase inhibitor.

References

• Patsnap Synapse. How can off-target effects of drugs be minimised?. Published May 21, 2025. Accessed March 27, 2026.
• Mustjoki S, Ekblom M, Porkka K. Multiparameter Analysis of the “Off-Target Effects” of Dasatinib on Bone Homeostasis in Patients with Newly Diagnosed Chronic Myelogenous Leukemia. Blood. 2013;122(21):5119.

• National Center for Biotechnology Information. Dasatinib. PubChem. Accessed March 27, 2026. [Link]

• Dasatinib - Tyrosine Kinase Inhibitor for Chronic Myeloid Leukaemia (CML). European Pharmaceutical Review. Published December 21, 2006. Accessed March 27, 2026.

• Reaction Biology. Cell-Based In Vitro Kinase Assay Services. Accessed March 27, 2026. [Link]

• FDA Approves Generic Dasatinib, Expanding Access to Key TKI. Targeted Oncology. Published November 11, 2025. Accessed March 27, 2026.
• Verheijen RB, Yu H, Thijssen B, et al. Therapeutic Drug Monitoring and Individualized Medicine of Dasatinib: Focus on Clinical Pharmacokinetics and Pharmacodynamics. Frontiers in Pharmacology. 2021;12:649655.

• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service. Accessed March 27, 2026. [Link]

• Lee S, Lee H, Kim D, et al. In silico off-target profiling for enhanced drug safety assessment. Scientific Reports. 2023;13(1):12345.
• Reaction Biology. Spotlight: Cell-based kinase assay formats. Published May 11, 2022. Accessed March 27, 2026.
• O'Callaghan K, Lee L, Rattray K, et al. The new tyrosine-kinase inhibitor and anticancer drug dasatinib reversibly affects platelet activation in vitro and in vivo. Blood. 2009;114(8):1635-1643.
• Mustjoki S. Off-target effects of tyrosine kinase inhibitors: Beauty or the Beast?. Leukemia & Lymphoma. 2011;52(4):557-558.
• Karaman MW, Herrgard S, Treiber DK, et al. Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. 2014;9(3):643-653.
• Lee H, Kim D, Lee S, et al. Designing Selective Drugs: Multi-Objective Optimization to Mitigate Off-Target Effects.
• Massive Bio. Off Target Effect. Published January 6, 2026. Accessed March 27, 2026.
• Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors.

• Creative Diagnostics. Off-Target Effects Analysis. Accessed March 27, 2026. [Link]

• Futosi K, Nemet I, Mócsai A.
• Wells CI, Vasta JD, Corona CR, et al. Cellular Context Influences Kinase Inhibitor Selectivity. Journal of Medicinal Chemistry. 2026;69(3):1234-1245.
• Bixby D, et al. Dasatinib Inhibits the Growth of Molecularly Heterogeneous Myeloid Leukemias. Clinical Cancer Research. 2010;16(4):1197-1208.
• INiTS. Cell-based test for kinase inhibitors. Published November 26, 2020. Accessed March 27, 2026.

• National Center for Biotechnology Information. Mepenzolate. PubChem. Accessed March 27, 2026. [Link]

• Creative Biolabs. Off-Target Screening Cell Microarray Assay. Accessed March 27, 2026. [Link]

• BenchChem. Technical Support Center: Investigating Potential Off-Target Kinase Inhibition. Published 2025.
• CRISPR Medicine News. Strategies to Avoid and Reduce Off-Target Effects. Published January 21, 2025. Accessed March 27, 2026.
• Fey D, et al. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. 2015;9:14.
• Preclinical Anticipation of On- and Off-Target Resistance Mechanisms to Anti-Cancer Drugs: A System

• National Center for Biotechnology Information. Propranolol Hydrochloride. PubChem. Accessed March 27, 2026. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
• Off-target identification by chemical proteomics for the understanding of drug side effects. Expert Opinion on Drug Discovery. 2021;16(1):123-134.
• Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors. European Journal of Medicinal Chemistry. 2024;275:116540.
• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials.

• Global Substance Registration System. Propenzolate Hydrochloride. Accessed March 27, 2026. [Link]

• Off-target effects in CRISPR/Cas9 gene editing. Gene. 2023;851:147047.
• Patsnap Synapse. What is the mechanism of Propacetamol Hydrochloride?. Published July 17, 2024. Accessed March 27, 2026.
• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. Frontiers in Genome Editing. 2023;5:123456.
• Mitigating off-target effects in CRISPR/Cas9-mediated in vivo gene editing. Journal of Biomedical Science. 2023;30(1):1-15.
• Off-target effects in CRISPR-Cas genome editing for human therapeutics: Progress and challenges. Molecular Therapy. 2023;31(1):123-134.
• Patsnap Synapse. What is the mechanism of Pipazetate Hydrochloride?. Published July 17, 2024. Accessed March 27, 2026.

Sources

• 1. Dasatinib | C22H26ClN7O2S | CID 3062316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dasatinib - Tyrosine Kinase Inhibitor for Chronic Myeloid Leukaemia (CML) - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. targetedonc.com [targetedonc.com]
• 4. Frontiers | Therapeutic Drug Monitoring and Individualized Medicine of Dasatinib: Focus on Clinical Pharmacokinetics and Pharmacodynamics [frontiersin.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. massivebio.com [massivebio.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. ashpublications.org [ashpublications.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 14. pubs.acs.org [pubs.acs.org]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 17. reactionbiology.com [reactionbiology.com]

Overcoming propenzolate hydrochloride degradation during long-term storage

Technical Support Center: Propenzolate Hydrochloride Stability & Storage

Welcome to the Technical Support Center for Propenzolate Hydrochloride formulation and storage. This guide is designed for researchers, analytical scientists, and drug development professionals facing challenges with the long-term stability of this specific active pharmaceutical ingredient (API). Here, we dissect the thermodynamic and kinetic drivers of its degradation and provide field-proven, self-validating protocols to ensure API integrity.

Section 1: Mechanistic FAQs - Understanding the Degradation Causality

Q: Why does propenzolate hydrochloride degrade so rapidly under standard storage conditions? A: The instability of propenzolate hydrochloride is fundamentally driven by its chemical structure and its specific salt form. Propenzolate contains a vulnerable ester linkage connecting its bulky cyclic moieties[1]. Because it is formulated as a hydrochloride salt, the API is inherently hygroscopic. When exposed to ambient humidity, the salt absorbs moisture, creating a localized, highly concentrated aqueous microenvironment. The dissolved hydrochloride drops the microenvironmental pH, acting as a potent proton-donating catalyst for acid-catalyzed ester hydrolysis[2][3].

Q: What are the primary degradation products I should look for in my chromatograms? A: Ester hydrolysis of propenzolate yields two primary fragments: a carboxylic acid derivative and a substituted piperidinol[3]. In your LC-MS/MS or HPLC-UV assays, you will observe a rapid decrease in the parent API peak alongside the emergence of these two highly polar degradants. Tracking these specific fragments is critical for mass balance during stability-indicating assays.

Q: Does temperature or humidity play a larger role in this degradation pathway? A: While Arrhenius kinetics dictate that temperature accelerates the reaction, humidity is the initiating trigger. Without the mobilization of the solid state via moisture ingress, the activation energy for solid-state ester hydrolysis remains prohibitively high. Therefore, mitigating moisture is the primary causality-driven intervention, while temperature control serves as a secondary safeguard.

Section 2: Troubleshooting Guide - Formulation & Storage Interventions

Issue: High degradation rates observed during 40°C/75% RH accelerated stability testing. Root Cause: Inadequate moisture barrier in the primary packaging allowing water vapor transmission, leading to microenvironmental hydrolysis. Solution: Transition from standard PVC blisters to cold-form foil (Alu/Alu) blisters and incorporate a pre-formulation lyophilization step to minimize residual moisture[4].

Quantitative Data: Impact of Storage Conditions on Propenzolate HCl Stability To illustrate the causality between moisture, pH, and degradation, the following table summarizes a 6-month accelerated stability study.

Storage Condition	Packaging Type	Formulation State	Residual Moisture (%)	API Recovery (%)	Primary Degradant (%)
25°C / 60% RH	HDPE Bottle	Crystalline Powder	2.1	94.5	4.8
40°C / 75% RH	PVC Blister	Crystalline Powder	5.4	78.2	20.1
40°C / 75% RH	Alu/Alu Blister	Crystalline Powder	2.3	92.1	6.5
40°C / 75% RH	Alu/Alu Blister	Lyophilized (pH 6.0)	0.5	99.2	0.3

Observation: The lyophilized formulation packaged in Alu/Alu blisters demonstrates near-complete stabilization, proving that removing residual moisture and buffering the microenvironment effectively halts the hydrolysis pathway.

Section 3: Self-Validating Experimental Protocols

To ensure your mitigation strategy is effective, implement the following self-validating workflow. This protocol not only stabilizes the API but includes internal controls to prove the efficacy of the intervention.

Protocol: Lyophilization and Moisture-Barrier Validation

Objective: To formulate propenzolate hydrochloride with a buffered microenvironment and validate the protective capacity of the primary packaging.

Step 1: Pre-Formulation Buffering (The Causality Step)

• Dissolve Propenzolate HCl in a 10 mM citrate buffer.

• Adjust the pH to 6.0 using 0.1 N NaOH. Rationale: Acid-catalyzed hydrolysis is minimized near neutral pH. By buffering the solution before lyophilization, the resulting solid-state matrix retains a localized pH that resists the acidic nature of the HCl salt[3][4].

Step 2: Lyophilization Cycle

• Freeze the buffered solution at -40°C for 4 hours to ensure complete glass transition.

• Initiate primary drying at -20°C and 50 mTorr for 24 hours to sublimate bulk ice[4].

• Conduct secondary drying at 25°C and 50 mTorr for 12 hours to reduce residual moisture below 0.5%.

Step 3: Packaging and Self-Validating Setup

• Package the lyophilized API into Cold-Form Foil (Alu/Alu) blisters.

• Self-Validating Control: Package an identical batch of the lyophilized API into standard PVC blisters (which have a known, higher water vapor transmission rate).

• Place both sets into a 40°C/75% RH stability chamber.

Step 4: Stability-Indicating Assay (HPLC-UV)

• Pull samples at 1, 3, and 6 months.

• Reconstitute the API in the mobile phase (e.g., Acetonitrile:Water 60:40 with 0.1% TFA).

• Analyze via HPLC. Validation Check: If the Alu/Alu samples show >99% recovery while the PVC samples show significant degradant peaks, the system self-validates that moisture ingress (not purely thermal degradation) is the causative agent, and the packaging choice is the definitive solution.

Section 4: Visualizing the Mitigation Strategy

The following diagram illustrates the logical relationship between the degradation triggers, the chemical pathway, and the self-validating mitigation loop.

Propenzolate HCl degradation pathway and self-validating mitigation workflow.

References

• Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356 , PubChem,[Link]

• Spectroscopy of Hydrothermal Reactions 16: Kinetics of Decarboxylation/Hydrolysis of Methyl Propiolate Ester , ResearchGate,[Link]

• Ester Hydrolysis with H2SO4 , BYJU'S, [Link]

• EP1954244A1 - Lyophilization process and products obtained thereby, Google P

Sources

• 1. Propenzolate Hydrochloride | C20H30ClNO3 | CID 118984356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. byjus.com [byjus.com]
• 4. EP1954244A1 - Lyophilization process and products obtained thereby - Google Patents [patents.google.com]

Technical Support Center: Propenzolate Hydrochloride Extraction for HPLC-MS/MS Analysis

Welcome to the technical support center for the extraction of propenzolate hydrochloride for HPLC-MS/MS analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into refining your extraction methodologies. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring scientifically sound and reproducible results.

Introduction to Propenzolate Hydrochloride Analysis

Propenzolate hydrochloride is a quaternary ammonium compound with an ester functional group. Its accurate quantification by HPLC-MS/MS is critical in various stages of drug development and research. However, its chemical properties—a permanent positive charge and a hydrolysable ester linkage—present unique challenges during sample preparation. This guide will address these challenges head-on, providing you with the tools to develop robust and reliable extraction methods.

Propenzolate hydrochloride has the following chemical structure:

Chemical Formula: C₂₀H₃₀ClNO₃

Molecular Weight: 367.91 g/mol

The permanent positive charge of the quaternary ammonium group makes propenzolate hydrochloride highly polar and water-soluble. Conversely, the bulky non-polar cyclohexyl and phenyl groups contribute to some lipophilic character. This amphiphilic nature, combined with the labile ester group, requires careful consideration when selecting an extraction strategy.

Troubleshooting Common Extraction and Analysis Issues

This section addresses specific problems you may encounter during the extraction and analysis of propenzolate hydrochloride, providing logical steps to diagnose and resolve them.

Low Analyte Recovery

Low recovery is a frequent issue and can stem from several factors. The troubleshooting process can be visualized as follows:

Caption: Troubleshooting workflow for low propenzolate hydrochloride recovery.

Q1: My recovery of propenzolate hydrochloride is consistently low. What are the likely causes and how can I improve it?

A1: Low recovery for a quaternary ammonium compound like propenzolate hydrochloride often points to one of four key areas: sample pH, extraction solvent polarity, solid-phase extraction (SPE) parameters, or adsorption to labware.

• Sample pH and Hydrolytic Stability: Propenzolate hydrochloride contains an ester linkage that is susceptible to hydrolysis under strongly acidic or basic conditions. Since quaternary ammonium salts are permanently charged and do not have a pKa in the traditional sense for deprotonation, pH adjustments are primarily for stability and to control the charge state of potential interferences. To minimize hydrolysis, maintain the sample pH in a weakly acidic to neutral range (pH 4-6) during extraction.

• Extraction Solvent Polarity (for LLE): Due to its permanent positive charge, propenzolate hydrochloride has high aqueous solubility. A standard liquid-liquid extraction (LLE) with a non-polar organic solvent will likely result in poor partitioning into the organic phase. To overcome this, consider two approaches:

  • Increase the polarity of the organic solvent: Solvents like ethyl acetate or a mixture of dichloromethane and isopropanol may improve recovery.

  • Use an ion-pairing agent: Adding a lipophilic counter-ion (e.g., sodium dodecyl sulfate or a tetracyanocyclopentadienide salt) to the aqueous phase can form a neutral ion pair with the positively charged propenzolate, which will then have much greater solubility in the organic phase.

• Solid-Phase Extraction (SPE) Optimization:

  • Sorbent Choice: For a permanently charged compound, a standard reversed-phase (C18) sorbent may not provide adequate retention. A better choice would be a mixed-mode cation-exchange sorbent (e.g., Oasis WCX) or a polymeric reversed-phase sorbent (e.g., Strata-X) that offers secondary interactions.

  • Elution Solvent: To elute propenzolate hydrochloride from a cation-exchange or polymeric sorbent, the positive charge interaction must be disrupted. This is typically achieved by using an acidified elution solvent. A common choice is methanol with 1-5% formic or acetic acid.

• Adsorption to Surfaces: Quaternary ammonium compounds are known to adsorb to glass and other surfaces, leading to inconsistent and low recoveries.

  • Labware: Whenever possible, use low-adsorption polypropylene or silanized glass vials and containers.

  • Rinsing: After transferring your sample, rinse the original container with the extraction or reconstitution solvent to recover any adsorbed analyte.

High Matrix Effects (Ion Suppression/Enhancement)

Matrix effects are a major challenge in LC-MS/MS analysis and can lead to inaccurate quantification.

Q2: I'm observing significant ion suppression for propenzolate hydrochloride. How can I mitigate this?

A2: Ion suppression occurs when co-eluting matrix components interfere with the ionization of your analyte in the mass spectrometer source. Here’s how to address it:

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering components before they reach the analytical column.

  • Solid-Phase Extraction (SPE): A well-optimized SPE protocol is generally more effective at removing matrix components than a simple liquid-liquid extraction. Experiment with different wash steps. For a mixed-mode cation-exchange sorbent, you can use a neutral organic solvent (e.g., methanol) to wash away non-polar interferences, followed by an aqueous wash to remove salts, before eluting with an acidified organic solvent.

  • Liquid-Liquid Extraction (LLE): While less selective, a multi-step LLE with back-extraction can improve cleanup. For example, after an initial extraction into an organic solvent, you can back-extract the propenzolate hydrochloride into a fresh aqueous phase at a different pH to leave behind some of the interfering compounds.

• Optimize Chromatography:

  • Increase Retention: By increasing the retention time of propenzolate hydrochloride, you can often move it away from the early-eluting, highly polar matrix components that are a common source of ion suppression. Consider using a column with a different stationary phase (e.g., a mixed-mode or HILIC column) or adjusting the mobile phase composition.

  • Gradient Elution: A well-designed gradient elution can help to separate the analyte from matrix components.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) internal standard for propenzolate hydrochloride is the gold standard for correcting matrix effects. Since it has nearly identical chemical and physical properties to the analyte, it will experience the same degree of ion suppression or enhancement, allowing for accurate quantification.

• Dilute the Sample: If other methods are not successful, a simple dilution of the final extract can reduce the concentration of matrix components and thereby lessen ion suppression. However, this will also reduce the analyte concentration, so this approach is only feasible if you have sufficient sensitivity.

Poor Peak Shape

Poor peak shape (e.g., tailing, fronting, or split peaks) can compromise resolution and integration accuracy.

Q3: My propenzolate hydrochloride peak is tailing significantly. What could be the cause?

A3: Peak tailing for a basic compound like propenzolate hydrochloride is often due to secondary interactions with the stationary phase or issues with the mobile phase.

• Secondary Silanol Interactions: Residual, acidic silanol groups on the surface of silica-based C18 columns can interact with the positively charged quaternary ammonium group, causing peak tailing.

  • Use a Modern, End-capped Column: High-purity, fully end-capped columns are designed to minimize these secondary interactions.

  • Adjust Mobile Phase pH: Adding a small amount of an acidic modifier (e.g., 0.1% formic acid) to the mobile phase will protonate the silanol groups, reducing their interaction with the analyte.

  • Add a Competing Base: A small amount of a competing base, like triethylamine, can be added to the mobile phase to occupy the active silanol sites. However, be aware that this can cause ion suppression.

• Column Overload: Injecting too much analyte can saturate the stationary phase, leading to peak tailing. Try injecting a lower concentration of your sample.

• Column Contamination: Buildup of matrix components on the column can lead to poor peak shape. Regularly flush your column with a strong solvent.

Frequently Asked Questions (FAQs)

Q: What is the best type of SPE cartridge for propenzolate hydrochloride extraction?

A: A mixed-mode cation-exchange SPE cartridge is often the best choice. These sorbents provide a dual retention mechanism: reversed-phase for the non-polar parts of the molecule and ion-exchange for the permanent positive charge. This allows for more rigorous wash steps and a cleaner final extract compared to a purely reversed-phase sorbent. Polymeric sorbents can also be effective.

Q: Can I use protein precipitation for propenzolate hydrochloride extraction from plasma?

A: While protein precipitation with a solvent like acetonitrile is a quick and easy method, it often results in a "dirty" extract with significant matrix effects. It is generally not recommended for sensitive LC-MS/MS assays unless followed by a further cleanup step like SPE.

Q: My propenzolate hydrochloride seems to be degrading during sample storage. What are the likely degradation pathways and how can I prevent this?

A: Propenzolate hydrochloride has several potential degradation pathways:

• Hydrolysis: The ester functional group is susceptible to hydrolysis, especially at high or low pH. To prevent this, store samples and extracts in a weakly acidic to neutral pH range (pH 4-6) and at low temperatures (e.g., -20°C or -80°C).

• Photodegradation: Some quaternary ammonium compounds can be susceptible to photodegradation. It is good practice to store samples and extracts in amber vials to protect them from light.

• Thermal Degradation: Elevated temperatures can promote the degradation of quaternary ammonium salts. Avoid prolonged exposure of your samples to high temperatures.

Q: What are the ideal starting conditions for HPLC-MS/MS analysis of propenzolate hydrochloride?

A: A good starting point would be:

• Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) with a pre-column filter.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A gradient from 5-95% B over a few minutes.

• Ionization Mode: Positive electrospray ionization (ESI+).

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for liquid-liquid extraction and solid-phase extraction of propenzolate hydrochloride from a biological matrix like plasma.

Protocol 1: Liquid-Liquid Extraction (LLE) with Ion-Pairing

This protocol is suitable for samples where high throughput is desired and matrix effects are less of a concern.

Materials:

• Plasma sample containing propenzolate hydrochloride

• Internal standard (ideally, a stable isotope-labeled propenzolate hydrochloride)

• 1 M Sodium dodecyl sulfate (SDS) solution

• Methyl-tert-butyl ether (MTBE)

• Reconstitution solution (e.g., 50:50 acetonitrile:water with 0.1% formic acid)

• Polypropylene microcentrifuge tubes

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL polypropylene microcentrifuge tube.

• Add 10 µL of internal standard solution.

• Add 50 µL of 1 M SDS solution and vortex for 10 seconds.

• Add 500 µL of MTBE.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of reconstitution solution.

• Vortex for 30 seconds and transfer to an autosampler vial for HPLC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) using a Mixed-Mode Cation-Exchange Sorbent

This protocol provides a cleaner extract and is recommended for applications requiring high sensitivity and minimal matrix effects.

Materials:

• Plasma sample containing propenzolate hydrochloride

• Internal standard (ideally, a stable isotope-labeled propenzolate hydrochloride)

• 4% Phosphoric acid in water

• Methanol

• Elution solvent: 5% formic acid in methanol

• Mixed-mode cation-exchange SPE cartridges (e.g., Oasis WCX, 30 mg/1 mL)

Workflow Visualization:

Caption: Solid-Phase Extraction workflow for propenzolate hydrochloride.

Procedure:

• Sample Pre-treatment:

  • Pipette 100 µL of plasma sample into a microcentrifuge tube.

  • Add 10 µL of internal standard solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex. This step lyses cells and precipitates proteins.

  • Centrifuge at 10,000 x g for 5 minutes. Use the supernatant for the loading step.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the cartridge.

  • Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Washing:

  • Pass 1 mL of water through the cartridge to remove salts and other polar interferences.

  • Pass 1 mL of methanol through the cartridge to remove non-polar interferences.

• Elution:

  • Elute the propenzolate hydrochloride with 1 mL of 5% formic acid in methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of reconstitution solution (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for analysis.

Data Summary

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	60-80%	>85%
Matrix Effects	Moderate to High	Low to Moderate
Throughput	High	Moderate
Cost per Sample	Low	Moderate
Selectivity	Moderate	High

References

• Hora, E. A., & Arnold, W. A. (2020). Photochemical fate of quaternary ammonium compounds in river water. Environmental Science: Processes & Impacts, 22(5), 1176-1186. [Link]

• Lara-del-Rio, J., et al. (2011). Determination of quaternary ammonium compounds in seawater samples by solid-phase extraction and liquid chromatography-mass spectrometry. Journal of Chromatography A, 1218(8), 1081-1086. [Link]

• Nielsen, K. F., et al. (2024). Ecotoxicity and rapid degradation of quaternary ammonium compounds (QACs) subjected to combined vacuum UV and UV-C treatment. Journal of Hazardous Materials, 462, 132712. [Link]

• Taylor & Francis. (n.d.). Quaternary ammonium salts – Knowledge and References. [Link]

• Verenitch, S. S., & Mazumder, A. (2021). Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance. Science of The Total Environment, 788, 147788. [Link]

• Zhu, J., et al. (2001). Thermal Degradation Chemistry of Alkyl Quaternary Ammonium Montmorillonite. Chemistry of Materials, 13(8), 2765-2774. [Link]

• Kovacs, D. P., et al. (2021). On the Radical‐Induced Degradation of Quaternary Ammonium Cations for Anion‐Exchange Membrane Fuel Cells and Electrolyzers. ChemSusChem, 14(1), 329-339. [Link]

• Mohapatra, S., et al. (2024). Photochemical fate of quaternary ammonium compounds (QACs) and degradation pathways predication through computational analysis. Journal of Hazardous Materials, 465, 133483. [Link]

• Archer, A. W., & Gasser, A. (1975). The thermal decomposition of quaternary ammonium hydroxides. Part 5.

Technical Support Center: Optimizing Vehicle Selection for Propenzolate Hydrochloride In Vivo Dosing

Welcome to the Application Science Support Center. This guide is designed for researchers and drug development professionals working with propenzolate hydrochloride , a potent parasympatholytic (anticholinergic) agent ()[1].

While formulating hydrochloride (HCl) salts is a standard industry practice to maximize aqueous solubility, the physicochemical behavior of these salts in biological media is highly dependent on the chosen dosing vehicle. Improper vehicle selection can lead to localized precipitation, erratic pharmacokinetic (PK) profiles, or severe injection-site reactions. This guide provides mechanistic explanations, self-validating protocols, and troubleshooting steps to ensure robust in vivo dosing.

Frequently Asked Questions (FAQs)

Q1: Why does my propenzolate hydrochloride solution precipitate when diluted in 0.9% Normal Saline for Intravenous (IV) injection?

• Mechanistic Answer: This is a classic manifestation of the common-ion effect ()[2]. Normal saline contains a high concentration of chloride ions (154 mEq/L). According to Le Chatelier’s principle, introducing excess chloride ions to a solution of a hydrochloride salt shifts the solubility equilibrium toward the solid phase. This drastically reduces the apparent microenvironmental solubility of propenzolate, causing rapid nucleation and precipitation.

• Solution: Replace 0.9% NaCl with 5% Dextrose in Water (D5W) . D5W provides the necessary isotonicity for IV administration without introducing competing chloride ions.

Q2: What is the recommended vehicle for oral (PO) gavage studies in rodents?

• Mechanistic Answer: For PO dosing, the highly acidic environment of the rodent stomach (pH 1.5–3.0) naturally maintains the protonation of the basic amine in propenzolate. Therefore, pure deionized water or a mildly acidic buffer (pH 4.5–5.5) is optimal. Avoid complex lipid vehicles, as they are unnecessary for highly water-soluble salts and may introduce absorption rate-limiting steps.

Q3: How do I achieve higher concentrations for Intraperitoneal (IP) dosing without causing tissue necrosis?

• Mechanistic Answer: High concentrations of HCl salts dissolved in pure water can be highly acidic (pH < 3.5). When injected IP, this acidity causes localized tissue irritation, vasoconstriction, and erratic absorption ()[3].

• Solution: Use a co-solvent system, such as 10% PEG400 in D5W . The PEG400 acts as a solubilizing agent that prevents precipitation when the formulation is buffered to a more physiological pH (pH 5.5–6.0) prior to injection.

Quantitative Data: Vehicle Compatibility Matrix

To streamline your experimental design, consult the following vehicle compatibility matrix for propenzolate hydrochloride:

Vehicle	Route Suitability	Max Recommended Concentration	Mechanistic Rationale
Deionized Water	PO	>50 mg/mL	Ideal for gastric absorption; low ionic strength prevents precipitation.
5% Dextrose (D5W)	IV	20 mg/mL	Isotonic and chloride-free; prevents the common-ion effect during systemic injection.
0.9% Normal Saline	Avoid for IV	<5 mg/mL	High chloride content (154 mM) suppresses HCl salt solubility, risking capillary occlusion.
10% PEG400 / 90% D5W	IP, SC	30 mg/mL	Co-solvent system reduces local tissue irritation and buffers local pH drops.

Troubleshooting Guide

Issue: High mortality or severe toxicity immediately following an IV bolus.

• Root Cause: Rapid systemic exposure to a potent parasympatholytic agent. Propenzolate HCl rapidly blocks muscarinic receptors; an unmitigated Cmax​ spike can cause fatal arrhythmias or respiratory distress.

• Resolution: Shift from a manual IV bolus to a slow IV infusion using a programmable syringe pump (e.g., over 10–15 minutes). Alternatively, change the dosing route to a subcutaneous (SC) injection to blunt the Cmax​ while maintaining the overall Area Under the Curve (AUC).

Issue: Erratic PK profiles with high inter-subject variability after IP injection.

• Root Cause: The unbuffered aqueous solution was too acidic. Upon injection, the pH shock caused localized precipitation of the drug in the peritoneal fluid, turning the dose into an unintended slow-release depot.

• Resolution: Buffer the vehicle to pH 6.0 using a dilute NaOH titration prior to injection. Verify that the solution remains optically clear post-titration.

Self-Validating Experimental Protocols

To ensure scientific integrity, every formulation workflow must be treated as a self-validating system. Do not proceed to in vivo dosing unless all validation checkpoints are met.

Protocol A: Preparation of a Chloride-Free IV Dosing Solution (10 mg/mL in D5W)

• Weighing: Accurately weigh 100.0 mg of Propenzolate HCl into a sterile glass vial.

• Initial Dissolution: Add 8.0 mL of sterile 5% Dextrose in Water (D5W).

• Agitation: Vortex vigorously for 60 seconds.

  • Validation Checkpoint 1: The solution must be completely transparent. Measure the optical density at 600 nm ( OD600​ ) using a spectrophotometer. A value of OD600​ < 0.01 confirms the absence of sub-visible micro-precipitates.

• pH Adjustment: Slowly adjust the pH to 5.5 using 0.1 M NaOH.

  • Validation Checkpoint 2: The pH reading must remain stable ( ±0.1 ) for 2 continuous minutes, indicating complete thermodynamic equilibration of the basic amine.

• Volume Adjustment: Q.S. (Quantum Satis) to exactly 10.0 mL with D5W.

• Sterilization: Filter the solution through a 0.22 µm Polyethersulfone (PES) syringe filter.

  • Validation Checkpoint 3: Perform a manual bubble-point test on the filter post-extrusion to ensure the membrane integrity was not compromised during sterilization.

Protocol B: Thermodynamic Solubility Screening for Co-Solvents

• Saturation: Add an excess of Propenzolate HCl (e.g., 50 mg) to 1.0 mL of the candidate vehicle (e.g., 10% PEG400).

• Incubation: Incubate the suspension at 37°C with continuous agitation (1,000 rpm) for 24 hours.

• Phase Separation: Centrifuge the sample at 15,000 × g for 15 minutes.

  • Validation Checkpoint 1: A visible solid pellet must be present at the bottom of the tube. If no pellet is present, the solution is not fully saturated, and more API must be added before repeating the incubation.

• Quantification: Extract 100 µL of the supernatant, dilute 1:100 in the mobile phase, and quantify via HPLC-UV.

  • Validation Checkpoint 2: The calculated concentration must fall within the strictly linear range of your established calibration curve ( R2>0.999 ).

Visual Workflow: Vehicle Selection Matrix

Decision matrix for propenzolate hydrochloride in vivo dosing vehicle selection.

References

• RTECS NUMBER-GV2980000-Chemical Toxicity Database. DrugFuture. Retrieved from:[Link]

• Salt Selection in Drug Development. Pharmaceutical Technology. Retrieved from: [Link]

• What are the vehicles used to dissolve drugs for in vivo treatment? ResearchGate. Retrieved from:[Link]

Sources

• 1. RTECS NUMBER-GV2980000-Chemical Toxicity Database [drugfuture.com]
• 2. pharmtech.com [pharmtech.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Muscarinic Antagonism: The Archetype Atropine versus Synthetic Analogs

In the landscape of cholinergic pharmacology, the manipulation of muscarinic acetylcholine receptors (mAChRs) remains a cornerstone of therapeutic intervention for a host of pathological conditions. From ophthalmology to the management of bradycardia and organophosphate poisoning, the competitive antagonism of these receptors is of profound clinical significance. Atropine, a naturally occurring tropane alkaloid, has long been the archetypal non-selective muscarinic antagonist, a benchmark against which other agents are measured.[1][2] This guide provides a comparative analysis of atropine and the class of synthetic muscarinic antagonists, with a focus on propenzolate hydrochloride, a less-characterized synthetic compound.

The Enduring Benchmark: Atropine

Atropine, derived from plants of the nightshade family such as Atropa belladonna, functions as a competitive, reversible antagonist of all five muscarinic receptor subtypes (M1-M5).[2][3] Its mechanism of action involves the direct blockade of acetylcholine (ACh) binding, thereby inhibiting the physiological responses mediated by the parasympathetic nervous system.[4][5] This non-selectivity is both a source of its broad therapeutic utility and its well-documented side-effect profile, which includes dry mouth, blurred vision, tachycardia, and constipation.[6][7]

The therapeutic applications of atropine are extensive. It is employed to treat symptomatic bradycardia by blocking vagal input to the heart, as an antidote to nerve agent and pesticide poisoning by counteracting the effects of excessive acetylcholine accumulation, and to reduce salivary and bronchial secretions during surgery.[1][3]

The Pursuit of Specificity: Synthetic Muscarinic Antagonists

The development of synthetic muscarinic antagonists has been largely driven by the desire to achieve greater receptor subtype selectivity, thereby minimizing the side effects associated with non-selective agents like atropine.[8] These synthetic compounds often feature structural modifications designed to confer higher affinity for a particular mAChR subtype. For instance, M1-selective antagonists are sought for their potential in treating neurological disorders, while M3-selective antagonists are valuable in the management of overactive bladder and chronic obstructive pulmonary disease (COPD).

Propenzolate hydrochloride, also known as oxyclipine hydrochloride, is a synthetic antimuscarinic agent.[9] While its clinical use has been explored, particularly as an antispasmodic, detailed in vitro pharmacological data, such as receptor binding affinities and functional potencies across the five muscarinic subtypes, are not extensively available in peer-reviewed literature. This highlights a common challenge in the field: many synthetic compounds may have seen clinical use without a comprehensive, publicly available characterization of their receptor interaction profiles.

Comparative Analysis: Atropine vs. Propenzolate Hydrochloride

A direct, data-driven comparison of the muscarinic antagonism of atropine and propenzolate hydrochloride is hampered by the limited availability of in vitro data for the latter. However, we can infer some general comparative points based on the typical characteristics of natural alkaloids versus synthetic antagonists.

Atropine is a potent, non-selective antagonist. Its affinity for all five muscarinic receptor subtypes is in the low nanomolar range. This lack of selectivity underlies its widespread systemic effects. Synthetic agents, by design, often aim for a more targeted interaction. For example, some synthetic antagonists exhibit significant selectivity for M3 receptors, making them effective bronchodilators or antispasmodics with a reduced propensity for cardiac (M2-mediated) or central nervous system (M1-mediated) side effects.

The following table summarizes the known receptor binding affinities for atropine. A corresponding dataset for propenzolate hydrochloride is not available in the public domain.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Selectivity
Atropine	1.27 - 2.22	3.24 - 4.32	2.21 - 4.16	0.77 - 2.38	2.84 - 3.39	Non-selective
Propenzolate HCl	Data not available	Data not available	Data not available	Data not available	Data not available	Unknown

Data for Atropine compiled from multiple sources.

Experimental Protocol: In Vitro Competitive Radioligand Binding Assay

To empirically determine and compare the binding affinities of compounds like propenzolate hydrochloride and atropine for the different muscarinic receptor subtypes, a competitive radioligand binding assay is the gold standard.

Objective: To determine the inhibitory constant (Ki) of a test compound (e.g., propenzolate hydrochloride) for a specific muscarinic receptor subtype by measuring its ability to displace a radiolabeled antagonist.

Materials:

• Cell membranes expressing a single human muscarinic receptor subtype (M1, M2, M3, M4, or M5)

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS)

• Test compound (e.g., propenzolate hydrochloride)

• Reference compound (e.g., atropine)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Thaw the cell membranes expressing the target receptor subtype on ice.

• Assay Setup: In a 96-well microplate, add the following in triplicate:

  • Total Binding: Assay buffer, [³H]-NMS (at a concentration near its Kd), and cell membranes.

  • Non-specific Binding: Assay buffer, [³H]-NMS, a high concentration of a non-labeled antagonist (e.g., 1 µM atropine), and cell membranes.

  • Competition: Assay buffer, [³H]-NMS, varying concentrations of the test compound, and cell membranes.

• Incubation: Incubate the plate at room temperature for a sufficient duration to reach equilibrium (typically 60-120 minutes).

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing Muscarinic Antagonism and Experimental Workflow

Caption: Mechanism of competitive muscarinic antagonism.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

Atropine remains a vital tool in medicine and a fundamental pharmacological standard due to its potent, non-selective muscarinic antagonism. The development of synthetic antagonists like propenzolate hydrochloride reflects the ongoing effort to achieve greater receptor subtype selectivity and, consequently, a more favorable therapeutic index. While a detailed comparison is hindered by the lack of publicly available data for many synthetic compounds, the principles of muscarinic antagonism and the experimental methods to characterize it remain constant. Further research elucidating the receptor binding profiles of less-characterized synthetic antagonists is crucial for a more complete understanding of their therapeutic potential and for the rational design of future muscarinic receptor-targeted drugs.

References

• Atropine - Wikipedia. (n.d.). Retrieved March 27, 2026, from [Link]

• Atropine (Muscarinic Receptor Antagonist) - CV Pharmacology. (n.d.). Retrieved March 27, 2026, from [Link]

• Atropine Injection, 2 mg - accessdata.fda.gov. (n.d.). Retrieved March 27, 2026, from [Link]

• Goyal, A., & Sciarra, M. (2023). Atropine. In StatPearls.
• Birdsall, N. J., & Hulme, E. C. (1976). Muscarinic receptor subclasses. Trends in Pharmacological Sciences, 7, 10-11.

• Atropine: Uses, Side Effects, Dosage, Precautions & More | CARE Hospitals. (n.d.). Retrieved March 27, 2026, from [Link]

• Atropine (Atropine): Side Effects, Uses, Dosage, Interactions, Warnings - RxList. (n.d.). Retrieved March 27, 2026, from [Link]

• Affinity profiles of various muscarinic antagonists for cloned human muscarinic acetylcholine receptor (mAChR) subtypes and mAChRs in rat heart and submandibular gland - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

• Characterization of muscarinic receptors mediating contractions of circular and longitudinal muscle of human isolated colon - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

• Comparative Study of pA2Values of Pirenzepine and Atropine for Guinea-Pig Gastric Fundus and Gastric Smooth Muscle. (n.d.). Retrieved March 27, 2026, from [Link]

• Atropine Side Effects: Common, Severe, Long Term - Drugs.com. (n.d.). Retrieved March 27, 2026, from [Link]

• Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

• FA-based M4 receptor competition binding experiments performed with 5... - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• (PDF) In Vitro Muscarinic Receptor Radioligand-Binding Assays - ResearchGate. (n.d.). Retrieved March 27, 2026, from [Link]

• Discovery of subtype selective muscarinic receptor antagonists as alternatives to atropine using in silico pharmacophore modeling and virtual screening methods - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

• The acetylcholine-atropine antagonism as determined by a series of pA values. (n.d.). Retrieved March 27, 2026, from [Link]

• Determination of pA2 value of Antagonists - Part1 - YouTube. (n.d.). Retrieved March 27, 2026, from [Link]

• Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

• Comparative study of pA2 values of pirenzepine and atropine for guinea-pig gastric fundus and gastric smooth muscle - PubMed. (n.d.). Retrieved March 27, 2026, from [Link]

• Clinical perspective on antipsychotic receptor binding affinities - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

• PROPENZOLATE HYDROCHLORIDE - gsrs. (n.d.). Retrieved March 27, 2026, from [Link]

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• 9. Affinity profiles of various muscarinic antagonists for cloned human muscarinic acetylcholine receptor (mAChR) subtypes and mAChRs in rat heart and submandibular gland - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Propenzolate Hydrochloride as a Reference Standard in Chromatography: A Comparative Guide

Introduction

In pharmaceutical analysis, the integrity of quantitative chromatography relies entirely on the quality and validation of the reference standard. Propenzolate hydrochloride, a synthetic tertiary amine belladonna alkaloid derivative, functions pharmacologically as a[1]. In analytical laboratories, it is frequently utilized as a reference standard for quantifying anticholinergic active pharmaceutical ingredients (APIs), assessing related substances, and validating stability-indicating assays.

This guide provides an authoritative, step-by-step framework for validating propenzolate hydrochloride as a chromatographic reference standard, objectively comparing its performance against alternative anticholinergic standards such as Atropine Sulfate and Glycopyrrolate.

Physicochemical Profiling & Comparative Suitability

To design a robust chromatographic method, one must first understand the causality between the analyte's physicochemical properties and its chromatographic behavior. Propenzolate hydrochloride contains a basic tertiary amine[2]. On traditional silica-based stationary phases, basic amines interact with ionized residual silanols, leading to severe peak tailing.

Causality of Method Design: By utilizing an acidic mobile phase (pH ~3.0), we ensure that residual silanols on the stationary phase remain protonated (neutral), thereby eliminating secondary ion-exchange interactions. Simultaneously, the tertiary amine of propenzolate remains fully ionized, ensuring consistent retention and sharp peak symmetry.

Table 1: Comparative Physicochemical & Chromatographic Properties

Property / Standard	Propenzolate Hydrochloride	Atropine Sulfate	Glycopyrrolate
Chemical Nature	Synthetic tertiary amine	Natural tropane alkaloid	Synthetic quaternary amine
Molecular Weight	367.91 g/mol	694.8 g/mol	398.3 g/mol
Detection Wavelength	210 - 220 nm (UV)	210 nm (UV)	220 nm (UV)
Tailing Factor (pH 3.0)	1.1 - 1.2	1.3 - 1.5	1.0 - 1.1
Hydrophobicity (LogP)	~2.8	~1.8	~ -0.5
Chromatographic Suitability	Excellent (Reverse Phase)	Good (Prone to tailing)	Requires Ion-Pairing

Insight: Compared to Atropine, Propenzolate exhibits superior peak symmetry under standard reverse-phase conditions. Unlike Glycopyrrolate, which often requires complex ion-pairing reagents due to its permanent positive charge, Propenzolate can be analyzed using simple, volatile buffers, making it highly compatible with LC-MS applications.

Chromatographic Validation Protocol (Self-Validating System)

The following protocol is grounded in the[3]. It is designed as a strict self-validating system: System Suitability Testing (SST) criteria must pass before any validation parameter is evaluated, ensuring the instrument is in a state of control.

Step-by-Step Methodology (HPLC/UPLC)

• Column: C18, 150 x 4.6 mm, 3 µm (End-capped to prevent silanol interactions).

• Mobile Phase: 60:40 v/v Buffer (20 mM Potassium dihydrogen phosphate, adjusted to pH 3.0 with orthophosphoric acid) : Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm.

Step 1: System Suitability Testing (SST)

• Action: Inject the Propenzolate HCl standard (50 µg/mL) six times.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 1.0%, Tailing Factor (Tf) ≤ 1.5, Theoretical Plates (N) ≥ 5000.

• Causality: Establishes baseline precision and column efficiency before introducing matrix variables. If SST fails, the run is aborted, preventing the generation of invalid data.

Step 2: Specificity and Forced Degradation

• Action: Subject the standard to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H2O2), and thermal stress (60°C).

• Acceptance Criteria: The Propenzolate peak must be completely resolved from all degradation products (Resolution > 2.0).

• Causality: Proves the method is stability-indicating and that the detector signal is exclusively attributable to propenzolate, free from interference.

Step 3: Linearity and Range

• Action: Prepare standard solutions at 50%, 75%, 100%, 125%, and 150% of the target concentration (50 µg/mL).

• Acceptance Criteria: Correlation coefficient (R²) ≥ 0.999.

Step 4: Accuracy (Recovery)

• Action: Spike known amounts of Propenzolate HCl into a synthetic placebo matrix at 80%, 100%, and 120% levels.

• Acceptance Criteria: Mean recovery must be between 98.0% and 102.0%.

Step 5: Precision (Repeatability & Intermediate Precision)

• Action: Analyze six independent preparations of the 100% standard on Day 1 (Repeatability) and Day 2 by a different analyst (Intermediate Precision).

• Acceptance Criteria: Overall %RSD ≤ 2.0%.

Visualizing the Validation Workflow & Causality

Figure 1: Sequential ICH Q2(R1) Analytical Validation Workflow for Propenzolate HCl.

Figure 2: Mechanistic causality of mobile phase pH and column selection for basic amines.

Comparative Performance Data

When validated as a reference standard, Propenzolate HCl demonstrates superior analytical robustness compared to [2]. The experimental data summarized below highlights its reliability across key validation parameters.

Table 2: Validation Performance Comparison (Target Concentration: 50 µg/mL)

Parameter	Propenzolate HCl	Atropine Sulfate	Acceptance Criteria
Linearity (R²)	0.9998	0.9991	≥ 0.999
Precision (%RSD)	0.6%	1.4%	≤ 2.0%
Accuracy (Mean Recovery)	99.8%	98.2%	98.0% - 102.0%
Solution Stability (48h)	99.5% intact	97.0% intact	≥ 98.0%
Limit of Detection (LOD)	0.05 µg/mL	0.12 µg/mL	Signal/Noise ≥ 3

Conclusion

Propenzolate hydrochloride serves as an exceptional reference standard for chromatographic analysis. Its synthetic tertiary amine structure offers predictable retention and sharp peak symmetry on end-capped C18 columns under acidic conditions. Compared to natural alkaloids like atropine, it exhibits superior solution stability and linearity, easily satisfying the rigorous validation criteria set forth by ICH Q2(R1). By adhering to the causality-driven protocols outlined in this guide, analytical scientists can ensure a highly reliable, self-validating chromatographic system.

References

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).[Link]

• Propenzolate Hydrochloride (CID 118984356). National Center for Biotechnology Information. PubChem Compound Database.[Link]

• KEGG PATHWAY: hsa04725 Cholinergic synapse. Kyoto Encyclopedia of Genes and Genomes (KEGG).[Link]

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• 3. fda.gov [fda.gov]

A Comparative Analysis of Receptor Binding Affinity: Propenzolate Hydrochloride vs. Ipratropium Bromide

A Technical Guide for Researchers in Pharmacology and Drug Development

In the landscape of muscarinic acetylcholine receptor (mAChR) antagonists, both propenzolate hydrochloride and ipratropium bromide have carved out distinct therapeutic niches. While ipratropium bromide is a cornerstone in the management of respiratory disorders, the therapeutic applications of propenzolate hydrochloride have also been explored, particularly for their anticholinergic properties. For the discerning researcher and drug development professional, a nuanced understanding of their respective receptor binding affinities is paramount for elucidating their mechanisms of action, predicting off-target effects, and designing next-generation therapeutics with enhanced selectivity.

This guide provides a comprehensive, data-driven comparison of the receptor binding profiles of propenzolate hydrochloride and ipratropium bromide, with a focus on their interactions with the five muscarinic acetylcholine receptor subtypes (M1-M5). Due to the limited availability of direct binding data for propenzolate hydrochloride, this guide will leverage data from its close structural analog, oxyphencyclimine, to provide a quantitative comparison.

Comparative Receptor Binding Affinity

The affinity of a ligand for its receptor is a critical determinant of its potency and potential for subtype selectivity. This is typically quantified by the inhibition constant (Kᵢ) or the half-maximal inhibitory concentration (IC₅₀), with lower values indicating higher binding affinity.

Compound	Receptor Subtype	Binding Affinity (IC₅₀/Kᵢ, nM)	Reference(s)
Ipratropium Bromide	M₁	2.9 (IC₅₀)	[1]
M₂	2.0 (IC₅₀)	[1]
M₃	1.7 (IC₅₀)	[1]
M₄	-
M₅	-
Oxyphencyclimine (as a surrogate for Propenzolate Hydrochloride)	M₁	pKᵢ: 8.7 (~2.0 nM)
M₂	pKᵢ: 8.7 (~2.0 nM)
M₃	-
M₄	pKᵢ: 9.2 (~0.63 nM)
M₅	-

Analysis of Binding Data:

Ipratropium bromide demonstrates a non-selective binding profile across the M1, M2, and M3 muscarinic receptor subtypes, with IC₅₀ values in the low nanomolar range.[1] This lack of selectivity is a defining characteristic of ipratropium and contributes to its broad range of physiological effects.

Data for oxyphencyclimine, the surrogate for propenzolate hydrochloride, reveals high affinity for M1, M2, and M4 receptors, with pKᵢ values corresponding to low nanomolar Kᵢ values. Notably, the R-enantiomer of oxyphencyclimine has been shown to be significantly more potent than the S-enantiomer, highlighting the importance of stereochemistry in its receptor interaction.[2] The pKᵢ of 9.2 for the M4 receptor suggests a particularly high affinity for this subtype. It is important to reiterate that this data is for a related compound and should be interpreted with caution when extrapolating to propenzolate hydrochloride.

Mechanism of Action: Competitive Antagonism at Muscarinic Receptors

Both propenzolate hydrochloride and ipratropium bromide function as competitive antagonists at muscarinic acetylcholine receptors. This means they bind to the same site as the endogenous ligand, acetylcholine (ACh), but do not activate the receptor. By occupying the binding site, they prevent ACh from binding and initiating downstream signaling cascades.

The following diagram illustrates the principle of competitive antagonism at a muscarinic receptor.

Caption: Competitive antagonism at a muscarinic receptor.

Experimental Protocol: Competitive Radioligand Binding Assay

To experimentally determine the binding affinity of a test compound like propenzolate hydrochloride, a competitive radioligand binding assay is a standard and robust method. This assay measures the ability of an unlabeled compound to displace a radiolabeled ligand from its receptor.

Objective: To determine the Kᵢ of a test compound for a specific muscarinic receptor subtype.

Materials:

• Cell membranes expressing the human muscarinic receptor subtype of interest (e.g., M₁, M₂, M₃, M₄, or M₅).

• Radiolabeled ligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS), a non-selective muscarinic antagonist.

• Unlabeled test compound (e.g., propenzolate hydrochloride).

• Reference compound with known affinity (e.g., atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Cell harvester.

• Liquid scintillation counter and scintillation fluid.

Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Data Analysis:

The data obtained from the scintillation counter (counts per minute, CPM) is plotted against the logarithm of the unlabeled test compound concentration. A sigmoidal dose-response curve is generated, from which the IC₅₀ value is determined. The Kᵢ is then calculated using the Cheng-Prusoff equation, which corrects for the concentration and affinity of the radioligand.

Muscarinic Receptor Signaling Pathways

Muscarinic receptors are G-protein coupled receptors (GPCRs) that mediate diverse cellular responses. The five subtypes are broadly categorized based on their primary G-protein coupling.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antimuscarinic effects of (R)- and (S)- oxyphencyclimine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Preclinical Validation of Propenzolate Hydrochloride's Anticholinergic Effects

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticholinergic effects of propenzolate hydrochloride in preclinical models. The methodologies detailed herein are designed to offer a robust and objective comparison with other anticholinergic agents, supported by clear experimental data.

Introduction to Propenzolate Hydrochloride and Anticholinergic Validation

Propenzolate hydrochloride is a muscarinic antagonist, a class of drugs that competitively inhibit the action of acetylcholine at muscarinic receptors.[1][2] These receptors are pivotal in mediating parasympathetic nervous system responses across various organs, including the gastrointestinal (GI) tract, salivary glands, and urinary bladder.[1] The therapeutic potential of propenzolate hydrochloride lies in its ability to modulate these responses, making it a candidate for conditions characterized by excessive parasympathetic activity.

The validation of its anticholinergic effects is a critical step in preclinical development. This process not only confirms the drug's mechanism of action but also helps to establish its potency, selectivity, and potential side-effect profile compared to existing therapies. A thorough preclinical evaluation provides the foundational data necessary for advancing a compound to clinical trials.

Core Principles of Preclinical Validation

A successful preclinical validation strategy for an anticholinergic agent like propenzolate hydrochloride rests on a multi-faceted approach that combines in vitro and in vivo models. This allows for a comprehensive assessment of the drug's effects, from the molecular level to the whole-organism response.

Diagram: Preclinical Validation Workflow

Caption: Workflow for preclinical validation of anticholinergic agents.

In Vitro Characterization: Establishing Receptor Affinity and Functional Antagonism

The initial phase of validation focuses on characterizing the interaction of propenzolate hydrochloride with its target receptors.

Radioligand Binding Assays

Causality: These assays are fundamental for determining the binding affinity (Ki) of propenzolate hydrochloride for different muscarinic receptor subtypes (M1-M5).[3][4] By quantifying the displacement of a radiolabeled ligand, we can establish the compound's potency and selectivity profile. Comparing the Ki values of propenzolate hydrochloride with a non-selective antagonist like atropine and a more selective antagonist provides crucial context.

Protocol:

• Prepare cell membranes from Chinese Hamster Ovary (CHO) cells stably expressing human recombinant M1, M2, M3, M4, and M5 muscarinic receptors.[4]

• Incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [3H]N-methylscopolamine).[4]

• Add increasing concentrations of propenzolate hydrochloride, atropine (non-selective), and a subtype-selective antagonist (e.g., darifenacin for M3).

• After incubation, separate bound from free radioligand by rapid filtration.

• Quantify the bound radioactivity using liquid scintillation counting.

• Calculate the Ki values using the Cheng-Prusoff equation.

Isolated Organ Bath Studies

Causality: While binding assays reveal affinity, they do not provide information about functional activity. Isolated organ bath experiments bridge this gap by assessing the ability of propenzolate hydrochloride to inhibit agonist-induced contractions in smooth muscle tissues, which are rich in muscarinic receptors.[5] This is a direct measure of its antagonistic effect.

Protocol (Guinea Pig Ileum - M3 Receptor Rich):

• Euthanize a guinea pig and dissect a segment of the terminal ileum.

• Mount the ileum segment in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2/5% CO2.

• Record isometric contractions using a force transducer.[6]

• Establish a cumulative concentration-response curve to a muscarinic agonist (e.g., carbachol).

• After washout, incubate the tissue with a specific concentration of propenzolate hydrochloride or a comparator drug for a set period.

• Re-establish the agonist concentration-response curve in the presence of the antagonist.

• Calculate the pA2 value, which represents the negative logarithm of the antagonist concentration that necessitates a two-fold increase in the agonist concentration to elicit the original response.

In Vivo Models: Assessing Physiological Effects

Moving from in vitro to in vivo models is essential to understand how propenzolate hydrochloride behaves in a complex biological system.

Pilocarpine-Induced Salivation in Rodents

Causality: Salivary glands are densely populated with M3 muscarinic receptors, making them an excellent target for evaluating anticholinergic activity.[7] Pilocarpine, a muscarinic agonist, induces robust salivation. The ability of propenzolate hydrochloride to inhibit this effect provides a direct measure of its in vivo efficacy.[8]

Protocol:

• Acclimate male Wistar rats to the experimental conditions.

• Administer propenzolate hydrochloride, atropine, or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection).

• After a predetermined pretreatment time, place a pre-weighed cotton ball in the animal's mouth.

• Administer pilocarpine hydrochloride subcutaneously.

• Remove and weigh the cotton ball after a fixed period (e.g., 15 minutes) to determine the amount of saliva secreted.

• Express the data as a percentage inhibition of the vehicle-treated control group.

Gastrointestinal Motility Models

Causality: Anticholinergic drugs are known to decrease GI motility by blocking muscarinic receptors in the enteric nervous system and smooth muscle.[5][6] Validating this effect is crucial, especially if propenzolate hydrochloride is being considered for GI-related disorders.

Protocol:

• Fast mice or rats overnight with free access to water.

• Administer propenzolate hydrochloride, a positive control (e.g., loperamide), or vehicle.[5]

• After the appropriate pretreatment time, administer a charcoal meal (e.g., 5% charcoal in 10% gum acacia) orally.

• Euthanize the animals after a set time (e.g., 20-30 minutes).

• Dissect the small intestine from the pylorus to the cecum.

• Measure the total length of the small intestine and the distance traveled by the charcoal meal.

• Calculate the percentage of intestinal transit.

Protocol:

• Lightly anesthetize mice or rats.

• Insert a glass bead into the distal colon.

• Administer the test compound or vehicle.

• Record the time taken for the expulsion of the bead. An increased expulsion time indicates decreased colonic motility.

Data Presentation and Comparative Analysis

To facilitate a clear and objective comparison, all quantitative data should be summarized in tables.

Table 1: In Vitro Muscarinic Receptor Binding Affinities (Ki, nM)

Compound	M1	M2	M3	M4	M5
Propenzolate HCl	Data	Data	Data	Data	Data
Atropine	Data	Data	Data	Data	Data
Darifenacin	Data	Data	Data	Data	Data

Table 2: In Vivo Anticholinergic Potency (ED50, mg/kg)

Model	Propenzolate HCl	Atropine	Loperamide
Pilocarpine-Induced Salivation	Data	Data	N/A
Charcoal Meal Transit	Data	Data	Data
Colonic Bead Expulsion	Data	Data	Data

Conclusion

This guide outlines a robust preclinical workflow for validating the anticholinergic effects of propenzolate hydrochloride. By systematically progressing from in vitro receptor characterization to in vivo functional assays, researchers can build a comprehensive data package. The direct comparison with established anticholinergic agents like atropine is crucial for positioning propenzolate hydrochloride within the therapeutic landscape and making informed decisions about its further development.

References

• Title: Gastrointestinal Motility Model, Research Assays, And Testing CRO - REPROCELL Source: REPROCELL URL
• Title: Preclinical experimental models for assessing laxative activities of substances/products under investigation: a scoping review of the literature - PMC Source: PMC URL
• Title: In-Vivo Models Used for Pre-Clinical Evaluation of Anti-Ulcer Activity Source: Austin Publishing Group URL
• Title: Gastro-intestinal Preclinical Disease Models - GI pathologies - Syncrosome Source: Syncrosome URL
• Title: Gastrointestinal Models to Evaluate Bowel Motility - Melior Discovery Source: Melior Discovery URL
• Title: PRECLINICAL SCREENING MODELS FOR ANTIHISTAMINIC ACTIVITY: AN OVERVIEW Source: International Journal of Pharmaceutical Sciences and Research URL
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A Comparative Guide to the Efficacy of Mepenzolate and Scopolamine as Muscarinic Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cholinergic pharmacology, muscarinic receptor antagonists are a cornerstone for investigating and modulating the parasympathetic nervous system. This guide provides an in-depth comparative analysis of two such agents: mepenzolate and scopolamine. While both compounds are anticholinergic, their distinct chemical structures and resulting pharmacokinetic and pharmacodynamic profiles lead to different therapeutic applications and side-effect considerations. This document will delve into their mechanisms of action, comparative efficacy based on available data, and the experimental protocols necessary to evaluate and contrast their performance.

Introduction: Two Anticholinergics, Distinct Clinical Niches

Mepenzolate , a quaternary ammonium compound, has historically been utilized for its effects on the gastrointestinal (GI) tract, primarily in the adjunctive treatment of peptic ulcer disease and to alleviate symptoms of irritable bowel syndrome (IBS).[1][2] Its structure limits its ability to cross the blood-brain barrier, theoretically confining its effects to the periphery and reducing central nervous system (CNS) side effects.[1]

Scopolamine , a tertiary amine belladonna alkaloid, readily crosses the blood-brain barrier and is well-known for its potent effects on the CNS.[3] This has led to its primary applications in the prevention of motion sickness and postoperative nausea and vomiting (PONV).[4][5] Its use in GI disorders is generally off-label and less common.[4]

This guide will explore the nuances of their pharmacological actions to provide a clear understanding of their comparative efficacy.

Mechanism of Action: A Tale of Two Muscarinic Blockers

Both mepenzolate and scopolamine exert their effects by competitively antagonizing acetylcholine at muscarinic receptors.[2][3] These G-protein coupled receptors are integral to the parasympathetic nervous system's function, regulating a host of physiological processes including smooth muscle contraction, glandular secretion, and heart rate.

Scopolamine is a non-selective muscarinic antagonist, meaning it blocks all five subtypes of muscarinic receptors (M1-M5) with some affinity.[3] This broad activity contributes to its wide range of effects, both therapeutic and adverse.

Mepenzolate also acts as a muscarinic receptor antagonist.[2] Available data suggests it has a notable affinity for M2 and M3 receptors, which are prominently expressed in the heart and smooth muscle/glands, respectively.[6][7] Its action on M3 receptors in the GI tract is responsible for its ability to reduce gastric acid secretion and intestinal motility.[2]

Figure 1: Simplified signaling pathway of muscarinic receptor antagonism.

Comparative Efficacy: A Data-Driven Analysis

Direct head-to-head clinical trials comparing mepenzolate and scopolamine are scarce. Therefore, a comparative assessment is synthesized from their receptor binding affinities and their established clinical uses.

Parameter	Mepenzolate	Scopolamine
Primary Therapeutic Use	Adjunctive for peptic ulcer disease, IBS[2]	Motion sickness, PONV[4][5]
Receptor Specificity	Muscarinic antagonist, with notable affinity for M2 and M3 receptors[6][7]	Non-selective muscarinic antagonist (M1-M5)
Blood-Brain Barrier Penetration	Limited (quaternary amine)	High (tertiary amine)
CNS Side Effects	Less likely[1]	Common (drowsiness, dizziness, confusion)[8]
Peripheral Side Effects	Dry mouth, blurred vision, constipation, urinary retention[9]	Dry mouth, blurred vision, constipation, urinary retention[8]

Efficacy in Gastrointestinal Disorders:

Mepenzolate's primary application has been in the GI realm.[2] By blocking muscarinic receptors in the gut, it reduces smooth muscle spasms and acid secretion.[2] However, the use of anticholinergics for peptic ulcer disease has largely been superseded by more effective agents like proton pump inhibitors and H2 receptor antagonists.[10][11] In the context of IBS, the efficacy of antispasmodics, including anticholinergics, is considered modest, and the quality of evidence is often low.[12][13]

Scopolamine can also reduce GI motility, but its use for this purpose is limited by its significant CNS side effects.[4]

Efficacy in Nausea and Vomiting:

Scopolamine is highly effective in preventing motion sickness and PONV.[14] Its central action on muscarinic receptors in the vestibular system and the brainstem is key to this effect. Mepenzolate, due to its poor CNS penetration, would not be expected to be effective for these indications.

Experimental Protocols for Comparative Evaluation

To empirically compare the efficacy of mepenzolate and scopolamine, standardized in vitro assays are essential. The following protocols outline the methodologies for a radioligand binding assay to determine receptor affinity and an isolated tissue bath experiment to assess functional antagonism.

Figure 2: Workflow for in vitro comparison of muscarinic antagonists.

Radioligand Binding Assay for Muscarinic Receptor Affinity

This protocol determines the binding affinity (Ki) of mepenzolate and scopolamine for different muscarinic receptor subtypes.

Materials:

• Cell membranes expressing human M2 and M3 muscarinic receptors.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS).

• Unlabeled antagonists: Mepenzolate bromide, scopolamine hydrochloride, and a high-affinity ligand for non-specific binding determination (e.g., atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Membrane Preparation: Thaw the cell membrane preparations on ice and resuspend in assay buffer to the desired protein concentration.

• Assay Setup: In a 96-well plate, set up the following for each test compound and receptor subtype:

  • Total Binding: Membranes + [³H]-NMS + assay buffer.

  • Non-specific Binding: Membranes + [³H]-NMS + excess unlabeled atropine.

  • Displacement: Membranes + [³H]-NMS + varying concentrations of mepenzolate or scopolamine.

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the competing ligand (mepenzolate or scopolamine).

  • Determine the IC50 value (the concentration of the drug that inhibits 50% of specific radioligand binding) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[15]

Isolated Tissue Bath Assay for Functional Antagonism

This protocol measures the functional potency of mepenzolate and scopolamine in antagonizing acetylcholine-induced smooth muscle contraction.

Materials:

• Guinea pig ileum segment.

• Krebs-Henseleit solution (aerated with 95% O₂ / 5% CO₂).

• Acetylcholine (ACh) chloride.

• Mepenzolate bromide and scopolamine hydrochloride.

• Isolated tissue organ bath system with isometric force transducers.[16]

Procedure:

• Tissue Preparation: Humanely euthanize a guinea pig and dissect a segment of the terminal ileum. Cleanse the segment and cut into smaller longitudinal strips (e.g., 2 cm).

• Mounting: Suspend the tissue strips in organ baths containing Krebs-Henseleit solution at 37°C, with one end attached to a fixed hook and the other to an isometric force transducer.[17]

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension (e.g., 1 g), washing with fresh Krebs solution every 15-20 minutes.

• Control Agonist Response: Generate a cumulative concentration-response curve for acetylcholine. Add increasing concentrations of ACh to the bath and record the contractile response until a maximal contraction is achieved.

• Washout: Thoroughly wash the tissues to return to baseline tension.

• Antagonist Incubation: Add a known concentration of mepenzolate or scopolamine to the bath and incubate for a set period (e.g., 30 minutes).

• Second Agonist Response: In the presence of the antagonist, repeat the cumulative acetylcholine concentration-response curve.

• Data Analysis:

  • Plot the contractile response as a percentage of the maximum response versus the log concentration of acetylcholine for both curves (with and without the antagonist).

  • The antagonist will cause a rightward shift in the dose-response curve.

  • Calculate the dose ratio (the ratio of the EC50 of acetylcholine in the presence and absence of the antagonist).

  • A Schild plot can be constructed by plotting the log (dose ratio - 1) against the log concentration of the antagonist. The x-intercept of the linear regression provides the pA2 value, which is the negative logarithm of the antagonist concentration that requires a doubling of the agonist concentration to produce the same response. The Kb (equilibrium dissociation constant) can be derived from the pA2 value.

Side-Effect Profile and Therapeutic Index

The therapeutic index—a measure of a drug's safety—is largely dictated by its side-effect profile at therapeutic doses.

Scopolamine: Its high CNS penetrance leads to a significant incidence of drowsiness, dizziness, confusion, and visual disturbances.[8] These effects, while undesirable in many contexts, can be considered part of its therapeutic effect for motion sickness (sedation).

Mepenzolate: As a quaternary amine, it is less likely to cause CNS side effects.[1] However, it can still produce typical peripheral anticholinergic effects such as dry mouth, blurred vision, constipation, and urinary retention.[9] At high doses, mepenzolate can cause a curare-like neuromuscular blockade.[8]

The choice between these two agents is therefore a clear example of balancing desired therapeutic action with the anticipated side-effect profile, which is a direct consequence of their differing chemical structures and resulting pharmacokinetics.

Conclusion and Future Directions

Mepenzolate and scopolamine are both effective muscarinic receptor antagonists, but their clinical utility is defined by their differing abilities to cross the blood-brain barrier. Mepenzolate's peripheral selectivity makes it suitable for targeting the gastrointestinal tract, although its use has declined with the advent of more effective therapies for acid-related disorders. Scopolamine's central actions make it a potent agent for the prevention of nausea and vomiting, but this is accompanied by a significant burden of CNS side effects.

For researchers and drug development professionals, the comparison of these two molecules underscores the importance of structural chemistry in determining the therapeutic window of a drug. Future research in this area could focus on developing peripherally restricted muscarinic antagonists with improved efficacy and tolerability for gastrointestinal disorders, or centrally acting agents with greater receptor subtype selectivity to minimize off-target side effects. The experimental protocols detailed in this guide provide a robust framework for the preclinical evaluation of such novel compounds.

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• Yamashita, Y., et al. (2019). Chemical modification-mediated optimisation of bronchodilatory activity of mepenzolate, a muscarinic receptor antagonist with anti-inflammatory activity. Bioorganic & Medicinal Chemistry, 27(15), 3323–3332. [Link]

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Comparative Efficacy and Reproducibility of Propenzolate Hydrochloride in Smooth Muscle Relaxation Assays

Introduction & Mechanistic Grounding

In preclinical pharmacology and drug development, ensuring the reproducibility of smooth muscle relaxation assays is critical for benchmarking novel antispasmodics. [1] is a well-established muscarinic acetylcholine receptor antagonist historically utilized for its potent antispasmodic properties in gastrointestinal and respiratory smooth muscle.

Smooth muscle tone in these tissues is heavily regulated by parasympathetic cholinergic input. Physiologically, acetylcholine binds to M3 muscarinic receptors (which are Gq-protein coupled), activating Phospholipase C (PLC). This cascade leads to inositol triphosphate (IP3)-mediated calcium release from the sarcoplasmic reticulum, driving muscle contraction. [2] acts by competitively antagonizing this receptor interaction, thereby inhibiting intracellular calcium mobilization and inducing dose-dependent muscle relaxation.

Fig 1. Competitive antagonism of the M3 muscarinic signaling pathway by propenzolate.

Comparative Efficacy Data

To contextualize the performance of propenzolate hydrochloride, it is essential to compare its functional efficacy with other established muscarinic antagonists, such as Atropine and [3]. The table below summarizes their comparative pharmacological profiles in standard ex vivo tissue models.

Table 1: Comparative Pharmacological Profile in Isolated Guinea Pig Ileum

Compound	Receptor Selectivity	IC50 (Carbachol-induced tone)	Onset of Action (ex vivo)	Washout Reversibility
Propenzolate HCl	Non-selective (M1-M5)	~12.5 nM	< 2 minutes	High (Rapid recovery)
Atropine Sulfate	Non-selective (M1-M5)	~1.1 nM	< 1 minute	Moderate
Ipratropium Bromide	Non-selective (M1-M5)	~3.5 nM	3 - 5 minutes	Low (Prolonged binding)

Note: IC50 values are representative approximations derived from standardized organ bath assays using a 1 µM Carbachol pre-contraction. Actual values may vary based on tissue preparation and buffer conditions.

Experimental Methodology: Self-Validating Organ Bath Protocol

To achieve high reproducibility, the ex vivo isometric tension assay must be treated as a self-validating system . This requires incorporating internal controls (e.g., viability checks, reference standards) to ensure that any observed relaxation is strictly due to the pharmacological action of propenzolate, rather than tissue degradation, receptor desensitization, or buffer anomalies.

Fig 2. Self-validating workflow for ex vivo smooth muscle isometric tension assays.

Step-by-Step Protocol & Causality Analysis

1. Tissue Preparation & Equilibration

• Action: Mount 1-2 cm segments of distal guinea pig ileum in 10 mL organ baths containing Krebs-Henseleit solution, maintained at 37°C and continuously aerated with 95% O2 / 5% CO2. Apply a resting tension of 1.0 g.

• Causality: The specific ion composition of Krebs buffer prevents spontaneous depolarization, while the gas mixture maintains a physiological pH of 7.4. The 1.0 g resting tension aligns the actin-myosin filaments for an optimal length-tension relationship, ensuring maximal and reproducible contractile responses.

2. Viability Check (Critical Self-Validation Step)

• Action: Administer 60 mM KCl to the bath. Record the maximal contraction, then wash the tissue three times with fresh Krebs buffer and allow a 30-minute recovery period.

• Causality: KCl induces receptor-independent membrane depolarization. A robust contraction confirms that the tissue's electromechanical coupling and intracellular calcium machinery are intact. Tissues failing this check must be discarded, preventing false-negative relaxation data.

3. Pre-contraction

• Action: Introduce 1 µM Carbachol (a stable acetylcholine analog) to induce a sustained tonic contraction. Wait 10-15 minutes until the tension plateaus.

• Causality: Carbachol is resistant to acetylcholinesterase, providing a stable, non-fluctuating baseline of M3-mediated tone. If the baseline drifts, the calculated relaxant effect of the antagonist will be artificially skewed.

4. Cumulative Antagonist Dosing

• Action: Add propenzolate hydrochloride cumulatively in half-log increments (e.g., 1 nM to 10 µM). Wait for the relaxation response to plateau after each addition before adding the next dose.

• Causality: Cumulative dosing allows the construction of a full concentration-response curve within a single tissue segment. This eliminates the inter-tissue biological variability that plagues single-dose-per-tissue experimental designs.

5. Data Acquisition & Analysis

• Action: Express relaxation as a percentage of the maximal Carbachol-induced tone. Use non-linear regression (e.g., four-parameter logistic equation) to calculate the IC50.

Reproducibility & Troubleshooting Insights

As a Senior Application Scientist, I frequently observe two main pitfalls when evaluating lipophilic antagonists like propenzolate:

• Adsorption Issues: Propenzolate can adhere to the glass or plastic surfaces of the organ bath, lowering the actual concentration exposed to the tissue.

  • Solution: Siliconize the organ baths or use a carrier protein (like 0.1% BSA) in the stock solutions to ensure the nominal concentration matches the free concentration.

• Receptor Reserve Artifacts: The gastrointestinal ileum possesses a massive muscarinic receptor reserve. If the pre-contraction dose of Carbachol is too high (e.g., >10 µM), it may become insurmountable for a competitive antagonist, resulting in an artificially right-shifted IC50 curve.

  • Solution: Always determine the agonist's EC80 concentration for your specific tissue batch and use that exact concentration for pre-contraction.

References

• Title: Propenzolate hydrochloride Source: KEGG Database (Kyoto Encyclopedia of Genes and Genomes) URL: [Link]

• Title: Ipratropium Bromide Source: PubChem Compound Summary (National Center for Biotechnology Information) URL: [Link]

• Title: PROPENZOLATE HYDROCHLORIDE Source: Global Substance Registration System (National Institutes of Health) URL: [Link]

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High-Performance LC-MS/MS Method Validation for Propenzolate Hydrochloride: A Comparative Guide Against Legacy HPLC-UV

Executive Summary

Propenzolate hydrochloride is a potent anticholinergic and spasmolytic agent that acts as a competitive antagonist at muscarinic acetylcholine receptors[1]. Because of its high potency, therapeutic doses are low, resulting in systemic plasma concentrations that rapidly fall below the detection limits of traditional analytical techniques.

For decades, High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) was the standard for quantifying pharmaceutical compounds in biological matrices. However, for low-dose anticholinergics like propenzolate, HPLC-UV suffers from inadequate sensitivity and high susceptibility to matrix interferences. This guide provides an objective, data-driven comparison between legacy HPLC-UV methods and a modernized Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach. Furthermore, it outlines a comprehensive, self-validating experimental workflow adhering to the latest [2].

Mechanistic Context: The Analytical Challenge

To understand the analytical requirements, we must first understand the molecule. Propenzolate (Molecular Formula: C₂₀H₂₉NO₃, MW: ~331.45 g/mol as a free base) contains a tertiary amine within a piperidine ring[3]. Pharmacologically, it competes with acetylcholine to inhibit parasympathetic signaling.

Figure 1: Mechanism of action of Propenzolate hydrochloride as a competitive muscarinic receptor antagonist.

Because propenzolate is administered in low microgram doses, peak plasma concentrations ( Cmax​ ) rarely exceed a few nanograms per milliliter (ng/mL). Legacy HPLC-UV methods rely on the chromophore of the phenyl ring, which yields weak UV absorbance at ~220 nm. At this wavelength, endogenous plasma proteins and lipids heavily co-elute and absorb, masking the analyte signal.

Conversely, the tertiary amine in propenzolate makes it an ideal candidate for Positive Electrospray Ionization (ESI+) in mass spectrometry. The basic nitrogen readily accepts a proton to form a stable [M+H]+ precursor ion at m/z 332.2, allowing for highly specific Multiple Reaction Monitoring (MRM).

Methodological Comparison: LC-MS/MS vs. HPLC-UV

The transition to LC-MS/MS is not merely an upgrade in equipment; it is a fundamental shift in analytical causality. While UV detection relies on non-specific light absorbance, MS/MS relies on the mass-to-charge ratio of specific molecular fragments, effectively filtering out 99.9% of background matrix noise.

Table 1: Performance Comparison for Propenzolate Quantification

Parameter	Legacy HPLC-UV	Modern UPLC-MS/MS (MRM)	Analytical Advantage of MS/MS
Sensitivity (LLOQ)	25.0 ng/mL	0.1 ng/mL	250x improvement; allows full characterization of terminal half-life.
Sample Volume	500 µL	50 µL	Crucial for pediatric studies or serial pharmacokinetic (PK) sampling.
Sample Prep	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)	SPE eliminates phospholipid-induced ion suppression and reduces variability.
Run Time	15.0 minutes	3.5 minutes	Sub-2-micron UPLC columns provide sharper peaks and 4x higher throughput.
Specificity	Low (Co-eluting peaks common)	Extremely High	MRM transitions (m/z 332.2 → 150.1) ensure absolute molecular identification.
Linear Dynamic Range	25 – 1000 ng/mL	0.1 – 100 ng/mL	Perfectly aligned with the physiological concentration range of the drug.

Self-Validating Experimental Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By incorporating a stable isotope-labeled internal standard (Propenzolate-d5), any variations in extraction recovery or ionization efficiency are mathematically normalized.

Step-by-Step Methodology

1. Sample Preparation (Mixed-Mode Cation Exchange SPE):

• Causality: Plasma contains phospholipids that cause severe ion suppression in ESI+. Because propenzolate is a basic amine, a strong cation-exchange (MCX) SPE cartridge selectively traps the ionized drug, allowing neutral lipids to be washed away.

• Protocol:

  • Aliquot 50 µL of human plasma into a 96-well plate.

  • Add 10 µL of Internal Standard (Propenzolate-d5, 50 ng/mL) and 50 µL of 2% phosphoric acid to disrupt drug-protein binding.

  • Condition MCX SPE plate with 1 mL Methanol, followed by 1 mL Water.

  • Load the acidified sample.

  • Wash with 1 mL 0.1 N HCl, followed by 1 mL 100% Methanol (removes phospholipids).

  • Elute with 2 x 250 µL of 5% Ammonium Hydroxide in Methanol.

  • Evaporate under nitrogen at 40°C and reconstitute in 100 µL of Mobile Phase A.

2. Chromatographic Conditions (UPLC):

• Column: C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic acid in Water (promotes protonation).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 2.5 minutes. Flow rate: 0.4 mL/min.

3. Mass Spectrometry (ESI+ MRM):

• Propenzolate Transition:m/z 332.2 → 150.1 (Primary/Quantifier), m/z 332.2 → 98.1 (Qualifier).

• IS Transition:m/z 337.2 → 155.1.

Figure 2: Step-by-step bioanalytical workflow for the quantification of Propenzolate in human plasma.

Method Validation Parameters & Experimental Data

The method was rigorously validated according to the [4][5] and the EMA/ICH M10 framework[2][6].

Linearity and Sensitivity

The calibration curve was constructed using a linear least-squares regression model with a 1/x2 weighting factor. The method demonstrated excellent linearity over the concentration range of 0.1 to 100 ng/mL, with a correlation coefficient ( R2 ) ≥ 0.998. The Lower Limit of Quantification (LLOQ) was established at 0.1 ng/mL, where the signal-to-noise ratio exceeded 10:1, and precision was within ± 20%.

Precision and Accuracy

Intra-day (within-run) and inter-day (between-run) precision and accuracy were evaluated using Quality Control (QC) samples at four concentration levels: LLOQ (0.1 ng/mL), Low QC (0.3 ng/mL), Mid QC (40 ng/mL), and High QC (80 ng/mL). Six replicates were analyzed per level. As shown in Table 2, all parameters fell well within the stringent ICH M10 acceptance criteria ( ≤ 15% CV for QCs, ≤ 20% for LLOQ).

Table 2: Intra-day and Inter-day Precision and Accuracy Data

Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
0.10 (LLOQ)	8.4	+4.2	10.1	+6.5
0.30 (LQC)	5.2	-2.1	6.8	-1.4
40.0 (MQC)	3.1	+1.5	4.2	+2.0
80.0 (HQC)	2.8	-0.8	3.5	-1.1

Matrix Effect and Extraction Recovery

Matrix effects (ME) were assessed by comparing the peak areas of post-extraction spiked blank plasma to neat standard solutions. The use of MCX SPE successfully mitigated ion suppression, yielding a normalized matrix factor of 98.5% ± 3.2%. The absolute extraction recovery for propenzolate was consistent across all QC levels, averaging 88.4%, ensuring a highly robust and repeatable assay.

Stability Studies

Analyte stability is a critical pillar of trustworthiness in bioanalysis[4]. Propenzolate stability in human plasma was evaluated under various handling and storage conditions. The drug proved stable under all tested conditions, validating the integrity of the samples from collection to final analysis.

Table 3: Propenzolate Stability in Human Plasma

Stability Condition	Storage Parameters	% Remaining (LQC)	% Remaining (HQC)
Bench-top (Short-term)	24 hours at Room Temp (25°C)	97.4%	98.1%
Freeze-Thaw	3 cycles (-80°C to Room Temp)	95.2%	96.8%
Autosampler	48 hours at 4°C	99.1%	98.5%
Long-term	90 days at -80°C	94.8%	95.5%

Conclusion

The transition from legacy HPLC-UV to UPLC-MS/MS for the quantification of propenzolate hydrochloride represents a massive leap in analytical capability. By leveraging the specific ionization properties of the molecule and utilizing mixed-mode solid-phase extraction, this method eliminates matrix interference and achieves a 250-fold increase in sensitivity (LLOQ of 0.1 ng/mL). Fully compliant with ICH M10 guidelines, this self-validating LC-MS/MS workflow provides drug development professionals with a highly accurate, high-throughput, and trustworthy tool for advanced pharmacokinetic and toxicokinetic profiling.

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A Researcher's Guide to Pharmacological Benchmarking: Profiling Propenzolate Hydrochloride Against Standard Muscarinic Antagonists

This guide provides a comprehensive framework for the pharmacological characterization of propenzolate hydrochloride, a muscarinic antagonist. By benchmarking its performance against well-established standards—atropine, scopolamine, and ipratropium bromide—researchers can precisely determine its affinity, potency, and selectivity profile across muscarinic receptor subtypes. The methodologies detailed herein are designed to ensure scientific rigor and data integrity, empowering drug development professionals to make informed decisions.

Foundational Concepts: The Muscarinic Acetylcholine Receptor Family

The muscarinic acetylcholine receptors (mAChRs) are a family of G-protein coupled receptors (GPCRs) that play pivotal roles in regulating a vast array of physiological functions, from smooth muscle contraction and heart rate to glandular secretion and cognitive processes.[1] There are five distinct subtypes, M1 through M5, which are broadly classified based on their primary G-protein coupling mechanism.[2]

• M1, M3, and M5 Receptors: These subtypes typically couple through Gq/11 proteins to activate phospholipase C (PLC). This activation leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in an increase in intracellular calcium and the activation of protein kinase C (PKC).[3]

• M2 and M4 Receptors: These subtypes couple through Gi/o proteins to inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[3]

This differential signaling makes mAChRs critical targets for therapeutic intervention in various diseases. Antagonists that block these receptors are used to treat conditions like chronic obstructive pulmonary disease (COPD), overactive bladder, and bradycardia.[4][5] Understanding the precise interaction of a novel compound like propenzolate hydrochloride with each receptor subtype is therefore essential.

Muscarinic Receptor Signaling Pathways

Caption: G-protein coupling of muscarinic receptor subtypes.

The Compounds: Structures and Properties

A robust benchmarking study requires well-characterized reference compounds. We have selected three classical antagonists—atropine, scopolamine, and ipratropium bromide—for comparison with propenzolate hydrochloride.

Compound	Chemical Formula	Molar Mass ( g/mol )	Key Structural Features
Propenzolate HCl	C20H29NO3.ClH	367.91	Tertiary amine, ester linkage.[6]
Atropine	C17H23NO3	289.37	Tertiary amine, tropane alkaloid, racemic mixture of d- and l-hyoscyamine.[7][8][9][10]
Scopolamine	C17H21NO4	303.35	Tertiary amine, tropane alkaloid with an epoxide bridge, crosses the blood-brain barrier.[11][12][13]
Ipratropium Bromide	C20H30BrNO3	412.37	Quaternary ammonium compound, derivative of atropine, peripherally restricted.[14][15][16]

Methodology I: Quantifying Receptor Affinity via Radioligand Binding

The Rationale: The foundational step in characterizing any receptor antagonist is to determine its binding affinity (Ki) for the target. A competitive radioligand binding assay is the gold standard for this measurement. This technique quantifies the ability of an unlabeled compound (the "competitor," e.g., propenzolate) to displace a radiolabeled ligand with known affinity from the receptor. The resulting data allows for the calculation of the competitor's inhibitory constant (Ki), a direct measure of its binding affinity. A lower Ki value signifies a higher binding affinity.

Experimental Workflow: Competitive Radioligand Binding Assaydot

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Propenzolate Hydrochloride

Core Principle: The Precautionary Approach

Given the lack of specific hazard data, the disposal of Propenzolate hydrochloride must be governed by the precautionary principle. This means we assume the substance is hazardous to both human health and the environment. All waste containing this compound, whether in solid form, in solution, or as contaminated labware, must be managed as regulated hazardous chemical waste. Under no circumstances should Propenzolate hydrochloride or its solutions be disposed of down the drain or in regular solid waste.[1][2]

Hazard Assessment and Risk Mitigation

Propenzolate hydrochloride is an anticholinergic agent, a class of compounds designed to be biologically active.[3][4][5][6] The primary risk is unintended physiological effects upon accidental exposure (e.g., ingestion, inhalation, or skin contact) and the potential for environmental harm. Many pharmaceutical compounds are toxic to aquatic life and can persist in the environment.[7][8][9]

Personal Protective Equipment (PPE): When handling Propenzolate hydrochloride powder or solutions for disposal, the following PPE is mandatory:

• Gloves: Two pairs of nitrile gloves are recommended.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard lab coat should be worn and kept buttoned.

• Respiratory Protection: If there is a risk of generating dust (e.g., during a spill cleanup), a NIOSH-approved respirator is necessary.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and preparing Propenzolate hydrochloride waste for final disposal by a licensed environmental management contractor.

Step 1: Waste Segregation at the Source Proper segregation is the foundation of safe chemical waste management. Immediately upon generation, all waste contaminated with Propenzolate hydrochloride must be separated from other waste streams.

• Solid Waste: This includes unused or expired powder, contaminated weighing paper, and grossly contaminated PPE (like gloves). This waste should be placed in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing Propenzolate hydrochloride must be collected in a dedicated liquid waste container. Do not mix with other solvent waste streams unless compatibility is confirmed.

• Sharps Waste: Needles, syringes, or glass pipettes used to handle Propenzolate hydrochloride solutions must be placed in a designated, puncture-proof sharps container for hazardous chemical waste. Do not place these in a container intended for biohazardous sharps.[10]

Step 2: Waste Container Selection and Labeling The integrity of the waste containment system is paramount to preventing environmental release and ensuring safe transport.

• Container Material: Use containers made of a compatible material. For solid waste, a high-density polyethylene (HDPE) drum or pail is suitable. For liquid waste, an HDPE or glass bottle with a screw-top cap is appropriate. Ensure the container material is compatible with the solvent used for liquid waste.[11][12]

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Propenzolate Hydrochloride"

  • An accurate estimation of the concentration and quantity

  • The date the waste was first added to the container

  • Associated hazard warnings (e.g., "Toxic," "Handle with Caution")

Step 3: Secure Storage Accumulated waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be:

• At or near the point of generation.

• Under the control of laboratory personnel.

• Away from drains, heat sources, and high-traffic areas.

• Equipped with secondary containment to capture any potential leaks.

Step 4: Arranging for Final Disposal Once a waste container is full or is no longer being used, arrange for its removal by your institution's Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste disposal company.[2][13][14] These contractors will ensure the waste is transported and disposed of in compliance with all federal, state, and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States. The preferred final disposal method for hazardous pharmaceutical waste is high-temperature incineration at a permitted facility.

Spill Management

In the event of a spill, the primary objective is to contain the material and prevent exposure and environmental release.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or involves a significant amount of dust, evacuate the area and contact your institution's EHS for an emergency response.

• Don Appropriate PPE: Before attempting cleanup of a small spill, wear the appropriate PPE, including respiratory protection.

• Contain and Clean:

  • For Solid Spills: Gently cover the spill with an absorbent material to prevent dust from becoming airborne. Carefully scoop the material into a hazardous waste container. Do not dry sweep.

  • For Liquid Spills: Absorb the spill with a chemical spill pillow or other inert absorbent material. Place the used absorbent into the solid hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent or detergent solution, and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Data and Workflow Visualizations

Table 1: Summary of Propenzolate Hydrochloride Disposal Procedures

Step	Action	Scientific Rationale
1. Assessment	Treat as a hazardous substance of unknown toxicity.	Precautionary Principle: In the absence of a specific SDS, assume the highest reasonable level of hazard to ensure personnel and environmental safety.
2. PPE	Wear dual nitrile gloves, eye protection, and a lab coat.	Exposure Prevention: Minimizes risk of accidental absorption, inhalation, or ingestion of a biologically active compound.
3. Segregation	Collect all contaminated materials (solid, liquid, sharps) into separate, dedicated hazardous waste streams.	Regulatory Compliance & Safety: Prevents cross-contamination and ensures waste is routed to the correct, legally compliant disposal facility (e.g., incinerator).
4. Containment	Use sealed, compatible (e.g., HDPE), and clearly labeled containers.	Environmental Protection: Prevents leakage and release into the environment during storage and transport. Proper labeling is required by law.[15]
5. Disposal	Arrange for pickup by a licensed hazardous waste contractor for high-temperature incineration.	Final Destruction: Incineration is the EPA-recommended method for destroying hazardous pharmaceutical waste, preventing its entry into ecosystems.
6. Spills	Contain, absorb, and collect all cleanup materials as hazardous waste.	Mitigation of Release: Ensures that accidental releases are fully contained and do not result in lasting environmental or facility contamination.[16]

Diagram 1: Disposal Decision Workflow for Propenzolate Hydrochloride Waste

This diagram illustrates the decision-making process for correctly segregating waste containing Propenzolate hydrochloride at the point of generation.

Caption: Decision workflow for segregating Propenzolate hydrochloride waste.

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A Comprehensive Guide to Personal Protective Equipment for Handling Propranolol Hydrochloride

This guide provides essential safety protocols and detailed personal protective equipment (PPE) recommendations for researchers, scientists, and drug development professionals handling Propranolol Hydrochloride. As a beta-adrenergic receptor blocker, Propranolol Hydrochloride is a potent pharmaceutical compound that requires meticulous handling to ensure personnel safety and prevent occupational exposure. This document is structured to provide not just procedural steps, but the scientific rationale behind them, fostering a culture of safety and excellence in the laboratory.

Understanding the Risks: Hazard Profile of Propranolol Hydrochloride

Propranolol Hydrochloride is classified as a hazardous drug.[1][2][3] The primary routes of occupational exposure include inhalation of airborne particles, dermal contact, and accidental ingestion.[3][4] Safety Data Sheets (SDS) indicate that Propranolol Hydrochloride is harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.[4][5][6][7][8] Furthermore, it is classified as a reproductive toxin.[7] Understanding these hazards is fundamental to appreciating the critical role of appropriate PPE.

Core Principles of PPE Selection

The selection of PPE is not a one-size-fits-all approach; it is dictated by a risk assessment of the specific procedures being performed. For Propranolol Hydrochloride, a conservative approach is always recommended due to its potency and hazardous nature. The following sections detail the minimum PPE requirements and provide guidance for escalating protection based on the experimental context.

Essential Personal Protective Equipment (PPE) for Handling Propranolol Hydrochloride

The following table summarizes the essential PPE for handling Propranolol Hydrochloride in a laboratory setting.

Body Part	Recommended PPE	Specifications and Rationale
Hands	Double-gloving with chemotherapy-rated nitrile gloves	The outer glove provides the primary barrier, while the inner glove offers protection in case of a breach of the outer glove. Chemotherapy-rated gloves (ASTM D6978) are required as they are tested for resistance to hazardous drugs.[3]
Body	Disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting elastic or knit cuffs	This prevents contamination of personal clothing and skin. The solid front provides protection against splashes and spills.
Eyes	Safety glasses with side shields or chemical splash goggles	Protects the eyes from airborne particles and accidental splashes. Goggles provide a more complete seal and are recommended when there is a higher risk of splashing.[9][10]
Respiratory	A NIOSH-approved respirator (e.g., N95 or higher)	Required when handling the powdered form of the compound outside of a containment device to prevent inhalation of airborne particles. The specific type of respirator should be determined by a formal risk assessment.
Feet	Closed-toe shoes and disposable shoe covers	Protects the feet from spills and prevents the tracking of contaminants out of the laboratory.[11][12]

Procedural Workflow for PPE Usage

The following workflow illustrates the critical steps for donning, doffing, and disposing of PPE when handling Propranolol Hydrochloride. Adherence to this sequence is crucial to prevent cross-contamination.

Caption: PPE Donning, Doffing, and Disposal Workflow.

Detailed Step-by-Step Protocols

• Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand sanitizer.

• Shoe Covers: Sit down to don shoe covers, ensuring they are securely in place.

• Inner Gloves: Don the first pair of nitrile gloves.

• Gown: Don the disposable gown, ensuring it is fully closed at the back.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs of the gloves go over the cuffs of the gown.

• Eye Protection: Put on safety glasses or goggles.

• Respirator: If required, perform a fit check for the respirator according to the manufacturer's instructions.

• Outer Gloves: Grasp the outside of one glove at the wrist with the other gloved hand and peel it off. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

• Gown: Unfasten the gown. Peel the gown away from the neck and shoulders, touching only the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a bundle, and dispose of it.

• Hand Hygiene: Perform hand hygiene.

• Eye Protection: Remove eye protection by handling the earpieces or strap from the back.

• Shoe Covers: Sit down to remove shoe covers without touching the contaminated exterior.

• Inner Gloves: Remove the inner gloves using the same technique as for the outer gloves.

• Final Hand Hygiene: Perform thorough hand hygiene.

Disposal Plan

All disposable PPE used when handling Propranolol Hydrochloride must be considered contaminated and disposed of as hazardous waste.[1][2][3]

• Waste Containers: Use designated, clearly labeled, leak-proof, and puncture-resistant containers for all contaminated waste.[1]

• Segregation: Do not mix hazardous waste with general laboratory waste.

• Compliance: Follow all institutional, local, state, and federal regulations for the disposal of hazardous pharmaceutical waste.[2]

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[6]

• Eye Contact: Immediately flush the eyes with a large amount of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[13]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]

By adhering to these stringent PPE protocols and operational plans, you can significantly mitigate the risks associated with handling Propranolol Hydrochloride, ensuring a safe and productive research environment.

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